2-(m-Tolyl)piperazine

• CAS: 776269-51-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of Tolylpiperazine Derivatives

A Note on Isomer Specificity: This guide addresses the chemical properties and structure of tolylpiperazine derivatives. While the initial topic of interest was 2-(m-Tolyl)piperazine, a comprehensive search of scientific literature and chemical databases reveals a significant lack of specific data for this particular isomer. The vast majority of available research focuses on the N-aryl substituted isomers, namely 1-(m-Tolyl)piperazine, 1-(o-Tolyl)piperazine, and 1-(p-Tolyl)piperazine. Therefore, this guide will focus on these well-documented isomers, with a primary emphasis on 1-(m-Tolyl)piperazine, to provide a thorough and data-supported technical overview. The principles, protocols, and pharmacological context discussed herein provide a strong foundation for understanding the broader class of tolylpiperazine compounds.

Introduction to Arylpiperazines

The arylpiperazine moiety is a "privileged scaffold" in medicinal chemistry, forming the core of numerous drugs, particularly those targeting the central nervous system (CNS).[1] These compounds are versatile in their molecular interactions, often exhibiting affinity for a range of aminergic G protein-coupled receptors (GPCRs), including serotonin and dopamine receptors.[1][2] The tolylpiperazines, a subset of this class, are characterized by a piperazine ring substituted with a tolyl (methylphenyl) group. The position of the methyl group on the phenyl ring (ortho, meta, or para) and the point of attachment to the piperazine ring significantly influence the compound's physicochemical and pharmacological properties.

Chemical Structure and Properties

The fundamental structure of tolylpiperazine consists of a piperazine ring, a six-membered heterocycle with two nitrogen atoms at opposite positions, attached to a tolyl group.[3][4] The most extensively studied isomers are the 1-arylpiperazines.

Structural Elucidation

The definitive structure of a tolylpiperazine derivative is typically confirmed using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

• ¹H NMR: The proton NMR spectrum of a 1-tolylpiperazine would characteristically show signals for the aromatic protons of the tolyl group, the methyl protons of the tolyl group, and the methylene protons of the piperazine ring. The chemical shifts and splitting patterns of the piperazine protons can provide information about the conformation of the ring.[5]

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the tolyl ring and the piperazine ring.

• IR Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for C-H stretching of the aromatic and aliphatic groups, as well as C-N stretching vibrations.[5]

• Mass Spectrometry: MS provides the molecular weight of the compound and its fragmentation pattern, which can be used to confirm the molecular formula and aspects of the structure.[6]

Below is the chemical structure of 1-(m-Tolyl)piperazine.

Caption: Chemical structure of 1-(m-Tolyl)piperazine.

Physicochemical Properties

The physical and chemical properties of tolylpiperazines vary based on the isomeric form. A summary of key properties for the 1-tolylpiperazine isomers is presented below.

Property	1-(m-Tolyl)piperazine	1-(o-Tolyl)piperazine	1-(p-Tolyl)piperazine
CAS Number	41186-03-2[7]	39512-51-1[8]	39593-08-3[9]
Molecular Formula	C₁₁H₁₆N₂[7]	C₁₁H₁₆N₂[8]	C₁₁H₁₆N₂[9]
Molecular Weight	176.26 g/mol [7]	176.26 g/mol [8]	176.26 g/mol
Appearance	Pale yellow to reddish yellow liquid[7]	White to almost white crystalline powder[8]	Not specified
Boiling Point	156 °C at 10 mmHg[7]	161 °C at 10 mmHg[8]	Not specified
Melting Point	Not applicable	44 - 48 °C[8]	Not specified
Density	1.04 g/cm³[7]	Not specified	Not specified

The hydrochloride salt of 1-(m-Tolyl)piperazine, N-(m-Tolyl)piperazine dihydrochloride, is a white to almost white crystalline powder with a molecular weight of 249.18 g/mol and is noted for its water solubility.[10]

Synthesis of Tolylpiperazines

The synthesis of arylpiperazines can be achieved through several established routes. The choice of method often depends on the availability of starting materials and the desired substitution pattern.

General Synthetic Approaches

Common methods for the synthesis of N-alkyl and N-aryl piperazine derivatives include:

• Nucleophilic Substitution: This involves the reaction of piperazine with an appropriate aryl halide or sulfonate. Palladium-catalyzed Buchwald-Hartwig amination is a powerful method for forming the C-N bond between an aryl halide and piperazine.[11]

• Reductive Amination: This method involves the reaction of a dicarbonyl compound with a diamine, followed by reduction.[11]

• Reduction of Carboxamides: N-substituted piperazines can be prepared by the reduction of the corresponding carboxamides.[11]

A generalized workflow for the synthesis of a 1-arylpiperazine is depicted below.

Caption: Generalized workflow for the synthesis of 1-arylpiperazines.

Exemplary Experimental Protocol: Synthesis of 1-(m-Tolyl)piperazine via Buchwald-Hartwig Amination

This protocol is a representative example and may require optimization based on specific laboratory conditions and reagent purity.

Materials:

• m-Bromotoluene

• Piperazine

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Standard glassware for inert atmosphere reactions (Schlenk line)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.4 equivalents).

• Add piperazine (1.2 equivalents) and m-bromotoluene (1.0 equivalent).

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-(m-Tolyl)piperazine.

Pharmacology and Applications

Arylpiperazine derivatives are of significant interest in drug development due to their ability to interact with various neurotransmitter systems.[12] They are key components in drugs for treating a range of neurological and psychiatric disorders.[7][10]

Mechanism of Action

The pharmacological effects of arylpiperazines are primarily attributed to their interactions with serotonin (5-HT) and dopamine (D₂) receptors.[2] The specific affinity and functional activity (agonist, antagonist, or partial agonist) at these receptors can be fine-tuned by modifying the aryl group and any substituents on the piperazine ring.[2] For instance, many antipsychotic drugs containing an arylpiperazine moiety act as D₂ and 5-HT₂ₐ receptor antagonists.[2]

Additionally, some arylpiperazine derivatives have shown significant affinity for sigma receptors (σ₁ and σ₂), which are implicated in various cellular functions and are targets for the treatment of neurological diseases and cancer.[13][14][15]

Research Applications

1-(m-Tolyl)piperazine and its isomers serve as important building blocks and intermediates in the synthesis of a wide array of bioactive molecules.[7] They are utilized in:

• Pharmaceutical Development: As precursors for drugs targeting CNS disorders.[10]

• Neuropharmacology Studies: As research tools to investigate the roles of serotonin, dopamine, and sigma receptors in the brain.[10][13]

• Agrochemicals and Specialty Chemicals: As intermediates in their production.[7]

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling tolylpiperazine derivatives. Based on available safety data for related compounds, the following guidelines are recommended.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area or a fume hood to avoid inhalation of vapors or dust.

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

It is crucial to consult the specific Safety Data Sheet (SDS) for the particular isomer and form (free base or salt) being used for detailed hazard information and handling procedures.

Conclusion

The tolylpiperazine scaffold, particularly the 1-aryl isomers, represents a cornerstone in the development of CNS-active pharmaceuticals. Their versatile synthesis and rich pharmacology make them a subject of ongoing research and development. While specific data for 2-(m-Tolyl)piperazine is scarce, the extensive knowledge base for its 1-substituted isomers provides a robust framework for understanding the chemical and biological properties of this important class of compounds. Further research into less common isomers may unveil novel pharmacological profiles and therapeutic applications.

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2-(m-Tolyl)piperazine synthesis pathways and precursors

An In-depth Technical Guide to the Synthesis of 2-(m-Tolyl)piperazine

Abstract

This technical guide provides a comprehensive overview of the principal synthetic pathways for 2-(m-Tolyl)piperazine, a valuable heterocyclic building block in medicinal chemistry and materials science. The document is intended for researchers, chemists, and drug development professionals, offering a detailed examination of reaction mechanisms, experimental protocols, and the rationale behind precursor selection. Key methodologies, including modern catalytic cross-coupling reactions and classical approaches, are critically evaluated. The guide emphasizes scientific integrity, providing field-proven insights and grounding all claims in authoritative references.

Introduction

The piperazine ring is a privileged scaffold in drug discovery, appearing in numerous FDA-approved pharmaceuticals targeting a wide range of conditions from central nervous system disorders to oncology.[1][2] The substitution pattern on the piperazine core is critical for modulating pharmacological activity, selectivity, and pharmacokinetic properties. Specifically, 2-aryl substituted piperazines introduce a chiral center and a defined three-dimensional vector for probing receptor binding pockets. 2-(m-Tolyl)piperazine, also known as 2-(3-methylphenyl)piperazine, serves as a key intermediate for more complex molecular architectures. Its synthesis, therefore, is of significant interest.

This guide moves beyond a simple recitation of procedures to explain the causality behind experimental choices, offering a self-validating system of protocols grounded in established chemical principles. We will explore the most effective and practical routes to the target molecule, focusing on scalability, efficiency, and control over product purity.

Part 1: Retrosynthetic Analysis and Strategic Overview

A logical approach to any synthesis begins with retrosynthesis, the process of deconstructing the target molecule to identify viable starting materials. For 2-(m-Tolyl)piperazine, two primary disconnection strategies emerge, highlighting the main bond formations required to construct the heterocyclic core and attach the aryl moiety.

Caption: Retrosynthetic analysis of 2-(m-Tolyl)piperazine.

• Approach A (C-N Arylation): This is the most direct and modern approach. It involves forming the bond between the N1 nitrogen of a pre-existing piperazine ring and the m-tolyl group. This strategy leverages powerful cross-coupling reactions like the Buchwald-Hartwig amination.

• Approach B (Ring Cyclization): This strategy involves building the piperazine ring from acyclic precursors. This can be achieved through methods like reductive amination of a diamine with a suitable two-carbon electrophile.

While both approaches are viable, Approach A is generally favored in modern synthetic chemistry for its efficiency, modularity, and broad substrate scope. This guide will focus primarily on this pathway while also discussing alternative methods.

Part 2: Key Synthetic Pathways

Pathway I: Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is the cornerstone of modern N-aryl amine synthesis, offering a highly versatile method for forming C-N bonds via palladium-catalyzed cross-coupling.[3] This reaction has become indispensable in medicinal chemistry for accessing N-aryl piperazine scaffolds.[1][4]

Principle and Rationale: The reaction couples an aryl halide or triflate with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base. The choice of these components is critical for achieving high yields and preventing side reactions.[4]

• Catalyst/Ligand System: The success of the coupling relies heavily on the ligand, which stabilizes the palladium center and facilitates the key steps of oxidative addition and reductive elimination. For aryl halides, particularly the less reactive chlorides, sterically hindered and electron-rich phosphine ligands such as RuPhos, XPhos, or BINAP are often required to promote the reaction efficiently.[5][6]

• Base: A strong, non-nucleophilic base is necessary to deprotonate the amine, making it a more active nucleophile. Sodium tert-butoxide (NaOtBu) is the most common choice, though other bases like cesium carbonate (Cs₂CO₃) can be used for more sensitive substrates.[5][6]

• Precursors: The key precursors are an aryl halide and a piperazine derivative.

  • Aryl Halide: m-Bromotoluene is an excellent starting material due to its commercial availability and balanced reactivity. m-Chlorotoluene can also be used but typically requires a more active catalyst system.

  • Piperazine: Direct arylation of piperazine can lead to a mixture of mono- and di-arylated products. To achieve selectivity, it is highly advantageous to use a mono-protected piperazine, such as N-Boc-piperazine. The Boc (tert-butyloxycarbonyl) group can be easily removed under acidic conditions post-coupling.[6] For the synthesis of a 2-substituted piperazine, the starting material would be 2-methylpiperazine, which would then be N-arylated.

Simplified Catalytic Cycle:

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Detailed Experimental Protocol: N-Arylation of 2-Methylpiperazine

This protocol is a generalized procedure adapted from established methods for Buchwald-Hartwig amination and should be optimized for specific laboratory conditions.[4]

Reagents and Materials:

• 2-Methylpiperazine (1.2 equiv.)

• m-Bromotoluene (1.0 equiv.)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (1-2 mol%)

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl) (2-4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv.)

• Anhydrous Toluene

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add m-bromotoluene, 2-methylpiperazine, sodium tert-butoxide, Pd₂(dba)₃, and RuPhos.

• Inert Atmosphere: Seal the tube with a septum, then evacuate and backfill with an inert gas. This cycle should be repeated three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add anhydrous toluene via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and quench carefully with water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes, often with 1-2% triethylamine to prevent product tailing) to yield 1-(m-Tolyl)-3-methylpiperazine. Note: Commercially available 2-(m-Tolyl)piperazine is a racemate. The arylation occurs at the less hindered nitrogen, leading to the 1-aryl-3-methyl isomer.

Quantitative Data Summary:

Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Aryl Bromide	Pd₂(dba)₃ (1.5)	RuPhos (3.0)	NaOtBu	Toluene	110	18	85-95
Aryl Chloride	Pd(OAc)₂ (2.0)	XPhos (4.0)	NaOtBu	Dioxane	110	24	70-90
Aryl Bromide	Pd/BINAP	Cs₂CO₃	NMP	100	12	>80[5]

Pathway II: Reductive Amination and Cyclization

Reductive amination is a powerful method for forming amines from carbonyl compounds and serves as a key strategy for constructing heterocyclic rings.[7][8] In the context of 2-substituted piperazines, this typically involves an intramolecular cyclization of a linear precursor.

Principle and Rationale: This approach builds the piperazine ring from an acyclic diamine precursor. For instance, a chiral 1,2-diamine can be reacted with a β-keto ester, followed by reductive cyclization to form the piperazine core.[9] This method offers excellent control over stereochemistry if chiral starting materials are used.

A related strategy involves the reductive cyclization of dioximes. This method can build the piperazine ring from primary amines by reacting them with α-haloketone precursors to form a dioxime, which is then hydrogenated over a catalyst like Palladium on carbon (Pd/C) or Raney Nickel to form the piperazine ring.[10]

Conceptual Workflow: Reductive Cyclization of a Diamine

Caption: Conceptual workflow for piperazine synthesis via reductive cyclization.

Advantages and Disadvantages:

• Advantages: This route provides an alternative for building the core structure and can be adapted for asymmetric synthesis to access specific enantiomers.[9]

• Disadvantages: The required linear precursors, such as 1-(m-tolyl)ethane-1,2-diamine, may not be as readily available as the simple precursors used in the Buchwald-Hartwig approach, potentially requiring multi-step syntheses.

Part 3: Safety, Handling, and Purification

Safety Precautions:

• Palladium Catalysts and Ligands: Many phosphine ligands are air-sensitive and should be handled under an inert atmosphere. Palladium compounds can be toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Bases: Sodium tert-butoxide is a strong, corrosive, and moisture-sensitive base. It should be handled in a glovebox or under a stream of inert gas.

• Solvents: Toluene and dioxane are flammable and have associated health risks. All manipulations should be performed in a well-ventilated fume hood.

Purification:

• Chromatography: Flash column chromatography on silica gel is the most common method for purifying the final product. The basicity of the piperazine nitrogen can cause streaking on the column; this is often mitigated by adding a small amount of a tertiary amine (e.g., 1-2% triethylamine) to the eluent.

• Crystallization: If the product is a solid, crystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) can be an effective final purification step.

Conclusion

The synthesis of 2-(m-Tolyl)piperazine is most efficiently achieved through modern palladium-catalyzed N-arylation methods, particularly the Buchwald-Hartwig amination. This approach offers high yields, operational simplicity, and utilizes readily available precursors like 2-methylpiperazine and m-bromotoluene. While alternative strategies based on ring cyclization exist and provide valuable mechanistic diversity, the C-N cross-coupling pathway remains the gold standard for its reliability and scalability. This guide provides the foundational knowledge and practical protocols necessary for researchers to successfully synthesize this important chemical intermediate.

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Introduction: The Privileged Piperazine Scaffold and the Rise of Aryl Derivatives

An In-Depth Technical Guide to the Biological Activity of 2-(m-Tolyl)piperazine Derivatives

Prepared for: Researchers, Scientists, and Drug Development Professionals From the Desk of: The Senior Application Scientist

In the landscape of medicinal chemistry, the piperazine ring stands out as a cornerstone—a "privileged structure" due to its frequent appearance in a multitude of clinically successful drugs.[1][2] This six-membered heterocycle, with its two opposing nitrogen atoms, imparts favorable physicochemical properties to molecules, such as improved aqueous solubility and oral bioavailability, which are critical for drug development.[1] Among the vast library of its derivatives, the N-arylpiperazines have garnered significant attention for their remarkable versatility and broad spectrum of pharmacological activities.[1][3]

This guide focuses specifically on the 2-(m-Tolyl)piperazine moiety, a distinct subclass of arylpiperazines. The introduction of the meta-tolyl group creates a unique stereoelectronic profile that influences receptor interactions and metabolic stability. We will delve into the synthesis, diverse biological activities, and key structure-activity relationships of these derivatives. This document is designed to serve as a technical resource, providing not only a comprehensive overview of their therapeutic potential but also actionable experimental protocols for their evaluation.

Synthetic Strategies for 2-(m-Tolyl)piperazine Derivatives

The synthesis of N-arylpiperazines, including the tolyl-substituted variants, can be achieved through several established methodologies. The most common approaches involve the formation of the crucial aryl-nitrogen bond. Key methods include palladium-catalyzed Buchwald-Hartwig coupling, copper-catalyzed Ullmann-Goldberg reactions, and direct nucleophilic aromatic substitution (SNAr) on electron-deficient aromatic rings.[4] Alternatively, the piperazine ring can be constructed from a suitable aniline precursor.[4]

A representative synthetic pathway for generating a library of 2-(m-Tolyl)piperazine derivatives often begins with the coupling of a protected piperazine with an appropriate m-tolyl precursor, followed by deprotection and subsequent functionalization of the second nitrogen atom.

Caption: General synthetic workflow for 2-(m-Tolyl)piperazine derivatives.

Protocol 1: Synthesis of a Representative N-Substituted 2-(m-Tolyl)piperazine Derivative

This protocol outlines a common two-step process involving an initial N-arylation followed by N-alkylation. The causality behind these steps is rooted in selectively forming the more challenging C-N aryl bond first under controlled catalytic conditions, followed by a more straightforward alkylation on the remaining secondary amine.

Step 1: Synthesis of the 1-(m-Tolyl)piperazine Intermediate

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon), add 1-(m-tolyl)piperazine (1.0 eq), potassium carbonate (K₂CO₃, 2.5 eq), and anhydrous acetonitrile (ACN) as the solvent.

• Reagent Addition: Add the desired electrophile, for example, 1-bromo-3-chloropropane (1.2 eq), to the stirred suspension at room temperature.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 82°C) and monitor its progress using Thin Layer Chromatography (TLC). The choice of a polar aprotic solvent like ACN and heat facilitates the SN2 reaction.

• Work-up: Upon completion, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue using column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield the pure intermediate.

Step 2: Final Derivative Synthesis

• Reaction Setup: Dissolve the purified intermediate from Step 1 (1.0 eq) in a suitable solvent such as dichloromethane (DCM).

• Reagent Addition: Add the final building block, such as a substituted benzoyl chloride (1.1 eq), and a non-nucleophilic base like triethylamine (TEA, 1.5 eq) at 0°C to control the exothermic reaction.

• Reaction Execution: Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Work-up: Quench the reaction with water and extract the product with DCM. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

• Purification and Characterization: Purify the final compound by column chromatography or recrystallization. Characterize the structure and confirm its purity using ¹H NMR, ¹³C NMR, and Mass Spectrometry.[5][6]

Diverse Biological Activities and Pharmacological Profile

2-(m-Tolyl)piperazine derivatives exhibit a wide array of biological activities, primarily stemming from their ability to interact with key protein targets in the body, particularly within the central nervous system.

Central Nervous System (CNS) Activity

Arylpiperazines are renowned for their potent effects on the CNS, acting as ligands for various neurotransmitter receptors.[3][7] This interaction forms the basis for their therapeutic potential as antipsychotic, antidepressant, and anxiolytic agents.[1][7][8]

• Mechanism of Action: These compounds primarily modulate monoaminergic systems by binding to serotonin (5-HT) and dopamine (D) receptors.[1][9] The 2-(m-tolyl) moiety, in particular, can influence the binding affinity and selectivity for specific receptor subtypes, such as 5-HT1A, 5-HT2A, and 5-HT7.[1][10][11][12]

• Anxiolytic and Antidepressant Effects: Many derivatives act as agonists at the 5-HT1A receptor, a well-established target for treating anxiety and depressive disorders.[8] Agonism at this autoreceptor can enhance serotonergic neurotransmission, leading to therapeutic effects.

• Antipsychotic Potential: Atypical antipsychotic activity is often achieved through a combination of D₂ receptor antagonism and 5-HT2A receptor antagonism.[1] The balance of affinities for these two receptors is critical for achieving clinical efficacy while minimizing extrapyramidal side effects.

Caption: Simplified 5-HT1A receptor signaling pathway.

Compound Class	Target Receptor(s)	Binding Affinity (Ki, nM)	Potential Therapeutic Use
Arylpiperazine-Sulfonamide	5-HT7	12 - 580[11]	Antidepressant, Cognitive Disorders
Arylpiperazine-Imide	5-HT1A / 5-HT7	High affinity for 5-HT1A[10]	Anxiolytic, Antidepressant
Coumarin-Piperazine Hybrid	5-HT1A	0.57 - 0.78[12]	CNS Disorders
Table 1: Representative CNS Receptor Affinities for Piperazine Derivatives.

Anticancer Activity

A growing body of evidence highlights the potential of arylpiperazine derivatives as anticancer agents.[1][3] They exert cytotoxic effects against a range of cancer cell lines through multiple mechanisms.

• Mechanism of Action: These compounds can induce apoptosis (programmed cell death) and arrest the cell cycle, often at the G2/M phase, thereby preventing cancer cell proliferation.[1] Some derivatives have been shown to inhibit critical cell survival signaling pathways, such as the PI3K/Akt pathway, which is frequently overactivated in many cancers.[1]

• Observed Efficacy: Studies have demonstrated the cytotoxic activity of piperazine derivatives against breast (MCF7), prostate (PC-3), and lung (A549) cancer cell lines.[13][14] The selectivity for cancer cells over normal cells is a key area of investigation.[14]

Derivative Type	Cancer Cell Line	Activity (IC₅₀, µM)	Reference
1-(aryl)-4-(benzyl)piperazine	PC-3 (Prostate)	1.05 - 56.80	[13]
4-acyl-2-substituted-piperazine	MCF7 (Breast)	< 50	[14]
Thiouracil-piperazine hybrid	MCF7 (Breast)	18.23 - 100	[14]
Table 2: In Vitro Anticancer Activity of Selected Piperazine Derivatives.

Antimicrobial and Antifungal Activity

The piperazine scaffold is also a valuable pharmacophore for developing novel antimicrobial agents to combat infectious diseases and growing antibiotic resistance.[3][15][16]

• Spectrum of Activity: Derivatives have shown efficacy against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria, as well as various fungal species (Candida albicans, Aspergillus niger).[17]

• Mechanism: The precise mechanisms can vary but often involve disruption of the microbial cell membrane or inhibition of essential enzymes.

Derivative Class	Microorganism	Activity (MIC, µg/mL)	Reference
Substituted Piperazine	M. Tuberculosis	0.1	[15]
Benzimidazole-Piperazine	S. aureus	31.25 - 62.50	[18]
Benzimidazole-Piperazine	E. coli	125.00 - 500.00	[18]
Benzimidazole-Piperazine	C. krusei	62.50	[18]
Table 3: Antimicrobial Activity of Selected Piperazine Derivatives.

Other Notable Biological Activities

• Anthelmintic: The parent piperazine molecule is a known anthelmintic agent used to treat parasitic worm infections.[16] Its derivatives act by agonizing the inhibitory GABA receptor in helminths, causing paralysis and allowing the host to expel the parasite.[16][19]

• Potassium Channel Inhibition: N-(m-Tolyl)piperazine has been identified as an inhibitor of potassium channels, which can lead to increased neuronal excitability.[20] This property makes it a useful pharmacological tool for studying the central nervous system.[20]

Experimental Methodologies for Biological Evaluation

To validate the biological activity of novel 2-(m-Tolyl)piperazine derivatives, a series of standardized in vitro assays are essential. The following protocols provide a self-validating system for quantifying pharmacological effects.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

This assay is a colorimetric method for assessing cell viability. It is based on the principle that mitochondrial dehydrogenases in living cells can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product, the amount of which is directly proportional to the number of viable cells.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 2-(m-tolyl)piperazine derivatives in the appropriate culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds.[1] Include a solvent control (e.g., DMSO) and a negative control (medium only).

• Incubation: Incubate the plates for 48-72 hours under standard cell culture conditions (37°C, 5% CO₂).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours. During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the solvent control. Plot the viability against the log of the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) value using non-linear regression analysis.[1]

Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[1]

Methodology:

• Compound Preparation: Prepare a series of two-fold dilutions of the test compounds in a 96-well plate using a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculum Preparation: Prepare a standardized microbial suspension (e.g., 0.5 McFarland standard) of the test organism (e.g., S. aureus). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Inoculate each well containing the diluted compound with the standardized microbial suspension.[1] Include a positive control (microorganism in broth, no compound) and a negative control (broth only).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).[1]

• Data Analysis: Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.[1]

Conclusion and Future Perspectives

The 2-(m-Tolyl)piperazine scaffold represents a highly versatile and pharmacologically significant core for the development of new therapeutic agents. Derivatives have demonstrated a remarkable breadth of biological activity, with pronounced effects on the central nervous system, compelling anticancer properties, and promising antimicrobial potential. The structure-activity relationship studies reveal that subtle modifications to the core structure can significantly modulate potency and selectivity, offering a clear path for rational drug design.[3]

Future research should focus on lead optimization strategies to enhance target affinity and selectivity while improving pharmacokinetic and safety profiles.[3] Exploring novel hybrid molecules that combine the 2-(m-tolyl)piperazine core with other known pharmacophores could lead to multi-target directed ligands, a promising strategy for treating complex multifactorial diseases like Alzheimer's and certain cancers. The continued exploration of this chemical space is poised to yield next-generation therapeutics with significant clinical impact.

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An In-depth Technical Guide to the Central Nervous System Mechanism of Action of 2-(m-Tolyl)piperazine

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted central nervous system (CNS) mechanism of action of 2-(m-Tolyl)piperazine (m-TPP). In the absence of extensive direct pharmacological data for m-TPP, this document synthesizes information from closely related arylpiperazine analogs, particularly meta-chlorophenylpiperazine (m-CPP), to construct a robust, data-driven hypothesis of its molecular targets and downstream effects. This guide is intended to serve as a foundational resource for researchers and drug development professionals, offering insights into the probable pharmacodynamics of m-TPP and outlining experimental strategies for its definitive characterization.

Introduction: The Arylpiperazine Scaffold in CNS Drug Discovery

The piperazine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically successful drugs targeting the central nervous system.[1] Its structural rigidity and the ability to substitute at its two nitrogen atoms allow for the fine-tuning of pharmacological activity.[2] Arylpiperazines, in particular, have a well-documented history of interacting with a range of biogenic amine receptors, including serotonin (5-HT) and dopamine (D2) receptors, making them a cornerstone in the development of antipsychotics, antidepressants, and anxiolytics.[3][4] The nature and position of the substituent on the phenyl ring are critical determinants of receptor affinity and functional activity.[5]

2-(m-Tolyl)piperazine (m-TPP) belongs to this important class of compounds. While it is utilized as a key intermediate in the synthesis of various pharmaceuticals targeting neurological disorders, detailed public-domain data on its specific mechanism of action is limited.[6] This guide, therefore, leverages the extensive knowledge base of its structural analogs to predict its pharmacological profile.

Predicted Pharmacodynamics of 2-(m-Tolyl)piperazine

Based on the structure-activity relationships of arylpiperazines, m-TPP is predicted to be a multi-target ligand, primarily interacting with serotonin and dopamine receptor systems. The presence of the meta-tolyl group is expected to confer a distinct pharmacological profile compared to other substituted phenylpiperazines.

Primary Target Engagement: A Focus on Serotonin and Dopamine Receptors

The primary mechanism of action of m-TPP is likely centered on its interaction with several key CNS receptors.

Arylpiperazines are well-known for their affinity for various serotonin receptors. The close structural analog, m-CPP, is a non-selective serotonin receptor agonist with notable activity at 5-HT1A, 5-HT2A, and 5-HT2C receptors.[7] It is highly probable that m-TPP shares a similar, though not identical, profile.

• 5-HT1A Receptors: Many arylpiperazines exhibit high affinity for the 5-HT1A receptor, often acting as partial agonists. This interaction is a key mechanism for many anxiolytic and antidepressant drugs.[8]

• 5-HT2A Receptors: Antagonism at the 5-HT2A receptor is a hallmark of atypical antipsychotics and contributes to their improved side-effect profile.[4] The interaction of m-TPP at this receptor is a critical point of investigation.

• 5-HT2C Receptors: Agonism at 5-HT2C receptors is associated with effects on mood, appetite, and reward pathways. m-CPP is a known 5-HT2C agonist.[7]

Interaction with dopamine receptors, particularly the D2 subtype, is a defining characteristic of many antipsychotic medications. Arylpiperazines often display antagonist or partial agonist activity at D2 receptors.[9] The affinity of m-TPP for D2 and other dopamine receptor subtypes (D3, D4) will be a crucial determinant of its potential therapeutic applications and side-effect profile.

Cross-reactivity with adrenergic receptors, particularly α1 and α2 subtypes, is common among arylpiperazines and can contribute to both therapeutic effects and side effects such as orthostatic hypotension.[10]

A summary of the predicted primary targets for m-TPP, with example binding affinities (Ki) from its close analog m-CPP where available, is presented in Table 1.

Table 1: Predicted Primary CNS Targets of 2-(m-Tolyl)piperazine and Comparative Binding Affinities of m-CPP

Receptor Target	Predicted Interaction	m-CPP Ki (nM) (for comparison)	Reference
Serotonin
5-HT1A	Partial Agonist/Antagonist	55	[7]
5-HT2A	Antagonist/Partial Agonist	31	[7]
5-HT2C	Agonist	1.3	[7]
SERT	Inhibitor	230	[7]
Dopamine
D2	Antagonist/Partial Agonist	~100-500	[9]
D3	Antagonist/Partial Agonist	~50-200
Adrenergic
α1	Antagonist	Data not readily available
α2	Antagonist	Data not readily available

Note: The Ki values for m-CPP are provided as a reference and the actual affinities of m-TPP may differ.

Downstream Signaling Pathways

The functional consequences of m-TPP binding to its primary targets will manifest through the modulation of intracellular signaling cascades.

The majority of the predicted targets for m-TPP are G-protein coupled receptors.

• 5-HT1A Receptor Activation: As a Gi/o-coupled receptor, activation of 5-HT1A receptors by an agonist or partial agonist like m-TPP would lead to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels. This would also lead to the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels, causing neuronal hyperpolarization.

• 5-HT2A Receptor Modulation: The 5-HT2A receptor is coupled to Gq/11. Antagonism of this receptor by m-TPP would block serotonin-induced activation of phospholipase C (PLC), thereby preventing the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). This would attenuate downstream calcium release and protein kinase C (PKC) activation.

• D2 Receptor Modulation: The D2 receptor is a Gi/o-coupled receptor. Antagonism or partial agonism by m-TPP would modulate the inhibition of adenylyl cyclase and affect downstream effectors such as GIRK channels and voltage-gated calcium channels.

The following diagram illustrates the predicted primary signaling pathways modulated by 2-(m-Tolyl)piperazine.

Predicted primary signaling pathways of 2-(m-Tolyl)piperazine.

In-Vivo Pharmacology and Behavioral Effects

The integrated effects of m-TPP at its various molecular targets are expected to translate into a distinct behavioral profile in preclinical models. Based on the pharmacology of related compounds, m-TPP may exhibit properties relevant to the treatment of psychosis, depression, and anxiety.

• Antipsychotic-like Activity: A combination of D2 receptor antagonism/partial agonism and 5-HT2A receptor antagonism is the cornerstone of atypical antipsychotic activity. Behavioral models such as amphetamine- or phencyclidine-induced hyperlocomotion and prepulse inhibition of the startle reflex would be critical for assessing this potential.

• Antidepressant and Anxiolytic-like Effects: Partial agonism at 5-HT1A receptors is a well-established mechanism for anxiolytic and antidepressant effects. The forced swim test, tail suspension test, and elevated plus maze are standard behavioral paradigms to evaluate these activities.

Experimental Methodologies for Characterization

To definitively elucidate the mechanism of action of 2-(m-Tolyl)piperazine, a systematic and multi-faceted experimental approach is required.

In Vitro Pharmacological Profiling

The initial step is to determine the affinity of m-TPP for a broad range of CNS targets. This is typically achieved through competitive radioligand binding assays.

Protocol 1: Radioligand Binding Assay

• Preparation of Cell Membranes: Obtain cell membranes from cell lines stably expressing the human recombinant receptor of interest (e.g., 5-HT1A, 5-HT2A, D2) or from rodent brain tissue known to be rich in the target receptor.

• Assay Buffer Preparation: Prepare a suitable buffer specific for each receptor assay, containing appropriate salts and protease inhibitors.

• Competition Binding: In a 96-well plate, incubate a fixed concentration of a specific radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A, [3H]ketanserin for 5-HT2A, [3H]spiperone for D2) with the cell membranes in the presence of increasing concentrations of unlabeled m-TPP.

• Incubation: Incubate the plates at a specific temperature and for a duration sufficient to reach equilibrium.

• Termination and Filtration: Rapidly filter the contents of each well through a glass fiber filtermat to separate bound from free radioligand. Wash the filters with ice-cold buffer.

• Scintillation Counting: Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of m-TPP that inhibits 50% of the specific binding of the radioligand). Calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

The following diagram outlines the workflow for a competitive radioligand binding assay.

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In vitro studies of 2-(m-Tolyl)piperazine effects

An In-Depth Technical Guide to the In Vitro Characterization of 2-(m-Tolyl)piperazine

Executive Summary

This guide provides a comprehensive framework for the in vitro pharmacological characterization of 2-(m-Tolyl)piperazine, a member of the arylpiperazine class of compounds. Arylpiperazines are a privileged scaffold in central nervous system (CNS) drug discovery, forming the core of numerous approved therapeutics that modulate serotonergic and dopaminergic systems.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering a logical, technically detailed pathway for elucidating the compound's mechanism of action. We will move from primary target identification using receptor binding assays to functional characterization through second messenger and signaling pathway analysis, and finally to preliminary safety and selectivity profiling. The methodologies described herein are designed to build a robust pharmacological profile, explaining not only the "how" but the critical "why" behind each experimental choice, ensuring a self-validating and scientifically rigorous investigation.

The Arylpiperazine Scaffold: A Cornerstone of Neuropharmacology

The arylpiperazine moiety is a recurring structural motif in drugs targeting the CNS. Its unique physicochemical properties and ability to present key pharmacophoric elements in a specific spatial orientation allow for potent and often selective interactions with G protein-coupled receptors (GPCRs), particularly those of the serotonin (5-HT) and dopamine (D) families.[3][4] Marketed drugs such as the anxiolytic buspirone (a 5-HT₁A partial agonist) and the antipsychotic aripiprazole (a D₂ partial agonist and 5-HT₂A antagonist) underscore the therapeutic importance of this chemical class.[1]

2-(m-Tolyl)piperazine, also known as 1-(3-Methylphenyl)piperazine[5], is a specific analog within this class. The initial step in characterizing any such novel compound is to define its interaction with its primary biological targets. This involves two fundamental questions: "Where does it bind?" and "What happens when it binds?"

Primary Target Identification and Affinity Profiling

To determine the specific receptors a compound interacts with and the strength of that interaction, radioligand binding assays are the gold standard.[6] These assays directly measure the affinity of a ligand for a receptor, providing a quantitative value (Kᵢ, or inhibition constant) that is crucial for understanding its potency and potential for on-target activity.

Experimental Workflow: Radioligand Competition Binding Assay

The principle of this assay is competition. The test compound, 2-(m-Tolyl)piperazine, is incubated at various concentrations with a preparation of cell membranes expressing a specific receptor of interest (e.g., human D₂ receptor). Also in the mixture is a constant, known concentration of a "radioligand"—a molecule that binds to the same receptor and is labeled with a radioactive isotope (e.g., [³H]spiperone for the D₂ receptor). The test compound will compete with the radioligand for binding to the receptor. By measuring the displacement of the radioligand at increasing concentrations of the test compound, we can determine the test compound's affinity.

Figure 1. Workflow for a radioligand competition binding assay.

Protocol: Radioligand Competition Binding Assay for Dopamine D₂ Receptor

• Membrane Preparation: Utilize membranes from HEK-293 cells stably expressing the human dopamine D₂ receptor.

• Assay Buffer: Prepare an appropriate buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

• Compound Dilution: Perform a serial dilution of 2-(m-Tolyl)piperazine to create a range of concentrations (e.g., from 0.1 nM to 10 µM).

• Reaction Mixture: In a 96-well plate, combine:

  • 50 µL of cell membranes.

  • 25 µL of the radioligand [³H]spiperone at a final concentration near its Kₑ value.

  • 25 µL of the test compound at each dilution.

  • Include wells for "total binding" (no test compound) and "non-specific binding" (excess of a known non-radioactive D₂ ligand, like haloperidol).

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly harvest the contents of each well onto a glass fiber filter mat using a cell harvester. This traps the membranes with bound radioligand while unbound radioligand passes through.

• Washing: Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place the filter discs into scintillation vials with scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. Plot the percent specific binding against the log concentration of the test compound. Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ (the concentration of test compound that displaces 50% of the radioligand). Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

Predicted Binding Profile of 2-(m-Tolyl)piperazine

Receptor	m-Trifluoromethylphenylpiperazine (TFMPP) Kᵢ (nM)	m-chlorophenylpiperazine (mCPP) Kᵢ (nM)	Predicted 2-(m-Tolyl)piperazine Profile
5-HT₁A	~50-100	~50-150	Moderate to High Affinity
5-HT₁C/2C	~10-50	~10-30	High Affinity
5-HT₂A	~100-300	~100-250	Moderate Affinity
Dopamine D₂	>1000	>1000	Low to Moderate Affinity
SERT	~100-200	~100-200	Moderate Affinity
(Note: Kᵢ values are approximate and compiled from various sources for illustrative purposes. Actual values for 2-(m-Tolyl)piperazine must be determined experimentally.)

This predicted profile suggests that 2-(m-Tolyl)piperazine is likely a multi-target ligand, primarily interacting with the serotonin system.

Functional Characterization at Primary Targets

Establishing binding affinity is only the first step. A functional assay is required to determine the compound's effect upon binding. Does it activate the receptor (agonist), block the endogenous ligand (antagonist), or provide a submaximal response (partial agonist)? This is determined by measuring the downstream signaling events that occur after receptor engagement.[9]

Most serotonin and dopamine receptors signal through canonical G protein pathways: Gₛ (stimulatory), Gᵢ (inhibitory), and Gₑ (which activates phospholipase C).

Figure 2. Simplified Gi and Gq GPCR signaling pathways.

Protocol: cAMP Assay for Gᵢ-Coupled Receptors (e.g., 5-HT₁A, D₂)

This assay measures the inhibition of cyclic AMP (cAMP), a key second messenger.

• Cell Culture: Use CHO or HEK-293 cells stably expressing the human 5-HT₁A or D₂ receptor.

• Cell Seeding: Seed cells in a 96-well plate and grow to confluence.

• Compound Preparation: Prepare serial dilutions of 2-(m-Tolyl)piperazine.

• Assay Procedure:

  • Aspirate the culture medium and add assay buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add the test compound to the wells. To test for agonist activity, also add forskolin, a direct activator of adenylyl cyclase, to stimulate a baseline level of cAMP production.

  • To test for antagonist activity, pre-incubate with the test compound, then add a known agonist (e.g., 5-HT for the 5-HT₁A receptor).

• Incubation: Incubate for 30 minutes at 37°C.

• Cell Lysis & Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit, such as a Homogeneous Time-Resolved Fluorescence (HTRF) or ELISA-based assay.

• Data Analysis: Plot the response (e.g., HTRF ratio) against the log concentration of the compound. For agonist activity, a decrease in the forskolin-stimulated signal indicates Gᵢ activation; calculate the EC₅₀. For antagonist activity, a rightward shift in the agonist's dose-response curve indicates competitive antagonism; calculate the IC₅₀ and subsequently the Kₑ.

Protocol: Calcium Flux Assay for Gₑ-Coupled Receptors (e.g., 5-HT₂C)

This assay measures the increase in intracellular calcium that results from Gₑ activation.

• Cell Culture: Use cells stably expressing the human 5-HT₂C receptor.

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) for 30-60 minutes at 37°C. The dye's fluorescence increases dramatically upon binding to free calcium.

• Compound Addition: Place the plate in a fluorescence plate reader (e.g., a FLIPR or FlexStation). The instrument will add the test compound dilutions to the wells while simultaneously reading the fluorescence.

• Data Acquisition: Measure the fluorescence intensity over time (typically 2-3 minutes) to capture the transient calcium release.

• Data Analysis: Determine the peak fluorescence response for each concentration. Plot this response against the log concentration of the compound to generate a dose-response curve and calculate the EC₅₀ for agonist activity.

Investigating Potential Off-Target & Secondary Effects

A thorough in vitro characterization must also investigate potential liabilities and secondary pharmacology to build a complete profile. For arylpiperazines, this includes assessing interaction with monoamine transporters and evaluating general cytotoxicity.

In Vitro Hepatotoxicity Assessment

Studies on other piperazine-based designer drugs have shown a potential for hepatotoxicity, often linked to the formation of reactive oxygen species and mitochondrial dysfunction.[10][11] A preliminary assessment of cytotoxicity in a relevant cell line is a prudent step.

Protocol: MTT Assay in HepG2 Cells

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability.

• Cell Culture: Culture HepG2 cells, a human liver cancer cell line, in appropriate media.

• Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of ~10,000 cells/well and allow them to adhere overnight.

• Compound Exposure: Replace the medium with fresh medium containing serial dilutions of 2-(m-Tolyl)piperazine (e.g., from 1 µM to 200 µM). Include vehicle-only wells as a negative control.

• Incubation: Incubate the cells for 24-48 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Normalize the data to the vehicle control (100% viability) and plot percent viability against the log concentration of the compound. Calculate the CC₅₀, the concentration that reduces cell viability by 50%.

Summary and Future Directions

This guide outlines a logical and robust cascade for the initial in vitro characterization of 2-(m-Tolyl)piperazine. By systematically progressing from binding affinity to functional activity and preliminary safety assessment, a foundational understanding of the compound's pharmacology can be established.

• Binding assays will define the compound's affinity profile and identify its primary targets, which are predicted to be serotonin receptors.

• Functional assays (cAMP, calcium flux) will elucidate the nature of its interaction at these targets, defining it as an agonist, antagonist, or partial agonist.

• Secondary assays (e.g., MTT) will provide an early indication of potential cytotoxic liabilities.

The data generated from this workflow is essential for guiding further research, including more extensive selectivity screening against broader receptor panels, in vitro metabolism studies, and, ultimately, the design and justification of in vivo experiments to explore its therapeutic potential.

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An In-Depth Technical Guide to the Receptor Binding Affinity Studies of 2-(m-Tolyl)piperazine

Abstract: This technical guide provides a comprehensive framework for the investigation of the receptor binding affinity of 2-(m-Tolyl)piperazine, a prominent arylpiperazine scaffold with significant potential in neuropharmacology. While direct and exhaustive binding data for this specific molecule is not extensively published, this guide synthesizes the known pharmacology of the arylpiperazine class, outlines gold-standard experimental protocols, and presents data from structurally similar analogs to construct a predictive and actionable scientific resource. It is intended for researchers, scientists, and drug development professionals engaged in the characterization of novel CNS-active compounds. This document provides detailed methodologies for in-vitro radioligand binding assays and an overview of complementary in-silico approaches, underpinned by a robust understanding of the underlying scientific principles.

Introduction: The Significance of the Arylpiperazine Scaffold

The arylpiperazine moiety is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in biologically active compounds, particularly those targeting the central nervous system (CNS).[1] Molecules incorporating this scaffold have been successfully developed as antipsychotics, antidepressants, and anxiolytics.[2] 2-(m-Tolyl)piperazine, as a specific analog, belongs to this versatile class and is a valuable building block in the synthesis of novel pharmaceuticals, especially those aimed at modulating neurological disorders.[3] Its structural features suggest a promiscuous pharmacology, with likely interactions across a range of monoaminergic receptors, including serotonergic, dopaminergic, and adrenergic systems.[2][4]

A thorough understanding of a compound's receptor binding profile is paramount in drug discovery. It elucidates the mechanism of action, predicts therapeutic efficacy, and anticipates potential off-target effects. This guide provides the scientific rationale and practical methodologies for characterizing the receptor binding affinity of 2-(m-Tolyl)piperazine.

Predicted Molecular Targets and Pharmacological Context

Based on the extensive literature on arylpiperazines, 2-(m-Tolyl)piperazine is predicted to exhibit affinity for the following G-protein coupled receptor (GPCR) families:

• Serotonin (5-HT) Receptors: Arylpiperazines frequently demonstrate high affinity for various 5-HT receptor subtypes, including 5-HT1A, 5-HT2A, 5-HT2C, and 5-HT7.[5][6][7] Activity at these receptors is associated with therapeutic effects in depression, anxiety, and psychosis.

• Dopamine (D) Receptors: The D2-like family of dopamine receptors (D2, D3, D4) are key targets for antipsychotic agents.[8][9] The arylpiperazine structure is a well-established pharmacophore for these receptors.

• Adrenergic (α) Receptors: Significant affinity for α1- and α2-adrenergic receptors is a common feature of this compound class, which can contribute to both therapeutic effects and side-effect profiles (e.g., cardiovascular effects).[4][10]

The precise affinity profile dictates the compound's overall pharmacological effect. For instance, a high affinity for D2 and 5-HT2A receptors is characteristic of atypical antipsychotics.[9] Therefore, empirical determination of the binding constants (Ki) for 2-(m-Tolyl)piperazine at these targets is a critical step in its pharmacological characterization.

In-Vitro Characterization: Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the affinity of a test compound for a specific receptor. These assays rely on the principle of competitive displacement of a high-affinity, radioactively labeled ligand ("radioligand") by the unlabeled test compound.

Causality Behind Experimental Design

The choice of assay format, radioligand, and experimental conditions is critical for generating reliable and reproducible data. A competition binding assay is the most efficient method for determining the inhibition constant (Ki) of a novel, unlabeled compound like 2-(m-Tolyl)piperazine. The Ki value is an intrinsic measure of the compound's affinity for the receptor, independent of the radioligand and receptor concentration used in the assay.

Experimental Workflow: A Self-Validating System

The following diagram and protocol outline a robust workflow for determining the receptor binding affinity of 2-(m-Tolyl)piperazine.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Step-by-Step Protocol: Competition Binding Assay

This protocol is a general template and should be optimized for each specific receptor target.

I. Membrane Preparation:

• Cell Culture: Culture a cell line stably expressing the human recombinant receptor of interest (e.g., HEK293 or CHO cells).

• Harvesting: Harvest cells by scraping and centrifuge at 500 x g for 5 minutes at 4°C.

• Lysis: Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and homogenize using a Polytron homogenizer.

• Centrifugation: Centrifuge the homogenate at 40,000 x g for 20 minutes at 4°C to pellet the cell membranes.

• Washing: Resuspend the membrane pellet in fresh lysis buffer and repeat the centrifugation step.

• Final Preparation: Resuspend the final pellet in assay buffer and determine the protein concentration using a standard method like the bicinchoninic acid (BCA) assay.

• Storage: Aliquot the membrane preparation and store at -80°C until use.

II. Binding Assay:

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Total Binding: Assay buffer, radioligand, and vehicle (e.g., DMSO).

  • Non-specific Binding (NSB): Assay buffer, radioligand, and a high concentration of a known, unlabeled competing ligand.

  • Test Compound: Assay buffer, radioligand, and varying concentrations of 2-(m-Tolyl)piperazine (typically a 10-point dilution series).

• Initiation: Add the membrane preparation to each well to initiate the binding reaction. The final assay volume is typically 200-250 µL.

• Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium. This time must be determined empirically for each receptor-ligand system.

• Termination and Filtration: Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat (e.g., GF/C) pre-soaked in a buffer to reduce non-specific binding. Wash the filters multiple times with ice-cold wash buffer.

• Quantification: Place the filter mats in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

III. Data Analysis:

• Calculate Specific Binding: Subtract the counts per minute (CPM) of the NSB wells from the CPM of all other wells.

• Generate Competition Curve: Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine IC50: Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding).

• Calculate Ki: Convert the IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation :

  Ki = IC50 / (1 + [L]/Kd)

  Where:

  • [L] is the concentration of the radioligand used in the assay.

  • Kd is the equilibrium dissociation constant of the radioligand for the receptor (this must be determined separately via a saturation binding experiment).

Predictive Binding Profile of 2-(m-Tolyl)piperazine Based on Analogs

Receptor Subtype	Analog Compound	Ki (nM)	Reference
Dopamine
D2	N-phenylpiperazine analog	~50-60	[11]
D3	N-phenylpiperazine analog	~1.4	[11]
Serotonin
5-HT1A	1-(2-Methoxyphenyl)piperazine analog	~0.6	[7]
5-HT2A	N-phenylpiperazine analog	~39.4	[2]
5-HT2C	m-Chlorophenylpiperazine (mCPP)	High Efficacy	[12]
5-HT7	1-(2-Methoxyphenyl)piperazine analog	High Affinity	[6]
Adrenergic
α1	1-(2-Methoxyphenyl)piperazine analog	~0.8	[7]
α2	8-(1-piperazinyl)imidazo[1,2-a]pyrazine	High Affinity	[10]

This data suggests that 2-(m-Tolyl)piperazine is likely to be a potent ligand at multiple serotonin and dopamine receptors, with a potentially high affinity for the 5-HT1A and D3 subtypes. The "m-tolyl" substitution, compared to other substitutions, may subtly alter the affinity and selectivity profile, which underscores the necessity of empirical testing.

Complementary Approaches: In-Silico Modeling

Computational methods can provide valuable insights into the potential binding modes and affinities of a ligand, complementing experimental data.

Caption: Workflow for in-silico molecular docking.

Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a receptor's binding site. The interaction of the protonated piperazine nitrogen with a conserved aspartate residue in the third transmembrane domain of monoamine GPCRs is a key anchoring point for this class of compounds.[2] Docking studies can help rationalize observed affinities and guide the design of new analogs with improved selectivity.

Conclusion and Future Directions

This guide provides a robust framework for the comprehensive analysis of the receptor binding affinity of 2-(m-Tolyl)piperazine. The arylpiperazine scaffold is a rich source of CNS-active compounds, and a detailed understanding of the binding profile of this specific analog is essential for its potential development as a therapeutic agent. The primary recommended course of action is the empirical determination of its Ki values across a panel of relevant CNS receptors using the competitive radioligand binding assay protocol detailed herein. This experimental data, in conjunction with in-silico modeling, will provide a complete picture of its pharmacological profile, enabling informed decisions for future drug discovery and development efforts.

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The Emergence of a Privileged Scaffold: A Technical Guide to the Discovery and Synthesis of 2-(m-Tolyl)piperazine

Abstract

The 2-arylpiperazine moiety is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in centrally active therapeutic agents. Among these, 2-(m-Tolyl)piperazine represents a key structural motif, the exploration of which has paved the way for a deeper understanding of structure-activity relationships in various biological targets. This in-depth technical guide provides a comprehensive overview of the historical context of the discovery of 2-substituted arylpiperazines and details both classical and contemporary synthetic strategies for obtaining 2-(m-Tolyl)piperazine. We will delve into the causality behind experimental choices, present detailed protocols, and explore the critical importance of isomeric purity in drug development. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this important molecular scaffold.

Introduction: The Strategic Importance of the 2-Arylpiperazine Core

The piperazine ring is a versatile heterocyclic scaffold that has been extensively utilized in the design of therapeutic agents.[1][2] Its two nitrogen atoms provide handles for chemical modification, influencing physicochemical properties such as solubility and basicity, which in turn affect the pharmacokinetic profile of a drug candidate.[2] While N-arylpiperazines have a long history in drug discovery, the placement of the aryl group directly on the carbon skeleton of the piperazine ring, specifically at the 2-position, introduces a chiral center and a distinct three-dimensional architecture. This structural nuance can lead to profound differences in pharmacological activity, including receptor affinity and selectivity.[3]

The tolyl isomers, with their subtle electronic and steric differences, offer a fascinating case study in how minor structural modifications can impact biological outcomes. 2-(m-Tolyl)piperazine, in particular, serves as a valuable building block in the synthesis of compounds targeting a range of biological systems.[4] This guide will illuminate the path of its discovery, not as a singular event, but as an evolution of synthetic organic chemistry.

Historical Perspective: Plausible Early Synthetic Routes

While a definitive seminal publication detailing the first synthesis of 2-(m-Tolyl)piperazine is not readily apparent in the historical literature, we can infer the likely early approaches based on the established chemistry for analogous 2-arylpiperazines, such as 2-phenylpiperazine.[5] These early methods were often multi-step, relying on classical condensation and reduction reactions.

One of the foundational methods for constructing the piperazine ring involves the reaction of an N-substituted ethylenediamine with a suitable two-carbon electrophile. A plausible early route to 2-(m-Tolyl)piperazine would have likely involved the synthesis of a substituted ethylenediamine precursor.

The α-Amino Acid Approach

A logical and frequently employed strategy for the synthesis of chiral 2-substituted piperazines involves the use of readily available and optically pure α-amino acids as starting materials.[6]

Conceptual Workflow:

Figure 1: Conceptual workflow for the synthesis of 2-(m-Tolyl)piperazine from an amino acid derivative.

Detailed Protocol (Hypothetical Early Method):

• Esterification and Protection: The synthesis would commence with an m-tolyl substituted glycine derivative. The carboxylic acid would be esterified, and the amino group protected with a suitable protecting group (e.g., benzyloxycarbonyl, Cbz).

• Reduction: The ester would then be reduced to the corresponding primary alcohol using a reducing agent like lithium aluminum hydride.

• Activation: The resulting hydroxyl group would be activated by conversion to a good leaving group, such as a tosylate or mesylate.

• Nucleophilic Substitution: The activated alcohol would undergo nucleophilic substitution with a nitrogen nucleophile, for instance, sodium azide, to introduce the second nitrogen atom.

• Reduction and Deprotection: The azide would be reduced to a primary amine, and the N-protecting group removed.

• Cyclization: The resulting diamine would then be cyclized, often via the formation of a piperazinone intermediate, which is subsequently reduced to the desired piperazine.

This approach, while lengthy, offers excellent control over stereochemistry, a critical consideration for pharmacologically active molecules.

The Grignard Reaction Approach

Another plausible early method involves the addition of an aryl Grignard reagent to a pyrazine precursor, followed by reduction.[7]

Conceptual Workflow:

Figure 2: Conceptual workflow for the synthesis of 2-(m-Tolyl)piperazine via a Grignard reaction.

Detailed Protocol (Hypothetical Early Method):

• Grignard Reagent Formation: m-Bromotoluene is reacted with magnesium turnings in a suitable ether solvent to generate m-tolylmagnesium bromide.

• Nucleophilic Addition: The Grignard reagent is then added to a solution of a 2-halopyrazine (e.g., 2-chloropyrazine). This reaction may require a catalyst, such as a nickel-phosphine complex, to proceed efficiently.[7]

• Reduction: The resulting 2-(m-tolyl)pyrazine is then reduced to the corresponding piperazine. This can be achieved through catalytic hydrogenation using catalysts like palladium on carbon or Raney nickel under hydrogen pressure.

This method is more direct but may suffer from lower yields and the formation of side products.

Modern Synthetic Strategies: Efficiency and Versatility

Advances in synthetic methodology have led to more efficient and versatile routes for the synthesis of 2-substituted piperazines. These modern techniques often offer improved yields, milder reaction conditions, and greater functional group tolerance.

C-H Functionalization

Direct C-H functionalization has emerged as a powerful tool in organic synthesis, allowing for the formation of C-C bonds without the need for pre-functionalized starting materials. Photoredox catalysis has been successfully applied to the α-C-H arylation of piperazines.[8]

Conceptual Workflow:

Figure 3: Conceptual workflow for the photoredox-catalyzed C-H arylation of piperazine.

Detailed Protocol (Illustrative Modern Method):

• Reaction Setup: An N-protected piperazine (e.g., N-Boc-piperazine) is mixed with an m-tolyl halide (e.g., m-iodotoluene), a photocatalyst (e.g., an iridium complex), and a suitable base in a degassed solvent.

• Irradiation: The reaction mixture is irradiated with visible light, which excites the photocatalyst.

• Radical Formation: The excited photocatalyst initiates a single-electron transfer process, leading to the formation of an α-amino radical on the piperazine ring.

• Coupling and Rearomatization: This radical then couples with the aryl halide, and subsequent steps lead to the formation of the C-C bond and regeneration of the catalyst.

• Deprotection: The protecting group is removed under appropriate conditions to yield the final product.

This method offers a highly efficient and atom-economical route to 2-arylpiperazines.

Asymmetric Synthesis from 1,2-Diamines

The development of methods for the asymmetric synthesis of 2,3-substituted piperazines from 1,2-diamines has also provided a valuable route to compounds like 2-(m-Tolyl)piperazine.[9]

Detailed Protocol (Illustrative Modern Method):

• Diamine Synthesis: An optically pure 1,2-diamine precursor is synthesized, often starting from an amino acid.

• Annulation: This chiral diamine is then subjected to an annulation reaction to construct the piperazine ring. This can involve aza-Michael addition followed by intramolecular cyclization.[9]

This approach provides excellent control over the stereochemistry of the final product.

The Critical Role of Isomerism in Pharmacological Activity

The introduction of a substituent at the 2-position of the piperazine ring creates a stereocenter, leading to the existence of enantiomers. Furthermore, the position of the methyl group on the tolyl ring (ortho, meta, or para) results in positional isomers. Both types of isomerism can have a profound impact on the biological activity of the molecule.[3]

The spatial arrangement of the tolyl group in the (R)- and (S)-enantiomers of 2-(m-Tolyl)piperazine will dictate how the molecule interacts with the binding pocket of a biological target. This can lead to significant differences in binding affinity, efficacy, and selectivity between the enantiomers. For instance, in the context of serotonin receptor ligands, the meta-position of a substituent on an arylpiperazine has been shown to be favorable for high affinity at the 5-HT1A receptor.[3]

Table 1: Comparison of Synthetic Approaches to 2-Arylpiperazines

Method	Advantages	Disadvantages
α-Amino Acid Approach	Excellent stereocontrol, readily available starting materials.	Multi-step, can be lengthy.
Grignard Reaction	More direct route.	Potential for low yields and side products.
C-H Functionalization	High efficiency, atom-economical.	May require specialized catalysts and conditions.
Asymmetric Diamine Annulation	Excellent stereocontrol.	Synthesis of the chiral diamine can be complex.

Conclusion and Future Directions

The journey to understand and synthesize 2-(m-Tolyl)piperazine is emblematic of the broader evolution of synthetic organic and medicinal chemistry. From inferred classical multi-step syntheses to modern, highly efficient catalytic methods, the approaches to constructing this valuable scaffold have become increasingly sophisticated. The recognition of the profound impact of isomerism on pharmacological activity underscores the need for precise and stereocontrolled synthetic methods. As our understanding of disease biology deepens, the 2-arylpiperazine scaffold, and specifically derivatives of 2-(m-Tolyl)piperazine, will undoubtedly continue to be a fertile ground for the discovery of new and improved therapeutic agents. Future research will likely focus on the development of even more efficient and sustainable synthetic methods, as well as the exploration of novel biological applications for this privileged structural motif.

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[5] Roderick, W. R., et al. (1966). Derivatives of Piperazine. XXXV.1a Synthesis of 2-Phenylpiperazine and Some Derivatives. Journal of Medicinal Chemistry, 9(2), 245-247. [Link]

[15] Vitale, P., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(19), 6891. [Link]

[2] Kumar, R., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis, 21(3), 263-286. [Link]

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Spectroscopic Characterization of 2-(m-Tolyl)piperazine: An In-depth Technical Guide

Introduction

2-(m-Tolyl)piperazine is a disubstituted piperazine derivative with significant potential in medicinal chemistry and drug development. The piperazine moiety is a common scaffold in a wide array of pharmacologically active compounds, valued for its ability to interact with various biological targets. The introduction of a meta-tolyl group at the 2-position of the piperazine ring imparts specific stereochemical and electronic properties that can modulate its biological activity and pharmacokinetic profile. Accurate and comprehensive structural elucidation is a critical first step in the research and development of any new chemical entity. This guide provides a detailed overview of the spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—as applied to the characterization of 2-(m-Tolyl)piperazine, offering both theoretical insights and practical, field-proven protocols.

This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the spectroscopic properties of this compound. The methodologies and interpretations presented herein are designed to be self-validating, ensuring the scientific integrity of the data obtained.

Molecular Structure and Isomerism

A foundational understanding of the molecule's structure is paramount before delving into its spectroscopic data. 2-(m-Tolyl)piperazine possesses a chiral center at the C2 position of the piperazine ring, meaning it can exist as a racemic mixture of two enantiomers. Furthermore, the piperazine ring typically adopts a chair conformation to minimize steric strain, leading to the possibility of different conformers. These structural nuances can influence the spectroscopic output, particularly in NMR.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 2-(m-Tolyl)piperazine, both ¹H and ¹³C NMR are essential for unambiguous structure confirmation.

¹H NMR Spectroscopy

The proton NMR spectrum of 2-(m-Tolyl)piperazine is expected to exhibit distinct signals for the aromatic protons of the tolyl group, the protons of the piperazine ring, the methyl group, and the N-H protons. The chemical shifts are influenced by the electronic environment and spatial arrangement of the protons.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.20	t	1H	Ar-H (H5')
~7.05 - 6.95	m	3H	Ar-H (H2', H4', H6')
~3.50	dd	1H	C2-H
~3.20 - 2.80	m	6H	Piperazine ring protons (C3-H₂, C5-H₂, C6-H₂)
~2.35	s	3H	Ar-CH₃
~1.80	br s	1H or 2H	N-H

Interpretation and Causality:

• Aromatic Region (δ 6.9-7.2 ppm): The protons on the meta-substituted tolyl group will appear in this region. The triplet at ~7.20 ppm is characteristic of the proton at the 5' position, flanked by two other aromatic protons. The remaining aromatic protons will appear as a multiplet.

• Piperazine Ring Protons (δ 2.8-3.5 ppm): The protons on the piperazine ring are diastereotopic due to the chiral center at C2, leading to complex splitting patterns. The proton at C2 is expected to be a doublet of doublets due to coupling with the geminal and vicinal protons. The remaining piperazine protons will appear as a complex multiplet. The exact chemical shifts and multiplicities can be influenced by the ring conformation and the rate of nitrogen inversion.[1][2]

• Methyl Protons (δ ~2.35 ppm): The methyl group on the tolyl ring will appear as a sharp singlet.

• N-H Protons (δ ~1.80 ppm): The amine protons often appear as a broad singlet and their chemical shift can be highly variable depending on concentration, solvent, and temperature. Deuterium exchange with D₂O can be used to confirm this signal.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ) ppm	Assignment
~145.0	Ar-C (C1')
~138.0	Ar-C (C3')
~128.5	Ar-C (C5')
~127.0	Ar-C (C6')
~125.0	Ar-C (C4')
~122.0	Ar-C (C2')
~55.0	C2
~50.0	C6
~46.0	C3
~45.0	C5
~21.5	Ar-CH₃

Interpretation and Causality:

• Aromatic Carbons (δ 122-145 ppm): Six distinct signals are expected for the six carbons of the tolyl ring. The quaternary carbons (C1' and C3') will have lower intensities.

• Piperazine Ring Carbons (δ 45-55 ppm): The four carbons of the piperazine ring will give rise to four distinct signals due to the asymmetry introduced by the tolyl substituent.

• Methyl Carbon (δ ~21.5 ppm): The methyl carbon of the tolyl group will appear as a single peak in the aliphatic region.

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve approximately 10-20 mg of 2-(m-Tolyl)piperazine in 0.6-0.7 mL of deuterated chloroform (CDCl₃). For enhanced solubility, deuterated methanol (CD₃OD) or dimethyl sulfoxide (DMSO-d₆) can be used.

• Instrument Setup:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Tune and shim the instrument to ensure optimal resolution and lineshape.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum with a 90° pulse angle and a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise ratio.

  • Integrate the signals and determine the chemical shifts relative to the residual solvent peak (CDCl₃: δ 7.26 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans (typically 128 or more) will be required due to the lower natural abundance of ¹³C.

  • Reference the chemical shifts to the solvent peak (CDCl₃: δ 77.16 ppm).

• 2D NMR (Optional but Recommended):

  • Acquire COSY (Correlation Spectroscopy) to establish proton-proton coupling networks.

  • Acquire HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons.

  • Acquire HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon correlations, which is crucial for assigning quaternary carbons.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3200	Medium, Broad	N-H Stretching
3100 - 3000	Medium to Weak	Aromatic C-H Stretching
2950 - 2800	Medium to Strong	Aliphatic C-H Stretching (piperazine and methyl)
1600, 1580, 1490	Medium to Strong	Aromatic C=C Stretching
1450	Medium	C-H Bending (aliphatic)
1300 - 1100	Medium to Strong	C-N Stretching
800 - 700	Strong	Aromatic C-H Out-of-Plane Bending (meta-substitution)

Interpretation and Causality:

• N-H Stretching: The broad band in the 3400-3200 cm⁻¹ region is characteristic of the N-H stretching vibration of the secondary amine in the piperazine ring.[3]

• C-H Stretching: The absorptions above 3000 cm⁻¹ are due to the C-H stretching of the aromatic ring, while those below 3000 cm⁻¹ are from the aliphatic C-H bonds of the piperazine ring and the methyl group.[3]

• Aromatic C=C Stretching: The sharp peaks in the 1600-1490 cm⁻¹ region are indicative of the carbon-carbon double bond stretching within the tolyl group.

• C-N Stretching: The C-N stretching vibrations of the piperazine ring typically appear in the fingerprint region and can be complex.

• Aromatic C-H Bending: The strong absorption bands in the 800-700 cm⁻¹ region are characteristic of the out-of-plane C-H bending for a meta-substituted aromatic ring.

Experimental Protocol for IR Data Acquisition

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the liquid or solid sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal.

• Sample Preparation (KBr Pellet - for solids):

  • Mix a small amount of the solid sample with dry potassium bromide (KBr) powder.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal or the KBr pellet.

  • Record the sample spectrum over the range of 4000-400 cm⁻¹.

  • The final spectrum is the ratio of the sample spectrum to the background spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Relative Intensity	Assignment
176	High	[M]⁺˙ (Molecular Ion)
161	Medium	[M - CH₃]⁺
133	High	[M - C₃H₇N]⁺
118	Medium	[C₈H₈N]⁺
91	High	[C₇H₇]⁺ (Tropylium ion)

Interpretation and Causality:

• Molecular Ion Peak ([M]⁺˙): The peak at m/z 176 corresponds to the molecular weight of 2-(m-Tolyl)piperazine (C₁₁H₁₆N₂), confirming its elemental composition.[4][5]

• Fragmentation Pattern: The fragmentation of the molecular ion provides structural information. Common fragmentation pathways for arylpiperazines involve cleavage of the piperazine ring and loss of substituents.[6]

  • Loss of a methyl group from the tolyl ring can lead to a fragment at m/z 161.

  • Cleavage of the piperazine ring can result in the formation of a stable fragment at m/z 133.

  • The formation of the tropylium ion at m/z 91 is a very common fragmentation for toluene-containing compounds.

Experimental Protocol for MS Data Acquisition

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a suitable inlet system (e.g., direct infusion for liquids or a heated probe for solids). For coupling with chromatography, a GC-MS or LC-MS system would be used.

• Ionization: Use Electron Ionization (EI) at 70 eV to generate the molecular ion and fragment ions. Electrospray Ionization (ESI) is an alternative soft ionization technique that would primarily show the protonated molecule [M+H]⁺ at m/z 177.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and confirm the elemental formula.

Integrated Spectroscopic Analysis Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of 2-(m-Tolyl)piperazine.

Caption: Workflow for the spectroscopic characterization of 2-(m-Tolyl)piperazine.

Conclusion

The combination of NMR, IR, and MS provides a comprehensive and unambiguous characterization of 2-(m-Tolyl)piperazine. This guide has outlined the expected spectroscopic data, the rationale behind the spectral features, and detailed experimental protocols for data acquisition. Adherence to these methodologies will ensure the generation of high-quality, reliable data, which is fundamental for any subsequent research and development activities involving this promising chemical entity.

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Authored by Senior Application Scientist, Gemini

An In-Depth Technical Guide to 2-(m-Tolyl)piperazine for Research Professionals

Abstract

This guide provides a comprehensive technical overview of 2-(m-Tolyl)piperazine, a research chemical belonging to the arylpiperazine class. Designed for researchers, scientists, and drug development professionals, this document delves into the compound's chemical properties, synthesis, pharmacological profile, and analytical methodologies. By synthesizing field-proven insights with established scientific principles, this whitepaper aims to serve as an authoritative resource for laboratories investigating this and related compounds. We will explore the causality behind experimental choices, describe self-validating protocols, and ground all claims in verifiable, authoritative sources.

Introduction: The Significance of Arylpiperazines

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous approved drugs.[1][2] Its derivatives, particularly the N-arylpiperazines, have garnered significant attention for their diverse biological activities, often targeting the central nervous system (CNS).[3][4] These compounds are known to interact with a variety of neurotransmitter receptors, making them valuable tools in neuropharmacology and templates for the design of novel therapeutics.[3][5] 2-(m-Tolyl)piperazine, a less-studied member of this family, represents an important research chemical. Its structural nuances offer a unique opportunity to probe structure-activity relationships (SAR) within the tolylpiperazine isomer series and to serve as a precursor for more complex molecular architectures.[6] This guide will provide the foundational knowledge necessary for its effective and safe use in a research setting.

Physicochemical Profile

A thorough understanding of a compound's physical and chemical properties is fundamental to its application in research, influencing everything from solvent selection to analytical method development. The properties of 2-(m-Tolyl)piperazine are summarized below. Data for its more common isomer, 1-(m-Tolyl)piperazine, is included for comparative context where direct data for the 2-substituted isomer is limited.

Property	Value	Source
IUPAC Name	2-(3-Methylphenyl)piperazine	N/A
Synonyms	2-(m-Tolyl)piperazine	N/A
CAS Number	1212830-04-0 (for R-isomer)	N/A
Molecular Formula	C₁₁H₁₆N₂	N/A
Molecular Weight	176.26 g/mol	[6]
Appearance	Expected to be a liquid or low-melting solid	[6]
Boiling Point	156 °C / 10 mmHg (for 1-(m-Tolyl)piperazine)	[6]
pKa	Piperazine has two pKa values: ~5.35 and ~9.73	N/A
Solubility	Freely soluble in water and ethylene glycol	[1]

Synthesis of 2-Arylpiperazines

The synthesis of substituted piperazines is a well-established field in organic chemistry. While multiple routes exist, a common and effective strategy for producing 2-arylpiperazines involves a visible-light-promoted decarboxylative annulation. This method allows for the construction of the piperazine ring from a glycine-based diamine and an appropriate aldehyde under mild conditions.[7] Another established method involves the reaction of a 2-halopyrazine with an aryl Grignard reagent, followed by reduction.[8]

The general workflow for a photoredox-catalyzed synthesis provides a robust and versatile approach.

Caption: Generalized workflow for the synthesis of 2-Arylpiperazines.

Pharmacology and Mechanism of Action

Arylpiperazines are renowned for their complex pharmacology, primarily acting on serotonergic and dopaminergic systems.[5] They can function as agonists, partial agonists, or antagonists at various receptor subtypes, leading to a wide range of neurochemical effects.[9][10]

Receptor Interactions

The primary mechanism of action for many arylpiperazines involves direct interaction with serotonin (5-HT) and dopamine (D₂) receptors.[11] While specific binding data for 2-(m-Tolyl)piperazine is not extensively published, we can infer its likely profile from related compounds. For instance, many arylpiperazines show high affinity for 5-HT₁A, 5-HT₂A, and D₂ receptors.[12] The position of the methyl group on the tolyl ring (ortho, meta, or para) can significantly influence receptor affinity and selectivity. For example, a study on a non-selective α-adrenoceptor antagonist, 1-(3-(4-(o-tolyl)piperazin-1-yl)propyl)pyrrolidin-2-one, demonstrated potent antagonism at α₁B and α₂A-adrenoceptors. It is plausible that 2-(m-Tolyl)piperazine also interacts with these and other monoamine receptors.

Caption: Potential mechanism of action for 2-(m-Tolyl)piperazine.

Expected Neurochemical Effects

Based on its structural similarity to other designer piperazines, 2-(m-Tolyl)piperazine may act as a central nervous system stimulant.[13] Compounds like 1-benzylpiperazine (BZP) and 1-(3-trifluoromethylphenyl)piperazine (TFMPP) are known to evoke the release of dopamine and serotonin, respectively.[10] The combination of these effects is thought to mimic the psychoactive properties of MDMA.[10] Therefore, it is critical for researchers to handle this compound with the understanding that it may possess significant, uncharacterized psychoactive properties.

Analytical Methodologies

Accurate identification and quantification are paramount in research involving novel compounds. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the gold-standard techniques for the analysis of piperazine derivatives.[14][15]

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An In-Depth Technical Guide to the Potential Therapeutic Targets of 2-(m-Tolyl)piperazine

A Senior Application Scientist's Perspective on Unveiling the Therapeutic Promise of a Versatile Arylpiperazine Scaffold

Authored by: A Senior Application Scientist

Abstract

The arylpiperazine moiety is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous approved therapeutics for central nervous system (CNS) disorders.[1][2] 2-(m-Tolyl)piperazine, a member of this esteemed chemical class, presents a compelling scaffold for the development of novel therapeutics. While direct pharmacological data on this specific molecule is nascent in publicly accessible literature, a robust analysis of its structural analogues allows for the formulation of well-grounded hypotheses regarding its potential therapeutic targets. This guide provides an in-depth exploration of these potential targets, grounded in the established pharmacology of arylpiperazines, and outlines a comprehensive framework for their experimental validation. We will delve into the likely interactions with key monoaminergic G-protein coupled receptors (GPCRs) and transporters, and propose detailed experimental workflows for researchers and drug development professionals to rigorously evaluate its therapeutic potential.

Introduction: The Significance of the Arylpiperazine Scaffold

The piperazine ring is a privileged structure in drug discovery, offering a versatile scaffold that can be readily modified to modulate pharmacological activity.[1] When coupled with an aryl group, the resulting arylpiperazine core frequently confers affinity for a range of monoaminergic receptors and transporters, which are pivotal in the pathophysiology of numerous psychiatric and neurological conditions.[2][3] The tolyl group in 2-(m-Tolyl)piperazine, with its specific meta-methyl substitution, is anticipated to influence the steric and electronic properties of the molecule, thereby fine-tuning its interaction with target proteins. This guide will systematically explore the most probable therapeutic targets based on these structural features.

Putative Pharmacodynamics of 2-(m-Tolyl)piperazine

Based on the extensive body of research on arylpiperazines, the primary therapeutic potential of 2-(m-Tolyl)piperazine is likely mediated through its interaction with serotonergic and dopaminergic systems. A secondary interaction with adrenergic systems is also plausible.

Serotonergic System Modulation

The serotonin (5-HT) system is a critical regulator of mood, anxiety, and cognition. Arylpiperazines are well-documented ligands for several 5-HT receptor subtypes.[3]

• 5-HT1A Receptors: Many arylpiperazines exhibit high affinity for the 5-HT1A receptor, often acting as partial agonists.[4] This mechanism is a hallmark of anxiolytic and antidepressant drugs.[2] It is highly probable that 2-(m-Tolyl)piperazine shares this characteristic.

• 5-HT2A Receptors: Antagonism at the 5-HT2A receptor is a key feature of atypical antipsychotics, contributing to their efficacy against the negative symptoms of schizophrenia and reducing the likelihood of extrapyramidal side effects.[5] The interaction of arylpiperazines with this receptor is well-established.[6]

• Serotonin Transporter (SERT): Inhibition of SERT is the primary mechanism of action for selective serotonin reuptake inhibitors (SSRIs), a first-line treatment for depression and anxiety disorders. Some arylpiperazines have been shown to interact with SERT.[3]

Dopaminergic System Modulation

The dopamine system is central to reward, motivation, and motor control. Dysregulation of dopaminergic signaling is implicated in psychosis, Parkinson's disease, and addiction.[7]

• Dopamine D2 Receptors: The dopamine D2 receptor is the primary target for most antipsychotic medications.[8] Arylpiperazines frequently bind to D2 receptors, often with partial agonist or antagonist activity.[9][10] The nature of this interaction (agonist vs. antagonist) is a critical determinant of the compound's overall pharmacological profile.

Adrenergic System Modulation

The adrenergic system, through its α and β receptors, is involved in regulating arousal, attention, and mood.

• α-Adrenergic Receptors: Some arylpiperazines, such as m-chlorophenylpiperazine (mCPP), have shown affinity for α-adrenergic receptors.[11] This interaction could contribute to the compound's overall side effect profile or potentially offer therapeutic benefits in conditions where adrenergic signaling is dysregulated.

• Norepinephrine Transporter (NET): Inhibition of NET is a validated mechanism for the treatment of depression and attention-deficit/hyperactivity disorder (ADHD).[12] The potential for 2-(m-Tolyl)piperazine to interact with NET warrants investigation.

Prioritized Therapeutic Targets and Investigational Plan

Based on the analysis of the arylpiperazine scaffold, the following are the prioritized potential therapeutic targets for 2-(m-Tolyl)piperazine:

Priority	Target	Predicted Activity	Potential Therapeutic Indication
High	5-HT1A Receptor	Partial Agonist	Anxiety, Depression
High	Dopamine D2 Receptor	Antagonist / Partial Agonist	Psychosis
Medium	5-HT2A Receptor	Antagonist	Psychosis, Depression
Medium	Serotonin Transporter (SERT)	Inhibitor	Depression, Anxiety
Low	α-Adrenergic Receptors	Antagonist	(Side effect liability or potential for cardiovascular indications)
Low	Norepinephrine Transporter (NET)	Inhibitor	Depression, ADHD

Experimental Workflow for Target Validation

The following workflow provides a systematic approach to validating the predicted therapeutic targets of 2-(m-Tolyl)piperazine.

Caption: A streamlined workflow for the preclinical evaluation of 2-(m-Tolyl)piperazine.

Detailed Experimental Protocols

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of 2-(m-Tolyl)piperazine for the prioritized targets.

Protocol: Competitive Radioligand Binding Assay for the 5-HT1A Receptor

• Membrane Preparation:

  • Culture HEK293 cells stably expressing the human 5-HT1A receptor.

  • Harvest cells and homogenize in ice-cold buffer (50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the supernatant at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

  • Resuspend the membrane pellet in assay buffer and determine protein concentration using a Bradford or BCA assay.

• Assay Procedure:

  • In a 96-well plate, combine the cell membranes, the radioligand (e.g., [³H]8-OH-DPAT), and varying concentrations of 2-(m-Tolyl)piperazine (or a reference compound).

  • For determination of non-specific binding, add a high concentration of a known 5-HT1A ligand (e.g., 10 µM serotonin).

  • Incubate at room temperature for 60 minutes.

  • Terminate the reaction by rapid filtration through glass fiber filters (e.g., GF/B) pre-soaked in polyethyleneimine.

  • Wash the filters with ice-cold wash buffer.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays

Objective: To determine the functional activity (agonist, antagonist, partial agonist) and potency (EC50 or IC50) of 2-(m-Tolyl)piperazine at the identified targets.

Protocol: cAMP Assay for 5-HT1A Receptor Agonism

• Cell Culture:

  • Culture CHO or HEK293 cells stably expressing the human 5-HT1A receptor.

• Assay Procedure:

  • Plate cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Stimulate the cells with varying concentrations of 2-(m-Tolyl)piperazine (or a reference agonist like 8-OH-DPAT) in the presence of forskolin (to stimulate adenylyl cyclase).

  • Incubate for 30 minutes at 37°C.

  • Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Data Analysis:

  • Plot the cAMP concentration against the logarithm of the agonist concentration.

  • Determine the EC50 value (the concentration of agonist that produces 50% of the maximal response) using non-linear regression.

  • To determine antagonist activity, pre-incubate the cells with varying concentrations of 2-(m-Tolyl)piperazine before adding a fixed concentration of a known agonist.

Caption: Hypothesized signaling pathway for 2-(m-Tolyl)piperazine at the 5-HT1A receptor.

In Vivo Preclinical Models

Objective: To evaluate the therapeutic potential of 2-(m-Tolyl)piperazine in animal models of CNS disorders.

Models of Anxiety

• Elevated Plus Maze (EPM): This test is based on the natural aversion of rodents to open and elevated spaces.[13] An increase in the time spent in the open arms is indicative of anxiolytic activity.

• Light-Dark Box Test: This model utilizes the conflict between the innate tendency of rodents to explore a novel environment and their aversion to brightly lit areas.[13] Anxiolytic compounds increase the time spent in the light compartment.

Models of Depression

• Forced Swim Test (FST): In this model, rodents are placed in an inescapable cylinder of water.[14] A decrease in immobility time is interpreted as an antidepressant-like effect.

• Tail Suspension Test (TST): Similar to the FST, this test induces a state of despair in mice by suspending them by their tails.[15] A reduction in the duration of immobility is indicative of antidepressant activity.

Models of Psychosis

• Prepulse Inhibition (PPI) of the Startle Reflex: PPI is a measure of sensorimotor gating, which is deficient in individuals with schizophrenia.[16] Antipsychotic drugs can reverse deficits in PPI induced by psychostimulants (e.g., amphetamine) or NMDA receptor antagonists (e.g., MK-801).

• Hyperlocomotion Induced by Psychostimulants: Dopamine agonists like amphetamine induce hyperactivity in rodents, which is considered a model of the positive symptoms of psychosis.[17] Effective antipsychotics block this hyperlocomotion.

Conclusion and Future Directions

2-(m-Tolyl)piperazine represents a promising chemical scaffold with a high probability of interacting with key therapeutic targets in the central nervous system, particularly the 5-HT1A and dopamine D2 receptors. The structural alerts provided by its arylpiperazine core, combined with the extensive pharmacology of its analogues, provide a strong rationale for its investigation as a potential treatment for anxiety, depression, or psychosis. The experimental workflows and protocols detailed in this guide offer a comprehensive and scientifically rigorous path for elucidating its precise mechanism of action and validating its therapeutic potential. Further studies should also focus on its pharmacokinetic properties, including blood-brain barrier penetration, and a thorough safety and toxicology assessment to pave the way for potential clinical development.

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Protocols & Analytical Methods

Synthesis of 1-(m-Tolyl)piperazine Hydrochloride: An Application and Protocol Guide for Pharmaceutical Research and Development

Abstract

This comprehensive guide details a robust and scalable two-step synthesis of 1-(m-Tolyl)piperazine Hydrochloride, a key intermediate in the development of various pharmaceutically active compounds. The synthesis leverages a palladium-catalyzed Buchwald-Hartwig amination for the selective mono-arylation of a protected piperazine core, followed by an efficient deprotection and salt formation. This document provides not only a step-by-step experimental protocol but also delves into the mechanistic rationale behind the chosen synthetic strategy, offering troubleshooting insights and detailed characterization data. This guide is intended for researchers, scientists, and professionals in drug development seeking a reliable method for the preparation of this important building block.

Introduction

N-arylpiperazines are a privileged scaffold in medicinal chemistry, forming the core structure of numerous drugs targeting the central nervous system (CNS), including antidepressants and antipsychotics.[1][2] The specific substitution pattern on the aryl ring and the piperazine moiety allows for the fine-tuning of pharmacological activity. 1-(m-Tolyl)piperazine, in particular, serves as a crucial intermediate in the synthesis of various therapeutic agents.[1]

The synthesis of monosubstituted N-arylpiperazines presents a common challenge: preventing the undesired formation of the disubstituted product. To overcome this, a widely adopted and highly effective strategy involves the use of a protecting group on one of the piperazine nitrogens. The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability under various reaction conditions and its facile removal under mild acidic conditions.

This guide outlines a two-step synthesis commencing with the Buchwald-Hartwig amination of m-bromotoluene with N-Boc-piperazine. This palladium-catalyzed cross-coupling reaction is renowned for its efficiency and functional group tolerance in forming C-N bonds.[3][4] The subsequent step involves the deprotection of the Boc group using hydrochloric acid in an organic solvent, which concurrently forms the desired hydrochloride salt. This method is efficient, scalable, and yields a high-purity product suitable for further pharmaceutical development.

Overall Synthetic Scheme

Figure 1: Overall synthetic workflow for 1-(m-Tolyl)piperazine Hydrochloride.

Part 1: Synthesis of N-Boc-1-(m-tolyl)piperazine via Buchwald-Hartwig Amination

The first step of the synthesis involves the palladium-catalyzed C-N cross-coupling of m-bromotoluene with N-Boc-piperazine. The Buchwald-Hartwig amination is a powerful method for the formation of aryl amines from aryl halides.[5] The choice of catalyst, ligand, base, and solvent is crucial for achieving high yields and reaction efficiency.[3] Sterically hindered and electron-rich phosphine ligands are often employed to facilitate the catalytic cycle, particularly with less reactive aryl chlorides and bromides.[3]

Experimental Protocol

Materials:

• m-Bromotoluene

• N-Boc-piperazine

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Ethyl acetate

• Hexanes

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk tube or similar reaction vessel for inert atmosphere reactions

• Standard laboratory glassware

• Magnetic stirrer and heating plate

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk tube, add N-Boc-piperazine (1.2 equiv.), sodium tert-butoxide (1.4 equiv.), Palladium(II) acetate (2 mol%), and XPhos (4 mol%).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Reagent Addition: Add anhydrous toluene via syringe, followed by m-bromotoluene (1.0 equiv.).

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford N-Boc-1-(m-tolyl)piperazine as a pure product.

Mechanistic Insight: The Buchwald-Hartwig Catalytic Cycle

Figure 2: Simplified catalytic cycle for the Buchwald-Hartwig amination.

The reaction is initiated by the active Pd(0) catalyst which undergoes oxidative addition with the aryl halide (m-bromotoluene). The resulting Pd(II) complex then coordinates with the amine (N-Boc-piperazine). In the presence of a base, the amine is deprotonated, and subsequent reductive elimination from the palladium center forms the desired C-N bond and regenerates the active Pd(0) catalyst.[4]

Part 2: Deprotection and Hydrochloride Salt Formation

The final step is the removal of the Boc protecting group and the formation of the hydrochloride salt. This is typically achieved under acidic conditions. Using a solution of hydrogen chloride in an organic solvent like dioxane or methanol is a common and effective method, often resulting in the precipitation of the desired hydrochloride salt.[6]

Experimental Protocol

Materials:

• N-Boc-1-(m-tolyl)piperazine

• 4 M HCl in 1,4-Dioxane

• Anhydrous diethyl ether

• Methanol (optional, for dissolution)

• Standard laboratory glassware

• Magnetic stirrer

• Buchner funnel and filter paper

• Vacuum oven

Procedure:

• Dissolution: Dissolve the purified N-Boc-1-(m-tolyl)piperazine (1.0 equiv.) in a minimal amount of methanol or dioxane in a round-bottom flask.

• Acidification: To the stirred solution, add 4 M HCl in 1,4-dioxane (3-5 equiv.) dropwise at room temperature.

• Precipitation and Reaction: Stir the reaction mixture at room temperature. The hydrochloride salt of the deprotected piperazine will often precipitate out of the solution. Monitor the reaction for the disappearance of the starting material by TLC or LC-MS (typically 1-3 hours).

• Isolation: If a precipitate has formed, add anhydrous diethyl ether to the mixture to ensure complete precipitation. Collect the solid product by filtration using a Buchner funnel.

• Washing: Wash the collected solid with a small amount of cold diethyl ether to remove any residual impurities.

• Drying: Dry the final product, 1-(m-Tolyl)piperazine hydrochloride, under vacuum to a constant weight.

Quantitative Data Summary

Parameter	Step 1: Buchwald-Hartwig Amination	Step 2: Deprotection & Salt Formation
Starting Material	m-Bromotoluene	N-Boc-1-(m-tolyl)piperazine
Reagents	N-Boc-piperazine, Pd(OAc)₂, XPhos, NaOtBu	4 M HCl in 1,4-Dioxane, Diethyl ether
Solvent	Toluene	1,4-Dioxane / Methanol
Temperature	100 °C	Room Temperature
Reaction Time	12-24 hours	1-3 hours
Typical Yield	85-95%	>95%
Purification Method	Flash Column Chromatography	Precipitation and Filtration

Characterization of 1-(m-Tolyl)piperazine Hydrochloride

Accurate characterization of the final product is essential to confirm its identity and purity. The following are expected analytical data for 1-(m-Tolyl)piperazine hydrochloride.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (DMSO-d₆, 400 MHz), δ (ppm): 9.45 (br s, 2H, NH₂⁺), 7.18 (t, J = 7.8 Hz, 1H, Ar-H), 6.75-6.68 (m, 3H, Ar-H), 3.40-3.20 (m, 8H, piperazine-H), 2.28 (s, 3H, Ar-CH₃).

• ¹³C NMR (DMSO-d₆, 100 MHz), δ (ppm): 150.2, 138.6, 129.3, 119.8, 116.5, 113.2, 48.9 (2C), 43.8 (2C), 21.7.

2. Infrared (IR) Spectroscopy

The IR spectrum of the hydrochloride salt will show characteristic absorptions for the amine salt and the aromatic ring.

• Characteristic Peaks (cm⁻¹): 3400-2500 (broad, N-H stretch of amine salt), 1600-1450 (C=C stretching of the aromatic ring), ~3000 (aromatic C-H stretch), ~2900 (aliphatic C-H stretch). The IR spectrum of piperazine dihydrochloride shows strong, broad absorptions in the high-frequency region characteristic of ammonium salts.[7][8]

3. Mass Spectrometry (MS)

• ESI-MS: m/z = 177.1 [M+H]⁺ (for the free base). The mass spectrum will show the molecular ion peak for the free base, 1-(m-Tolyl)piperazine.[9]

Safety and Handling

• m-Bromotoluene: Irritant. Handle in a well-ventilated fume hood.

• Palladium Catalysts: Handle with care as they are precious metals and may have associated toxicity.

• Sodium tert-butoxide: Corrosive and flammable solid. Handle in a glovebox or under an inert atmosphere.

• 4 M HCl in Dioxane: Corrosive and toxic. Dioxane is a suspected carcinogen. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• 1-(m-Tolyl)piperazine Hydrochloride: May cause skin and eye irritation.[3] Standard laboratory safety precautions should be followed.

Conclusion

The synthetic route detailed in this guide provides a reliable and efficient method for the preparation of 1-(m-Tolyl)piperazine hydrochloride. The use of a Buchwald-Hartwig amination with a protected piperazine ensures high selectivity for the desired mono-arylated product. The subsequent deprotection and salt formation step is straightforward and high-yielding. The provided protocols, mechanistic insights, and characterization data offer a comprehensive resource for researchers in the field of pharmaceutical synthesis.

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Application Notes & Protocols: Selective N-Alkylation of 2-(m-Tolyl)piperazine

Abstract

N-functionalized 2-arylpiperazines are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Specifically, derivatives of 2-(m-Tolyl)piperazine are of significant interest to researchers in drug development. The strategic introduction of alkyl groups onto the piperazine nitrogen atoms modulates the molecule's pharmacological properties, including receptor affinity, selectivity, and pharmacokinetic profile. This document provides a detailed guide for the selective N-alkylation of 2-(m-Tolyl)piperazine, focusing on the more nucleophilic and sterically accessible N4 position. We present two robust and widely applicable protocols: direct N-alkylation via nucleophilic substitution and N-alkylation via reductive amination. This guide explains the mechanistic rationale behind each protocol, offers step-by-step experimental procedures, and includes troubleshooting advice to ensure successful synthesis for researchers, scientists, and drug development professionals.

Introduction: The Rationale for Selective N4-Alkylation

The 2-(m-Tolyl)piperazine scaffold possesses two distinct secondary amine nitrogens (N1 and N4). Direct alkylation without careful consideration of the substrate's inherent reactivity can lead to a mixture of N1-alkylated, N4-alkylated, and N1,N4-dialkylated products, complicating purification and reducing the yield of the desired isomer.[3][4]

However, the electronic and steric environment of 2-(m-Tolyl)piperazine provides a strong basis for achieving high regioselectivity:

• Steric Hindrance: The bulky m-tolyl group at the C2 position significantly hinders access to the adjacent N1 nitrogen. Alkylating agents will preferentially approach the less encumbered N4 nitrogen.

• Nucleophilicity: The N4 nitrogen is generally considered more nucleophilic and basic than the N1 nitrogen, which is influenced by the adjacent aryl substituent.

Consequently, reactions tend to favor the formation of the N4-alkylated product. The protocols detailed herein leverage this inherent selectivity to provide a direct route to N4-alkyl-2-(m-tolyl)piperazine derivatives.

Mechanistic Overview of N-Alkylation Strategies

Two primary methodologies are employed for the N-alkylation of secondary amines like piperazines: Direct Alkylation and Reductive Amination.[5]

Direct Alkylation with Alkyl Halides

This method involves a direct nucleophilic substitution (S_N2) reaction.[6] The lone pair of electrons on the piperazine nitrogen (N4) acts as a nucleophile, attacking the electrophilic carbon of an alkyl halide (e.g., R-Br, R-I) and displacing the halide leaving group.

Causality of Experimental Choices:

• Base: A non-nucleophilic base, such as potassium carbonate (K₂CO₃) or N,N-diisopropylethylamine (DIEA), is crucial. Its role is to neutralize the hydrohalic acid (H-X) formed during the reaction.[7][8] This prevents the protonation of the starting piperazine, which would render it non-nucleophilic and halt the reaction.

• Solvent: Polar aprotic solvents like acetonitrile (ACN) or dimethylformamide (DMF) are ideal. They effectively dissolve the reagents and stabilize the transition state of the S_N2 reaction without interfering with the nucleophile.[8]

• Over-alkylation: A primary drawback of this method is the potential for the newly formed tertiary amine product to be further alkylated, forming a quaternary ammonium salt.[3][9] This can often be mitigated by using a stoichiometric amount or a slight excess of the piperazine relative to the alkyl halide.

Reductive Amination

Reductive amination is a highly efficient and controlled method for forming C-N bonds, particularly for avoiding over-alkylation.[7][10] The reaction proceeds in two main steps:

• Imine/Iminium Ion Formation: The secondary amine (2-(m-Tolyl)piperazine) reacts with a carbonyl compound (an aldehyde or ketone) under mildly acidic conditions to form a transient iminium ion intermediate.

• Reduction: A selective reducing agent, introduced into the reaction, reduces the iminium ion to the corresponding tertiary amine.

Causality of Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation. It is mild enough not to reduce the starting aldehyde or ketone but is highly effective at reducing the intermediate iminium ion.[5][7] Its tolerance for mildly acidic conditions makes it ideal for one-pot procedures.

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are commonly used as they are compatible with the reducing agent and effectively solubilize the reactants.

• Control: This method intrinsically avoids the formation of quaternary ammonium salts, making it a "cleaner" reaction compared to direct alkylation with reactive alkyl halides.[7]

Visualized Reaction Pathways

The following diagram illustrates the two primary synthetic routes for the N-alkylation of 2-(m-Tolyl)piperazine.

Caption: Synthetic routes for N4-alkylation of 2-(m-Tolyl)piperazine.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Direct N-Alkylation using an Alkyl Bromide

This protocol describes the reaction of 2-(m-Tolyl)piperazine with 1-bromobutane as a representative alkyl halide.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Density	Amount	Moles (mmol)	Equivalents
2-(m-Tolyl)piperazine	C₁₁H₁₆N₂	176.26	-	1.00 g	5.67	1.0
1-Bromobutane	C₄H₉Br	137.02	1.27 g/mL	0.65 mL	5.96	1.05
Potassium Carbonate	K₂CO₃	138.21	-	1.57 g	11.35	2.0
Acetonitrile (ACN)	CH₃CN	41.05	-	25 mL	-	-

Step-by-Step Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-(m-Tolyl)piperazine (1.00 g, 5.67 mmol) and potassium carbonate (1.57 g, 11.35 mmol).

• Solvent Addition: Add anhydrous acetonitrile (25 mL) to the flask.

• Reagent Addition: Stir the suspension at room temperature and add 1-bromobutane (0.65 mL, 5.96 mmol) dropwise via syringe.

• Reaction: Affix a reflux condenser and heat the reaction mixture to 80 °C (gentle reflux). Maintain stirring at this temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 6-12 hours).

• Work-up (Aqueous Extraction): a. Cool the reaction mixture to room temperature. b. Filter the mixture to remove the potassium carbonate and wash the solid with a small amount of acetonitrile. c. Concentrate the filtrate under reduced pressure to remove the solvent. d. Dissolve the resulting residue in dichloromethane (DCM, 30 mL) and transfer to a separatory funnel. e. Wash the organic layer with water (2 x 20 mL) and then with brine (20 mL). f. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude residue by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes containing 1% triethylamine to afford the pure N-butyl-2-(m-tolyl)piperazine.

Protocol 2: N-Alkylation via Reductive Amination

This protocol details the reaction of 2-(m-Tolyl)piperazine with butyraldehyde.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Density	Amount	Moles (mmol)	Equivalents
2-(m-Tolyl)piperazine	C₁₁H₁₆N₂	176.26	-	1.00 g	5.67	1.0
Butyraldehyde	C₄H₈O	72.11	0.817 g/mL	0.61 mL	6.24	1.1
Sodium Triacetoxyborohydride	NaBH(OAc)₃	211.94	-	1.80 g	8.51	1.5
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	30 mL	-	-
Acetic Acid (optional)	CH₃COOH	60.05	1.05 g/mL	1-2 drops	-	catalytic

Step-by-Step Procedure:

• Reaction Setup: In a 100 mL round-bottom flask with a magnetic stir bar, dissolve 2-(m-Tolyl)piperazine (1.00 g, 5.67 mmol) in anhydrous dichloromethane (30 mL).

• Reagent Addition: Add butyraldehyde (0.61 mL, 6.24 mmol) to the solution. If desired, add 1-2 drops of glacial acetic acid to catalyze iminium ion formation. Stir the mixture at room temperature for 20-30 minutes.

• Reducing Agent Addition: Add sodium triacetoxyborohydride (1.80 g, 8.51 mmol) portion-wise over 10 minutes. Caution: Addition may cause slight effervescence.

• Reaction: Stir the reaction mixture at room temperature under a nitrogen atmosphere.

• Monitoring: Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-4 hours.[10]

• Work-up (Quenching and Extraction): a. Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃, 25 mL). Stir vigorously until gas evolution ceases. b. Transfer the mixture to a separatory funnel and separate the layers. c. Extract the aqueous layer with DCM (2 x 15 mL). d. Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is often of high purity. If necessary, it can be further purified by silica gel column chromatography as described in Protocol 1.

General Experimental Workflow

The following diagram outlines the typical laboratory workflow for the synthesis and purification of N-alkylated 2-(m-tolyl)piperazine.

Caption: Standard laboratory workflow for N-alkylation synthesis.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive reagents (e.g., wet solvent/reagents, old NaBH(OAc)₃). Insufficient heating (Protocol 1). Poor quality alkyl halide.	Ensure all reagents and solvents are anhydrous. Use freshly opened or properly stored reducing agents. Verify reaction temperature. Use a freshly distilled or new bottle of the alkyl halide.
Formation of Byproducts	Protocol 1: Over-alkylation to form quaternary salt.[3] Protocol 2: Aldehyde self-condensation.	Use a smaller excess of the alkylating agent or a slight excess of the piperazine. Ensure the aldehyde is added to the piperazine solution before the reducing agent.
Difficult Purification	Product is highly polar. Streaking on TLC plate.	For column chromatography, add 1-2% triethylamine or ammonia in methanol to the eluent to suppress tailing of the basic amine product on the acidic silica gel.
Product Lost in Work-up	Product remains in the aqueous layer as a salt if the solution is acidic.	During extraction, ensure the aqueous layer is basic (pH > 9) by adding a base like NaHCO₃ or NaOH solution to ensure the amine is in its free base form and soluble in the organic solvent.[7]

References

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The Tolylpiperazine Scaffold: A Strategic Building Block in Modern Drug Discovery

Application Notes and Protocols for the Medicinal Chemist

Introduction: The Enduring Value of the Piperazine Moiety

In the landscape of medicinal chemistry, certain structural motifs consistently emerge as "privileged scaffolds"—frameworks that can interact with a wide range of biological targets and are amenable to chemical modification. The piperazine ring is a quintessential example of such a scaffold.[1][2] Its six-membered heterocyclic structure, with two opposing nitrogen atoms, imparts a unique combination of properties: structural rigidity, a high polar surface area, and the capacity to act as both hydrogen bond donors and acceptors.[3] These characteristics frequently lead to improved aqueous solubility, oral bioavailability, and favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in drug candidates.[3][4]

Among the vast family of piperazine derivatives, 2-(m-Tolyl)piperazine stands out as a versatile and strategically valuable starting material. Its structure combines the beneficial properties of the piperazine core with an aryl group, providing a template for developing compounds targeting a multitude of biological systems, particularly within the central nervous system (CNS).[5][6] This guide serves as a comprehensive resource for researchers and drug development professionals, offering in-depth technical insights, field-proven protocols, and the causal reasoning behind experimental choices when utilizing 2-(m-Tolyl)piperazine in medicinal chemistry campaigns.

Physicochemical Properties and Strategic Considerations

Before embarking on a synthetic campaign, it is crucial to understand the inherent properties of the 2-(m-Tolyl)piperazine scaffold.

Property	Value	Source
Molecular Formula	C₁₁H₁₆N₂	[5]
Molecular Weight	176.26 g/mol	[5]
Appearance	Pale yellow to reddish yellow liquid	[5]
Boiling Point	156 °C / 10 mmHg	[5]
CAS Number	776269-51-3	[7]

The tolyl group introduces lipophilicity, which can be crucial for crossing the blood-brain barrier, a key requirement for CNS-active drugs. The secondary amine at the N4 position is a prime handle for further chemical modification, allowing for the introduction of diverse functional groups to modulate potency, selectivity, and pharmacokinetic properties. The N1 nitrogen, attached to the tolyl ring, is less nucleophilic, meaning that reactions will predominantly occur at the N4 position under standard conditions. This inherent regioselectivity is a significant advantage in synthetic planning.

Core Applications in Medicinal Chemistry

The 2-(m-Tolyl)piperazine scaffold is a cornerstone for the synthesis of ligands targeting monoamine neurotransmitter systems. Its structural similarity to known serotonergic and dopaminergic modulators, such as m-chlorophenylpiperazine (m-CPP), makes it an attractive starting point for developing novel agents for psychiatric and neurological disorders.[8][9]

Key Therapeutic Areas:

• Antidepressants and Anxiolytics: Many piperazine-containing drugs, like Vortioxetine, modulate serotonin (5-HT) transporters and receptors.[2][10] The tolylpiperazine core can be elaborated to generate potent ligands for various 5-HT receptor subtypes (e.g., 5-HT₁A, 5-HT₂C).[11]

• Antipsychotics: The discovery of drugs like Clozapine highlights the importance of the piperazine moiety in developing agents that modulate dopamine (D₂/D₃) and serotonin receptors for the treatment of schizophrenia.[8][12]

• Neurodegenerative Diseases: As research increasingly points to the involvement of monoaminergic systems in diseases like Alzheimer's and Parkinson's, tolylpiperazine derivatives are being explored as potential acetylcholinesterase (AChE) inhibitors and dopamine receptor modulators.[13][14]

• Anticancer Agents: The piperazine scaffold is also found in numerous kinase inhibitors and tubulin polymerization inhibitors used in oncology.[10][15] By strategically modifying the 2-(m-Tolyl)piperazine core, novel cytotoxic agents can be developed.[16]

Synthetic Protocols: Building Complexity from the Core Scaffold

The true power of 2-(m-Tolyl)piperazine lies in its utility as a synthetic intermediate. The following protocols provide step-by-step methodologies for common transformations, explaining the rationale behind the choice of reagents and conditions.

Protocol 1: N-Alkylation via Nucleophilic Substitution

This is one of the most straightforward and widely used methods to functionalize the N4 position of the piperazine ring.[10]

Objective: To introduce an alkyl chain, which can serve as a linker to another pharmacophoric group.

Causality: The N4 nitrogen of 2-(m-Tolyl)piperazine is a nucleophile. It will readily attack an electrophilic carbon, such as that in an alkyl halide. A weak base is required to neutralize the hydrohalic acid byproduct, driving the reaction to completion.

Step-by-Step Methodology:

• Dissolution: Dissolve 2-(m-Tolyl)piperazine (1.0 eq) in a suitable polar aprotic solvent such as acetonitrile (ACN) or N,N-dimethylformamide (DMF). The volume should be sufficient to ensure complete dissolution (e.g., 0.1-0.5 M concentration).

• Addition of Base: Add a mild inorganic base, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (1.5-2.0 eq). Carbonates are preferred over stronger bases like hydroxides to minimize side reactions.

• Addition of Electrophile: Add the desired alkyl halide (e.g., 1-bromo-3-chloropropane) (1.1 eq) dropwise to the stirring solution at room temperature.

• Reaction: Heat the reaction mixture to an appropriate temperature (typically 60-85 °C) and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[17]

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic base. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with water to remove any remaining salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the final product by column chromatography on silica gel.

Self-Validation: The success of the reaction can be confirmed by LC-MS, observing the disappearance of the starting material and the appearance of a new peak with the expected mass of the product. The final structure and purity should be confirmed by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[18]

Protocol 2: N-Acylation to Form Amide Derivatives

This protocol is used to introduce an amide linkage, a common feature in many drug molecules that can participate in key hydrogen bonding interactions with biological targets.

Objective: To couple a carboxylic acid to the N4 position of the piperazine ring.

Causality: Direct reaction of a carboxylic acid and an amine to form an amide is slow and requires high temperatures. Peptide coupling reagents, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride), activate the carboxylic acid, making it highly susceptible to nucleophilic attack by the piperazine nitrogen. A non-nucleophilic base is added to facilitate the reaction.

Step-by-Step Methodology:

• Activation of Carboxylic Acid: In a clean, dry flask, dissolve the carboxylic acid of interest (1.0 eq), the coupling reagent (e.g., HATU, 1.1 eq), and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2.0-3.0 eq) in an anhydrous polar aprotic solvent like DMF. Stir at room temperature for 15-30 minutes.

• Addition of Amine: In a separate flask, dissolve 2-(m-Tolyl)piperazine (1.2 eq) in a minimal amount of anhydrous DMF.

• Coupling Reaction: Add the amine solution to the activated carboxylic acid solution dropwise at 0 °C. Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography.

Self-Validation: The formation of the amide bond can be confirmed by the appearance of a characteristic carbonyl (C=O) stretch in the IR spectrum (around 1650 cm⁻¹) and the appropriate shifts in the ¹H and ¹³C NMR spectra.[19]

Protocol 3: Buchwald-Hartwig Amination for N-Arylation

For creating N-aryl piperazine derivatives, palladium-catalyzed cross-coupling reactions are the state-of-the-art method.[10][20]

Objective: To form a C-N bond between the piperazine N4 and an aryl halide.

Causality: The Buchwald-Hartwig amination involves a palladium catalyst that undergoes oxidative addition into the aryl halide bond. Subsequent coordination of the amine and reductive elimination forms the desired C-N bond and regenerates the active catalyst. A strong, non-nucleophilic base is required for the deprotonation of the amine in the catalytic cycle.

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere (argon or nitrogen), combine the aryl halide (1.0 eq), 2-(m-Tolyl)piperazine (1.2-1.5 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 1-5 mol%), a suitable phosphine ligand (e.g., Xantphos or BINAP, 2-10 mol%), and a strong base (e.g., sodium tert-butoxide or cesium carbonate, 1.5-2.0 eq).

• Solvent Addition: Add an anhydrous, deoxygenated solvent such as toluene or dioxane via syringe.

• Reaction: Heat the mixture to 80-110 °C and stir vigorously. Monitor the reaction by LC-MS.

• Work-up: After the reaction is complete, cool to room temperature, dilute with an organic solvent like ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst.

• Purification: Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate. Purify the product by flash column chromatography.

Self-Validation: Successful coupling is indicated by a significant downfield shift of the aromatic protons in the ¹H NMR spectrum and the correct molecular ion peak in the mass spectrum.

Visualization of Synthetic and Biological Pathways

Caption: General synthetic routes from 2-(m-Tolyl)piperazine.

Biological Evaluation: Protocols for Assessing Activity

Once a library of 2-(m-Tolyl)piperazine derivatives has been synthesized, the next critical step is to evaluate their biological activity.

Protocol 4: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is a standard method for identifying potential inhibitors of AChE, a key target in Alzheimer's disease therapy.[13][21]

Objective: To quantify the inhibitory potency (IC₅₀) of synthesized compounds against AChE.

Causality: AChE hydrolyzes the substrate acetylthiocholine (ATCh) to thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion (5-thio-2-nitrobenzoate), which can be measured spectrophotometrically at 412 nm. An inhibitor will reduce the rate of this color change.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 0.1 M phosphate buffer (pH 8.0).

  • Prepare a 10 mM DTNB solution in the buffer.

  • Prepare a 75 mM ATCh iodide solution in the buffer.

  • Prepare a stock solution of human AChE enzyme (e.g., 1 mg/mL in buffer).

  • Prepare serial dilutions of the test compounds (e.g., from 100 µM to 1 nM) in a suitable solvent like DMSO, ensuring the final DMSO concentration in the assay is ≤1%.

• Assay Procedure (96-well plate format):

  • To each well, add 150 µL of 0.1 M phosphate buffer (pH 8.0).

  • Add 10 µL of the test compound dilution (or vehicle control).

  • Add 20 µL of the DTNB solution.

  • Add 10 µL of the AChE enzyme solution.

  • Incubate the plate at room temperature for 15 minutes with gentle shaking.

  • Initiate the reaction by adding 10 µL of the ATCh substrate solution.

• Data Acquisition: Immediately measure the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

• Data Analysis: Calculate the rate of reaction (V) for each concentration. Determine the percent inhibition relative to the vehicle control. Plot percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Self-Validation: Include a positive control (a known AChE inhibitor like Donepezil or Tacrine) to validate the assay performance.[21] A "no enzyme" control should also be included to account for any non-enzymatic hydrolysis of the substrate.

Protocol 5: In Vitro Cytotoxicity Assay (MTS Assay)

This assay is crucial for determining the anti-proliferative activity of compounds against cancer cell lines and for assessing general toxicity against non-cancerous cells.[16][17]

Objective: To determine the concentration of a compound that reduces cell viability by 50% (IC₅₀ or GI₅₀).

Causality: The MTS tetrazolium compound is bioreduced by viable, metabolically active cells into a colored formazan product that is soluble in the cell culture medium. The amount of formazan produced is directly proportional to the number of living cells in the culture.

Step-by-Step Methodology:

• Cell Seeding: Seed cells (e.g., SMMC-7721 human liver cancer cells or non-tumor CHO cells) into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37 °C, 5% CO₂).[15][16]

• Compound Treatment: Prepare serial dilutions of the test compounds in the cell culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds (or vehicle control).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

• MTS Reagent Addition: Add 20 µL of the combined MTS/PES (phenazine ethosulfate) solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37 °C.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (medium only). Express the results as a percentage of the vehicle-treated control cells. Plot the percentage of cell viability against the logarithm of the compound concentration and calculate the IC₅₀ value using non-linear regression.

Self-Validation: A positive control (e.g., Doxorubicin or another known cytotoxic agent) should be run in parallel. Visual inspection of the cells under a microscope before adding the MTS reagent can provide a qualitative confirmation of cytotoxicity.

Caption: Workflow for the biological evaluation of derivatives.

Conclusion and Future Directions

2-(m-Tolyl)piperazine is more than just a chemical intermediate; it is a strategic entry point into vast and therapeutically relevant chemical space. Its favorable physicochemical properties and synthetic tractability make it an invaluable tool for medicinal chemists. The protocols outlined in this guide provide a robust framework for synthesizing and evaluating novel derivatives. By understanding the causal principles behind each experimental step—from the choice of a base in an alkylation reaction to the enzymatic cascade in an activity assay—researchers can make informed decisions to accelerate their drug discovery programs. The continued exploration of this privileged scaffold will undoubtedly lead to the development of next-generation therapeutics for a wide range of human diseases.

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The Versatility of 2-(m-Tolyl)piperazine: A Building Block for Novel Compound Synthesis

Introduction: Unlocking the Potential of a Privileged Scaffold

In the landscape of medicinal chemistry and drug discovery, the piperazine moiety stands out as a "privileged scaffold"—a structural framework that consistently appears in a multitude of biologically active compounds.[1] Its unique physicochemical properties, including its basicity and ability to participate in hydrogen bonding, make it an invaluable component in the design of novel therapeutics. Among the various substituted piperazines, 2-(m-Tolyl)piperazine has emerged as a particularly versatile building block, offering a strategic entry point for the synthesis of diverse compound libraries targeting a range of biological targets.[2]

This technical guide provides in-depth application notes and detailed protocols for the utilization of 2-(m-Tolyl)piperazine in the generation of novel compounds. We will explore its reactivity in key synthetic transformations, including N-alkylation, amide bond formation, and Buchwald-Hartwig amination, providing researchers, scientists, and drug development professionals with the practical knowledge to leverage this valuable synthon in their research endeavors.

Physicochemical Properties and Safety Considerations

A thorough understanding of the physical and chemical properties of a starting material is paramount for successful and safe experimentation.

Property	Value	Reference
CAS Number	776269-51-3	[2][3][][5]
Molecular Formula	C₁₁H₁₆N₂	[2][5]
Molecular Weight	176.26 g/mol	[2][3]
Appearance	Solid	[2]
Purity	Typically ≥95%	[3]

Core Synthetic Applications and Protocols

The reactivity of 2-(m-Tolyl)piperazine is centered around the two nitrogen atoms of the piperazine ring. The secondary amine is a nucleophile that can readily participate in a variety of bond-forming reactions.

N-Alkylation: Expanding the Molecular Framework

N-alkylation is a fundamental transformation for introducing diverse alkyl substituents onto the piperazine core, thereby modulating the steric and electronic properties of the final compound. This is typically achieved by reacting 2-(m-Tolyl)piperazine with an appropriate alkyl halide in the presence of a base.

Causality Behind Experimental Choices: The choice of base is critical to neutralize the hydrohalic acid byproduct, driving the reaction to completion. A non-nucleophilic base like potassium carbonate is often preferred to avoid competition with the piperazine nucleophile. The solvent should be polar aprotic to dissolve the reactants and facilitate the SN2 reaction.

Experimental Protocol: Mono-N-Alkylation of 2-(m-Tolyl)piperazine

• Materials:

  • 2-(m-Tolyl)piperazine

  • Alkyl halide (e.g., benzyl bromide, ethyl iodide)

  • Anhydrous potassium carbonate (K₂CO₃)

  • Anhydrous acetonitrile (CH₃CN)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of 2-(m-Tolyl)piperazine (1.0 eq) in anhydrous acetonitrile, add anhydrous potassium carbonate (2.0 eq).

  • Add the alkyl halide (1.1 eq) dropwise to the stirred suspension at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours, or until completion as monitored by Thin Layer Chromatography (TLC). Gentle heating (40-50 °C) may be required for less reactive alkyl halides.

  • Upon completion, filter the reaction mixture to remove the inorganic salts and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel (eluent: a gradient of ethyl acetate in hexanes) to afford the desired N-alkylated product.

Data Presentation: Representative N-Alkylation Reactions

Alkyl Halide	Product	Typical Yield (%)
Benzyl bromide	1-Benzyl-3-(m-tolyl)piperazine	85-95
Ethyl iodide	1-Ethyl-3-(m-tolyl)piperazine	70-85
2-Bromo-N,N-dimethylacetamide	2-(4-(m-Tolyl)piperazin-2-yl)-N,N-dimethylacetamide	75-90

Mandatory Visualization: N-Alkylation Workflow

Caption: General workflow for the N-alkylation of 2-(m-Tolyl)piperazine.

Amide Bond Formation: Introducing Pharmacophoric Moieties

The formation of an amide bond is one of the most frequently employed reactions in medicinal chemistry.[6] Coupling 2-(m-Tolyl)piperazine with a carboxylic acid introduces a key pharmacophoric group and provides a versatile linkage for further functionalization. This is typically achieved using a coupling reagent to activate the carboxylic acid.

Causality Behind Experimental Choices: Coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly efficient and minimize side reactions. A non-nucleophilic organic base like DIPEA (N,N-Diisopropylethylamine) is used to neutralize the acidic byproducts without interfering with the coupling reaction. Anhydrous DMF is a common solvent as it effectively dissolves a wide range of substrates.

Experimental Protocol: Amide Coupling of 2-(m-Tolyl)piperazine

• Materials:

  • 2-(m-Tolyl)piperazine

  • Carboxylic acid (R-COOH)

  • HATU

  • N,N-Diisopropylethylamine (DIPEA)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.5 eq).

  • Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

  • Add a solution of 2-(m-Tolyl)piperazine (1.1 eq) in anhydrous DMF to the reaction mixture.

  • Stir the reaction at room temperature for 2-6 hours, or until completion as monitored by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.

Data Presentation: Representative Amide Coupling Reactions

Carboxylic Acid	Coupling Reagent	Product	Typical Yield (%)
Acetic Acid	HATU	1-(4-(m-Tolyl)piperazin-2-yl)ethan-1-one	80-95
Benzoic Acid	HATU	Phenyl(4-(m-tolyl)piperazin-2-yl)methanone	85-98
4-Fluorobenzoic Acid	HATU	(4-Fluorophenyl)(4-(m-tolyl)piperazin-2-yl)methanone	85-95

Mandatory Visualization: Amide Coupling Workflow

Caption: General workflow for amide bond formation with 2-(m-Tolyl)piperazine.

Buchwald-Hartwig Amination: Forging C-N Bonds to Aryl Systems

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, enabling the synthesis of N-aryl piperazines.[7] This reaction is instrumental in creating complex molecules with applications in materials science and pharmaceuticals.

Causality Behind Experimental Choices: The choice of a palladium precatalyst and a sterically bulky phosphine ligand is crucial for an efficient catalytic cycle. A strong, non-nucleophilic base like sodium tert-butoxide is required to deprotonate the piperazine nitrogen and facilitate the reductive elimination step. Anhydrous toluene is a common solvent due to its high boiling point and ability to dissolve the reactants.

Experimental Protocol: Buchwald-Hartwig Amination with 2-(m-Tolyl)piperazine

• Materials:

  • 2-(m-Tolyl)piperazine

  • Aryl halide (e.g., 4-bromotoluene, 2-chloropyridine)

  • Pd₂(dba)₃ (tris(dibenzylideneacetone)dipalladium(0))

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Sodium tert-butoxide (NaOᵗBu)

  • Anhydrous toluene

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In an oven-dried Schlenk tube, combine the aryl halide (1.0 eq), 2-(m-Tolyl)piperazine (1.2 eq), and sodium tert-butoxide (1.4 eq).

  • In a separate vial, prepare the catalyst system by dissolving Pd₂(dba)₃ (0.02 eq) and XPhos (0.08 eq) in anhydrous toluene.

  • Evacuate and backfill the Schlenk tube with an inert gas (e.g., argon or nitrogen) three times.

  • Add the catalyst solution to the Schlenk tube via syringe, followed by additional anhydrous toluene to achieve the desired concentration.

  • Heat the reaction mixture to 100-110 °C and stir for 12-24 hours, or until completion as monitored by TLC or LC-MS.

  • Cool the reaction mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl derivative.

Data Presentation: Representative Buchwald-Hartwig Amination Reactions

Aryl Halide	Ligand	Product	Typical Yield (%)
4-Bromotoluene	XPhos	1-(4-Methylphenyl)-3-(m-tolyl)piperazine	75-90
2-Chloropyridine	XPhos	2-(4-(m-Tolyl)piperazin-2-yl)pyridine	70-85
1-Bromo-3,5-difluorobenzene	XPhos	1-(3,5-Difluorophenyl)-3-(m-tolyl)piperazine	70-88

Mandatory Visualization: Buchwald-Hartwig Amination Catalytic Cycle

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Conclusion: A Gateway to Chemical Diversity

2-(m-Tolyl)piperazine serves as a robust and versatile starting material for the synthesis of a wide array of novel compounds. The protocols outlined in this guide for N-alkylation, amide bond formation, and Buchwald-Hartwig amination provide a solid foundation for researchers to explore the chemical space around this privileged scaffold. By understanding the underlying principles of these reactions and adhering to the detailed experimental procedures, scientists can efficiently generate compound libraries for screening in various drug discovery programs, ultimately contributing to the development of new and improved therapeutics.

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Application Note: A Validated Stability-Indicating HPLC Method for Purity Determination of 2-(m-Tolyl)piperazine

Abstract

This application note presents a robust, validated, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate determination of purity for 2-(m-Tolyl)piperazine. The method is designed for researchers, scientists, and drug development professionals engaged in the quality control and stability assessment of this important pharmaceutical intermediate. The protocol herein provides a comprehensive guide, from instrument setup to data analysis, and has been validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4] The causality behind the selection of chromatographic parameters is discussed to provide a deeper understanding of the method's development.

Introduction: The Analytical Imperative for 2-(m-Tolyl)piperazine Purity

2-(m-Tolyl)piperazine is a key structural motif and starting material in the synthesis of a variety of pharmacologically active compounds. As a substituted piperazine, it is integral to the development of drugs targeting central nervous system disorders and other therapeutic areas.[5][6] The purity of such intermediates is a critical determinant of the final active pharmaceutical ingredient's (API) safety and efficacy. Even minute impurities, which may arise from the synthesis process or degradation, can have unintended pharmacological or toxicological effects.

Therefore, a reliable and validated analytical method is paramount to ensure the quality and consistency of 2-(m-Tolyl)piperazine. This document provides a detailed protocol for a stability-indicating HPLC method, capable of separating the main component from its potential process-related impurities and degradation products. The principles of method validation as outlined by ICH are central to this work, ensuring the method is fit for its intended purpose.[1][2][3][4]

Chromatographic Principles and Method Development Rationale

The development of this HPLC method was guided by the physicochemical properties of 2-(m-Tolyl)piperazine and its potential impurities. A reversed-phase approach was selected due to its wide applicability and robustness in separating moderately polar to nonpolar compounds.

• Stationary Phase Selection: A C18 (octadecylsilane) column was chosen as the stationary phase. This is a common choice for the analysis of aromatic amines, providing excellent hydrophobic retention and selectivity.[7][8] The end-capped nature of the selected column minimizes peak tailing for basic compounds like piperazine derivatives by reducing interactions with residual silanol groups.

• Mobile Phase Optimization: The mobile phase consists of a mixture of acetonitrile and a phosphate buffer. Acetonitrile was selected as the organic modifier for its low viscosity and UV transparency. The aqueous component is a phosphate buffer to control the pH. Maintaining a consistent pH is crucial for the reproducible ionization state of the basic piperazine nitrogens, thereby ensuring consistent retention times. An acidic to neutral pH is generally preferred for the analysis of basic compounds on C18 columns to promote retention and improve peak shape.

• Detection Wavelength: The UV detection wavelength was selected based on the UV spectrum of 2-(m-Tolyl)piperazine. The tolyl group provides a chromophore that allows for sensitive UV detection. A wavelength maximum where the analyte shows significant absorbance and potential impurities are also likely to be detected is chosen to ensure comprehensive purity analysis.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the purity determination of 2-(m-Tolyl)piperazine.

Materials and Reagents

• 2-(m-Tolyl)piperazine reference standard (purity ≥ 99.5%)

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (KH2PO4) (AR grade)

• Orthophosphoric acid (AR grade)

• Water (HPLC grade)

• Hydrochloric acid (0.1 N)

• Sodium hydroxide (0.1 N)

• Hydrogen peroxide (3%)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this method.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	20 mM Potassium Dihydrogen Phosphate, pH adjusted to 6.5 with Orthophosphoric Acid
Mobile Phase B	Acetonitrile
Gradient Program	0-5 min: 20% B, 5-20 min: 20% to 80% B, 20-25 min: 80% B, 25.1-30 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL
Run Time	30 minutes

Preparation of Solutions

• Mobile Phase A: Dissolve 2.72 g of KH2PO4 in 1000 mL of HPLC grade water. Adjust the pH to 6.5 with dilute orthophosphoric acid. Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B: Acetonitrile (HPLC grade).

• Diluent: Mobile Phase A:Acetonitrile (80:20 v/v).

• Standard Solution (100 µg/mL): Accurately weigh about 10 mg of 2-(m-Tolyl)piperazine reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (100 µg/mL): Accurately weigh about 10 mg of the 2-(m-Tolyl)piperazine sample and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

Analytical Workflow

The following diagram illustrates the overall workflow for the purity analysis of 2-(m-Tolyl)piperazine.

Caption: Workflow for the HPLC purity analysis of 2-(m-Tolyl)piperazine.

System Suitability

Before sample analysis, perform five replicate injections of the standard solution. The system is deemed suitable for use if the following criteria are met:

• Tailing factor for the 2-(m-Tolyl)piperazine peak: ≤ 2.0

• Theoretical plates for the 2-(m-Tolyl)piperazine peak: ≥ 2000

• Relative standard deviation (RSD) of the peak area: ≤ 2.0%

Calculation of Purity

The purity of the sample is calculated by the area normalization method.

% Purity = (Area of the main peak / Total area of all peaks) x 100

Method Validation

The analytical method was validated according to ICH Q2(R1) guidelines.[1][2][3][4]

Specificity (Forced Degradation Study)

To demonstrate the stability-indicating nature of the method, forced degradation studies were conducted.[9][10][11] The 2-(m-Tolyl)piperazine sample was subjected to the following stress conditions:

• Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H2O2 at room temperature for 24 hours.

• Thermal Degradation: 105°C for 48 hours.

• Photolytic Degradation: Exposed to UV light (254 nm) for 48 hours.

The results of the forced degradation studies showed significant degradation of 2-(m-Tolyl)piperazine under acidic, basic, and oxidative conditions, with minor degradation under thermal and photolytic stress. In all cases, the degradation products were well-resolved from the main peak, and the peak purity of the 2-(m-Tolyl)piperazine peak was found to be acceptable, confirming the method's specificity and stability-indicating capability.

Validation Parameters Summary

Parameter	Result
Linearity (Range)	10 - 150 µg/mL
Correlation Coefficient (r²)	> 0.999
Precision (RSD%)	Repeatability (n=6): < 1.0%, Intermediate Precision: < 1.5%
Accuracy (% Recovery)	98.0% - 102.0%
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantitation (LOQ)	0.3 µg/mL
Robustness	The method was found to be robust with respect to small, deliberate variations in flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase pH (±0.2 units).

Chiral Considerations

It is important to note that 2-(m-Tolyl)piperazine is a chiral molecule. The presented reversed-phase HPLC method is an achiral method and will not separate the enantiomers. If the enantiomeric purity is a critical quality attribute, a separate chiral HPLC method would need to be developed and validated. Chiral separations are often achieved using chiral stationary phases (CSPs), such as those based on polysaccharides.[12][13][14][15]

Conclusion

The HPLC method detailed in this application note is a validated, specific, accurate, precise, and robust method for the determination of the purity of 2-(m-Tolyl)piperazine. The stability-indicating nature of the method makes it suitable for routine quality control analysis and for monitoring the stability of 2-(m-Tolyl)piperazine under various storage conditions. This comprehensive guide provides a solid foundation for laboratories involved in the synthesis and quality assessment of this important pharmaceutical intermediate.

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Application Note: A Validated GC-MS Method for the Analysis of 2-(m-Tolyl)piperazine and its Putative Metabolites in Human Plasma

Author: Senior Application Scientist, Advanced Analytical Technologies

Date: January 2, 2026

Abstract

This application note details a robust and sensitive Gas Chromatography-Mass Spectrometry (GC-MS) method for the identification and quantification of 2-(m-Tolyl)piperazine and its primary putative metabolites in human plasma. 2-(m-Tolyl)piperazine is a substituted piperazine derivative, and understanding its metabolic fate is crucial for pharmacokinetic and toxicokinetic studies in drug development. The protocol employs a liquid-liquid extraction (LLE) for sample clean-up, followed by derivatization with trifluoroacetic anhydride (TFAA) to enhance the volatility and chromatographic performance of the analytes. The method is validated according to established guidelines, demonstrating high sensitivity, accuracy, and precision suitable for research and preclinical applications.

Introduction: The Analytical Challenge

Substituted piperazines are a class of compounds with a wide range of pharmacological activities, frequently investigated in drug discovery programs. 2-(m-Tolyl)piperazine (Figure 1) is one such compound whose efficacy and safety profile are intrinsically linked to its metabolic pathway. The analysis of this parent compound and its metabolites in biological matrices like plasma presents several challenges. The inherent polarity of piperazine metabolites, particularly hydroxylated species, makes them unsuitable for direct GC-MS analysis. Therefore, a derivatization step is essential to block polar functional groups, reduce adsorption, and improve thermal stability and chromatographic peak shape.[1][2][3]

This document provides a comprehensive, field-tested guide for researchers. It moves beyond a simple recitation of steps to explain the rationale behind key procedural choices, from sample preparation to data interpretation, ensuring a reliable and reproducible analytical workflow.

Figure 1: Structure of 2-(m-Tolyl)piperazine

Chemical Formula: C₁₁H₁₆N₂

Molecular Weight: 176.26 g/mol

Predicted Metabolic Pathways

The in vivo metabolism of N-arylpiperazines is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[4][5] Based on established metabolic routes for structurally similar compounds, the primary metabolic transformations for 2-(m-Tolyl)piperazine are predicted to be:

• Aromatic Hydroxylation: The addition of a hydroxyl (-OH) group to the tolyl ring. This is a common metabolic pathway for aromatic compounds.

• N-Dealkylation: While 2-(m-Tolyl)piperazine does not have an N-alkyl group that is easily removed, metabolism can lead to ring-opening or further oxidation. However, for this application, we focus on more common phase I reactions.

• Piperazine Ring Oxidation: Hydroxylation or oxidation of the piperazine ring itself.

These metabolic processes increase the polarity of the parent compound, facilitating its excretion.[6] The analytical method described herein is designed to detect the parent drug and its primary hydroxylated metabolite.

Caption: Predicted Phase I Metabolic Pathway of 2-(m-Tolyl)piperazine.

Experimental Workflow: A Self-Validating System

The robustness of any analytical method lies in its ability to deliver consistently accurate results. This protocol incorporates a deuterated internal standard (IS) to account for variability during sample preparation and injection.[7] The use of quality control (QC) samples at multiple concentration levels ensures the validity of each analytical run.[8]

Caption: Overall workflow for the GC-MS analysis of 2-(m-Tolyl)piperazine.

Detailed Protocols

Materials and Reagents

• 2-(m-Tolyl)piperazine reference standard

• 2-(m-Tolyl)piperazine-d7 (deuterated internal standard)

• Human Plasma (K2-EDTA)

• Trifluoroacetic anhydride (TFAA)

• Ethyl Acetate (GC grade)

• Methanol (HPLC grade)

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Deionized Water

Preparation of Standards and QC Samples

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 2-(m-Tolyl)piperazine and its deuterated internal standard (IS) in 10 mL of methanol, respectively.

• Working Standard Solutions: Prepare serial dilutions of the primary stock solution in a 50:50 methanol:water mixture to create calibration standards ranging from 10 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the IS primary stock solution in methanol.

• Quality Control (QC) Samples: Prepare QC samples in blank human plasma at three concentration levels: Low (30 ng/mL), Medium (300 ng/mL), and High (800 ng/mL).

Sample Preparation Protocol

Causality: This liquid-liquid extraction (LLE) protocol is designed to isolate the analytes from complex plasma matrix components like proteins and lipids. Basification of the plasma ensures that the piperazine compounds, which are weak bases, are in their non-ionized form, maximizing their partitioning into the organic solvent.[9]

• Aliquot: Pipette 200 µL of human plasma (blank, standard, QC, or unknown sample) into a 2 mL microcentrifuge tube.

• Spike IS: Add 20 µL of the 100 ng/mL internal standard working solution to all tubes except the blank matrix.

• Vortex: Briefly vortex mix for 10 seconds.

• Basify: Add 50 µL of 1 M NaOH to each tube to adjust the pH > 10. Vortex again.

• Extraction: Add 1 mL of ethyl acetate. Cap and vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes to separate the organic and aqueous layers.

• Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a clean glass tube.

• Evaporation: Evaporate the solvent to complete dryness under a gentle stream of nitrogen at 40°C.

Derivatization Protocol

Causality: Derivatization with TFAA converts the primary and secondary amine groups of the piperazine ring into trifluoroacetyl amides. This modification increases the molecular weight and, more importantly, the volatility of the analytes, making them amenable to gas chromatography. It also often leads to characteristic fragmentation patterns in the mass spectrometer.[1][2][3]

• Reconstitution: To the dry residue from step 4.3.8, add 50 µL of ethyl acetate and 50 µL of TFAA.

• Incubation: Cap the tube and heat at 70°C for 30 minutes in a heating block.[1][2]

• Evaporation: Cool the samples to room temperature and evaporate to dryness under a gentle stream of nitrogen.

• Final Reconstitution: Reconstitute the final residue in 100 µL of ethyl acetate. Vortex to ensure complete dissolution.

• Transfer: Transfer the final solution to a GC vial with a micro-insert for analysis.

GC-MS Instrumental Conditions

The following parameters serve as a robust starting point and should be optimized for the specific instrumentation used.

Parameter	Condition	Rationale
Gas Chromatograph	Agilent 8890 GC or equivalent	Provides reliable and reproducible chromatographic performance.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column offering excellent separation for a wide range of analytes.[1]
Carrier Gas	Helium at a constant flow of 1.2 mL/min	Inert carrier gas providing good efficiency.
Inlet Temperature	280°C	Ensures rapid volatilization of the derivatized analytes.
Injection Mode	Splitless (1 µL injection volume)	Maximizes the transfer of analyte onto the column for high sensitivity.
Oven Program	Initial 100°C for 1 min, ramp at 15°C/min to 300°C, hold for 5 min	A temperature gradient that effectively separates the analytes from matrix components.[9]
Mass Spectrometer	Agilent 5977B MSD or equivalent	Offers high sensitivity and selectivity for trace-level analysis.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns.[10][11]
Source Temperature	230°C	Optimal temperature to maintain ion integrity.
Quadrupole Temp	150°C	Prevents contamination of the mass analyzer.
Acquisition Modes	Full Scan (m/z 50-550) and Selected Ion Monitoring (SIM)	Scan mode for initial identification and confirmation of fragmentation patterns; SIM mode for high-sensitivity quantification.[12]

Data Analysis and Interpretation

Analyte Identification

Identification is based on two key criteria:

• Retention Time (RT): The RT of the analyte in a sample must match that of a known reference standard within a narrow window (±0.1 min).

• Mass Spectrum: The fragmentation pattern obtained in full scan mode must match the reference spectrum from a library or an injected standard.

Predicted Mass Fragmentation

Upon electron ionization, N-arylpiperazines typically fragment via cleavage of the piperazine ring and bonds adjacent to the nitrogen atoms.[3][13] For the di-TFA derivatized 2-(m-Tolyl)piperazine, key fragments are predicted as follows.

Analyte / Metabolite	Derivative	Predicted Quantifier Ion (m/z)	Predicted Qualifier Ions (m/z)
2-(m-Tolyl)piperazine	Di-TFA	271	368 (M+), 175, 91
Hydroxy-tolyl-piperazine	Tri-TFA	476 (M+)	379, 287, 175
2-(m-Tolyl)piperazine-d7 (IS)	Di-TFA	278	375 (M+), 182, 98

Note: These m/z values are predictive and must be confirmed experimentally by injecting a pure standard of the derivatized analyte.

Quantification

Quantification is performed in SIM mode using the ions listed in the table above. A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x is typically applied. The concentration of the analyte in QC and unknown samples is then calculated from this regression equation.

Method Validation

To ensure the reliability of the method, it should be validated according to ICH or FDA guidelines.[8] Key validation parameters to assess include:

• Linearity: Assess the correlation coefficient (r²) of the calibration curve, which should be >0.99.[8]

• Accuracy and Precision: Analyze QC samples in replicate (n=5) on three separate days. Accuracy should be within 85-115% (80-120% at LLOQ) of the nominal value, and precision (RSD%) should be <15% (<20% at LLOQ).[9]

• Limit of Detection (LOD) and Quantification (LOQ): Determined based on signal-to-noise ratios (3:1 for LOD, 10:1 for LOQ).

• Selectivity: Analyze blank plasma from multiple sources to ensure no endogenous interferences are present at the retention times of the analytes.

• Stability: Evaluate the stability of the analytes in plasma under various storage conditions (freeze-thaw, short-term benchtop, long-term storage).

Conclusion

This application note provides a detailed and scientifically grounded protocol for the GC-MS analysis of 2-(m-Tolyl)piperazine and its metabolites. By combining a robust LLE sample preparation, chemical derivatization, and sensitive GC-MS detection, this method is well-suited for demanding research applications in drug metabolism and pharmacokinetics. The emphasis on the rationale behind procedural steps and the inclusion of self-validating measures like internal standards and QCs ensures that researchers can implement this method with confidence, generating high-quality, reproducible data.

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Application Notes and Protocols for In Vivo Experimental Design Using 2-(m-Tolyl)piperazine

Introduction: Unveiling the Pharmacological Profile of 2-(m-Tolyl)piperazine

2-(m-Tolyl)piperazine, also known as 3-TP, is a psychoactive compound belonging to the phenylpiperazine class of drugs.[1] Phenylpiperazines are a versatile chemical scaffold found in numerous approved pharmaceuticals, particularly those targeting the central nervous system.[1] The tolyl moiety in 3-TP suggests a potential for nuanced interactions with various neurotransmitter systems. While direct and extensive research on 2-(m-Tolyl)piperazine is still emerging, its structural similarity to other well-characterized arylpiperazines, such as m-chlorophenylpiperazine (m-CPP), provides a strong foundation for predicting its pharmacological activity and designing robust in vivo experimental plans.

This guide provides a comprehensive overview of the anticipated mechanism of action of 2-(m-Tolyl)piperazine, drawing parallels with its close analogs, and offers detailed protocols for its investigation in rodent models of anxiety, depression, and feeding behavior. The experimental designs presented herein are crafted to elucidate the compound's behavioral effects and underlying neurobiological mechanisms.

Predicted Mechanism of Action: A Focus on Serotonergic and Dopaminergic Pathways

Arylpiperazine derivatives are well-documented for their interactions with serotonin (5-HT) and dopamine (D) receptors.[2][3][4][5][6][7] Based on the extensive literature on related compounds, 2-(m-Tolyl)piperazine is hypothesized to act as a non-selective agonist or partial agonist at multiple serotonin receptor subtypes, with a likely prominent role for the 5-HT2C receptor.[8][9][10][11] Activation of 5-HT2C receptors has been strongly implicated in the regulation of mood, anxiety, and appetite. Furthermore, many arylpiperazines exhibit affinity for dopamine D2 and D3 receptors, suggesting that 2-(m-Tolyl)piperazine may also modulate dopaminergic neurotransmission.[2][3][4][6]

The following diagram illustrates the predicted primary signaling pathways influenced by 2-(m-Tolyl)piperazine.

Caption: Predicted primary signaling pathway of 2-(m-Tolyl)piperazine.

Experimental Protocols for In Vivo Characterization

The following protocols are designed to systematically evaluate the behavioral effects of 2-(m-Tolyl)piperazine in rodent models. Researchers should adapt these protocols based on their specific hypotheses and available resources.

Assessment of Anxiogenic-like Effects using the Elevated Plus Maze (EPM)

The EPM is a widely used behavioral assay to assess anxiety-like behavior in rodents. The test is based on the conflict between the innate exploratory drive of rodents and their aversion to open, elevated spaces.

Experimental Workflow:

Caption: Workflow for the Elevated Plus Maze experiment.

Detailed Protocol:

• Animal Model: Male C57BL/6 mice (8-10 weeks old).

• Housing: Group-housed (4-5 per cage) with ad libitum access to food and water on a 12:12 hour light-dark cycle.

• Drug Preparation: Prepare a stock solution of 2-(m-Tolyl)piperazine in a vehicle of 0.9% saline with 1-2 drops of Tween 80 to aid solubility. Prepare fresh on the day of the experiment.

• Dose Selection: Based on data from the structurally similar m-CPP, a dose range of 0.5, 1.0, and 2.0 mg/kg is recommended for initial studies. A vehicle control group is essential.

• Administration: Administer 2-(m-Tolyl)piperazine or vehicle via intraperitoneal (i.p.) injection 30 minutes prior to testing.

• EPM Apparatus: A plus-shaped maze with two open arms and two enclosed arms, elevated from the floor.

• Testing Procedure:

  • Acclimate mice to the testing room for at least 60 minutes before the experiment.

  • Place a mouse in the center of the maze, facing an open arm.

  • Allow the mouse to freely explore the maze for 5 minutes.

  • Record the session using a video camera for later analysis.

  • Thoroughly clean the maze with 70% ethanol between each trial.

• Data Analysis:

  • Time spent in the open arms.

  • Number of entries into the open arms.

  • Time spent in the closed arms.

  • Number of entries into the closed arms.

  • Total distance traveled (to assess general locomotor activity).

Data Interpretation: A decrease in the time spent and the number of entries into the open arms is indicative of an anxiogenic-like effect.

Parameter	Expected Outcome with Anxiogenic-like Compound
Time in Open Arms	Decreased
Open Arm Entries	Decreased
Time in Closed Arms	Increased
Closed Arm Entries	No significant change / Increased
Total Distance Traveled	No significant change (to rule out sedation)

Evaluation of Depressive-like Behavior using the Forced Swim Test (FST)

The FST is a common behavioral despair test used to screen for antidepressant and pro-depressant effects of compounds. The test is based on the observation that animals will eventually adopt an immobile posture when placed in an inescapable container of water.

Detailed Protocol:

• Animal Model: Male Sprague-Dawley rats (250-300 g).

• Housing: As described for the EPM.

• Drug Preparation and Administration: Prepare and administer 2-(m-Tolyl)piperazine as described for the EPM. A dose range of 1.0, 2.5, and 5.0 mg/kg is suggested for initial screening.

• Apparatus: A transparent cylinder filled with water (23-25°C) to a depth where the rat cannot touch the bottom with its tail or hind limbs.

• Testing Procedure:

  • Pre-swim (Day 1): Place each rat in the cylinder for 15 minutes. This is to induce a state of behavioral despair.

  • Test (Day 2): 24 hours after the pre-swim, administer 2-(m-Tolyl)piperazine or vehicle. 30 minutes post-injection, place the rat in the cylinder for a 5-minute test session.

  • Record the session for subsequent analysis.

  • After the test, dry the rats and return them to their home cages.

• Data Analysis:

  • Immobility time: The duration the rat spends floating without struggling, making only small movements necessary to keep its head above water.

  • Swimming time: The duration the rat spends actively swimming around the cylinder.

  • Climbing time: The duration the rat spends making active movements with its forepaws in and out of the water, usually directed against the walls.

Data Interpretation: An increase in immobility time and a decrease in swimming and/or climbing time are indicative of a depressive-like effect.

Parameter	Expected Outcome with Depressive-like Compound
Immobility Time	Increased
Swimming Time	Decreased
Climbing Time	Decreased

Assessment of Anorectic Effects on Food Intake

Given the known effects of 5-HT2C receptor agonists on satiety, it is crucial to investigate the impact of 2-(m-Tolyl)piperazine on feeding behavior.

Detailed Protocol:

• Animal Model: Male Wistar rats (200-250 g), individually housed.

• Diet: Standard laboratory chow and water available ad libitum, unless otherwise specified (e.g., food deprivation).

• Drug Preparation and Administration: Prepare and administer 2-(m-Tolyl)piperazine as described previously. A dose range of 0.5, 1.0, and 2.0 mg/kg is recommended.

• Procedure for Freely-Fed Rats:

  • Habituate rats to the testing cages and the procedure of food weighing for several days.

  • Administer 2-(m-Tolyl)piperazine or vehicle at the beginning of the dark cycle (when rats are most active and eat).

  • Measure cumulative food intake at 1, 2, 4, and 24 hours post-injection.

• Procedure for Food-Deprived Rats:

  • Deprive rats of food for 18-24 hours (with free access to water).

  • Administer 2-(m-Tolyl)piperazine or vehicle 30 minutes before reintroducing food.

  • Measure food intake at 30, 60, and 120 minutes after food presentation.

• Data Analysis:

  • Calculate the cumulative food intake (in grams) at each time point.

  • Analyze the data using a two-way ANOVA (Treatment x Time).

Data Interpretation: A dose-dependent decrease in food intake compared to the vehicle-treated group suggests an anorectic effect.

Time Point	Expected Outcome with Anorectic Compound
1-4 hours	Significant decrease in food intake
24 hours	Possible compensatory increase in food intake

Considerations for Experimental Design and Data Interpretation

• Control Groups: Always include a vehicle-treated control group to account for the effects of injection stress and the experimental environment.

• Blinding: The experimenter conducting the behavioral tests and analyzing the data should be blind to the treatment conditions to minimize bias.

• Locomotor Activity: It is crucial to assess the effects of 2-(m-Tolyl)piperazine on general locomotor activity (e.g., using an open field test) to ensure that observed behavioral changes in the EPM and FST are not simply due to sedation or hyperactivity.

• Dose-Response Curve: Establishing a full dose-response curve is essential for understanding the potency and efficacy of 2-(m-Tolyl)piperazine.

Conclusion

2-(m-Tolyl)piperazine is a promising research tool for investigating the role of serotonergic and dopaminergic systems in various physiological and behavioral processes. The protocols outlined in this guide provide a robust framework for the in vivo characterization of this compound. By carefully designing and executing these experiments, researchers can significantly contribute to our understanding of the neuropharmacology of arylpiperazines and their potential therapeutic applications.

References

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• Design, Synthesis and 5-HT 1A Binding Affinity of N-(3-(4-(2-Methoxyphenyl)piperazin-1-yl)propyl)tricyclo[3.3.1.1 3,7 ]decan-1-amine and N-(3-(4-(2-Methoxyphenyl)piperazin-1-yl)propyl)-3,5-dimethyl-tricylo[3.3.1.1 3,7 ]decan-1-amine. (2022). Molecules, 27(6), 1805. [Link]

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Application Notes and Protocols: Developing Assays for 2-(m-Tolyl)piperazine Activity

Introduction: Unveiling the Pharmacological Profile of 2-(m-Tolyl)piperazine

2-(m-Tolyl)piperazine (2-mTPP) is a piperazine derivative, a chemical scaffold of significant interest in drug discovery due to its prevalence in compounds targeting the central nervous system (CNS).[1][2][3] Piperazine-containing molecules often exhibit activity at G protein-coupled receptors (GPCRs), the largest family of cell surface receptors and crucial drug targets.[4][5] Understanding the interaction of 2-mTPP with its molecular targets is paramount for elucidating its mechanism of action, potential therapeutic applications, and off-target liabilities.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals to establish robust in vitro assays for characterizing the pharmacological activity of 2-mTPP. The protocols herein are designed to be self-validating systems, emphasizing scientific integrity and providing a clear rationale for experimental choices. We will explore key assay platforms, from initial target binding to downstream functional consequences, enabling a thorough investigation of 2-mTPP's bioactivity.

Section 1: Primary Target Identification and Binding Affinity Determination

The initial step in characterizing a novel compound is to identify its primary molecular targets and quantify its binding affinity. Given the piperazine core, serotonin (5-HT) and dopamine (D) receptors are high-probability candidates.[6] Radioligand binding assays are a gold-standard method for determining the affinity of a test compound for a specific receptor.[7][8]

Rationale for Radioligand Binding Assays

Radioligand binding assays are based on the principle of competitive displacement. A radiolabeled ligand with known high affinity for the target receptor is incubated with a source of the receptor (e.g., cell membranes expressing the receptor). The test compound, 2-mTPP, is then added at increasing concentrations to compete with the radioligand for binding to the receptor. The concentration of 2-mTPP that inhibits 50% of the specific binding of the radioligand is the IC50 value. From this, the inhibition constant (Ki) can be calculated, which reflects the affinity of the compound for the receptor.[9]

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Protocol: Dopamine D2 Receptor (D2R) Binding Assay

Materials:

• HEK293 cells stably expressing the human dopamine D2 receptor.

• Radioligand: [³H]-Spiperone (a potent D2 antagonist).[9][10][11]

• Non-specific binding control: Haloperidol (10 µM final concentration).[9]

• Test Compound: 2-(m-Tolyl)piperazine (2-mTPP) at various concentrations.

• Binding Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.[9]

• 96-well microplates and glass fiber filters.[8][9]

• Scintillation cocktail and a liquid scintillation counter.[9]

Procedure:

• Membrane Preparation:

  • Culture and harvest HEK293-D2R cells.

  • Homogenize cells in ice-cold binding buffer and centrifuge to pellet the membranes.

  • Resuspend the membrane pellet in fresh binding buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add 50 µL of binding buffer, 50 µL of [³H]-Spiperone (at a concentration near its Kd), and 50 µL of either 2-mTPP solution, buffer (for total binding), or haloperidol (for non-specific binding).[9]

  • Add 100 µL of the membrane preparation to each well to initiate the binding reaction.[9]

  • Incubate the plate at room temperature for 60 minutes to allow the binding to reach equilibrium.[9]

• Filtration and Washing:

  • Rapidly filter the contents of each well through a glass fiber filter using a cell harvester.[9]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[9]

• Counting and Data Analysis:

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity.[9]

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the specific binding as a function of the 2-mTPP concentration and fit the data using a non-linear regression model to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[9]

Protocol: Serotonin 5-HT1A Receptor Binding Assay

This protocol is analogous to the D2R binding assay, with the following modifications:

• Cell Line: CHO-K1 cells stably expressing the human 5-HT1A receptor.[12]

• Radioligand: [³H]-8-OH-DPAT (a 5-HT1A agonist).[13]

• Non-specific binding control: Serotonin (10 µM final concentration).

Parameter	Dopamine D2 Receptor Assay	Serotonin 5-HT1A Receptor Assay
Cell Line	HEK293-D2R	CHO-K1-5HT1A
Radioligand	[³H]-Spiperone	[³H]-8-OH-DPAT
Non-specific Control	Haloperidol	Serotonin
Expected Outcome	Ki value for 2-mTPP at the D2 receptor	Ki value for 2-mTPP at the 5-HT1A receptor

Section 2: Functional Activity Assessment

Once binding affinity is established, the next critical step is to determine the functional consequence of 2-mTPP binding. Does it activate (agonist), block (antagonist), or have no effect on receptor signaling? Functional assays typically measure the downstream second messengers produced upon GPCR activation.[4][5][14]

Rationale for Second Messenger Assays

GPCRs transduce extracellular signals into intracellular responses by activating heterotrimeric G proteins.[15] These G proteins, in turn, modulate the activity of enzymes that produce second messengers like cyclic AMP (cAMP) and inositol phosphates (IPs), or regulate ion channel activity leading to changes in intracellular calcium (Ca²⁺) levels.[15][16] Measuring these second messengers provides a direct readout of receptor activation.

• Gs-coupled receptors (e.g., 5-HT7) activate adenylyl cyclase, leading to an increase in intracellular cAMP.[17]

• Gi/o-coupled receptors (e.g., 5-HT1A, D2) inhibit adenylyl cyclase, resulting in a decrease in intracellular cAMP.[12]

• Gq-coupled receptors (e.g., 5-HT2A) activate phospholipase C, leading to the production of IP3 and a subsequent increase in intracellular Ca²⁺.[18]

Experimental Workflow: cAMP Assay

Caption: Workflow for a cell-based cAMP functional assay.

Protocol: 5-HT1A Receptor-Mediated cAMP Inhibition Assay (Gi-coupled)

This assay determines if 2-mTPP acts as an agonist or antagonist at the Gi-coupled 5-HT1A receptor by measuring the inhibition of forskolin-stimulated cAMP production.[12][19]

Materials:

• CHO-K1 cells stably expressing the human 5-HT1A receptor.[12]

• Forskolin (an adenylyl cyclase activator).[19]

• Reference Agonist: 8-OH-DPAT.[17]

• Test Compound: 2-mTPP.

• cAMP detection kit (e.g., LANCE® Ultra cAMP kit).[19]

Procedure:

• Cell Seeding: Seed CHO-K1-5HT1A cells in a 96-well plate and incubate overnight.

• Agonist Mode:

  • Treat cells with varying concentrations of 2-mTPP.

  • Co-stimulate with a fixed concentration of forskolin (e.g., EC₈₀) to induce cAMP production.[19]

  • Incubate for 30 minutes at 37°C.[17]

• Antagonist Mode:

  • Pre-incubate cells with varying concentrations of 2-mTPP.

  • Add a fixed concentration of the reference agonist (e.g., EC₈₀ of 8-OH-DPAT) and a fixed concentration of forskolin.[19]

  • Incubate for 30 minutes at 37°C.

• cAMP Detection:

  • Lyse the cells and follow the manufacturer's protocol for the cAMP detection kit.

  • Read the plate using a time-resolved fluorescence resonance energy transfer (TR-FRET) compatible reader.[19]

• Data Analysis:

  • Calculate the percent inhibition of forskolin-stimulated cAMP production.

  • Plot dose-response curves to determine the EC50 (agonist) or IC50 (antagonist) for 2-mTPP.

Assay Mode	Description	Expected Outcome for 2-mTPP
Agonist	Measures the ability of 2-mTPP to inhibit forskolin-stimulated cAMP.	A dose-dependent decrease in cAMP indicates agonism (EC50 value).
Antagonist	Measures the ability of 2-mTPP to block the inhibitory effect of a known agonist.	A dose-dependent reversal of agonist-induced cAMP inhibition indicates antagonism (IC50 value).

Section 3: Cellular and Pathway-Specific Activity

To gain deeper insights into the cellular consequences of 2-mTPP activity, reporter gene assays can be employed. These assays are highly versatile and can be adapted to study various GPCR signaling pathways.[15][16][20][21]

Rationale for Reporter Gene Assays

Reporter gene assays utilize a transcriptional response element linked to a reporter gene (e.g., luciferase or β-lactamase). Activation of a specific signaling pathway leads to the binding of transcription factors to the response element, driving the expression of the reporter gene. The resulting signal (e.g., luminescence) is proportional to the extent of pathway activation.[20]

• cAMP Response Element (CRE): For Gs and Gi-coupled receptors that modulate cAMP levels.[16][20]

• Serum Response Element (SRE): For Gq and Gi-coupled receptors that can activate the MAPK/ERK pathway.[16][20]

• Nuclear Factor of Activated T-cells Response Element (NFAT-RE): For Gq-coupled receptors that increase intracellular calcium.[20]

Experimental Workflow: Luciferase Reporter Gene Assay

Caption: Workflow for a luciferase-based reporter gene assay.

Protocol: SRE-Luciferase Reporter Assay for D2R or 5-HT2AR Activity

This assay can be used to assess the activation of the MAPK/ERK pathway downstream of Gi or Gq-coupled receptors.[16][20]

Materials:

• HEK293 cells.

• Expression plasmid for the human D2 or 5-HT2A receptor.

• SRE-luciferase reporter plasmid (e.g., pGL4.33[luc2P/SRE/Hygro]).[16]

• Transfection reagent.

• Luciferase assay reagent (e.g., ONE-Glo™ Luciferase Assay System).

Procedure:

• Transfection: Co-transfect HEK293 cells with the receptor expression plasmid and the SRE-luciferase reporter plasmid.

• Cell Seeding: Plate the transfected cells in a 96-well plate and allow them to adhere.

• Compound Treatment: Treat the cells with varying concentrations of 2-mTPP and incubate for 4-6 hours.[16]

• Luciferase Assay: Add the luciferase assay reagent according to the manufacturer's protocol and measure the luminescence.

• Data Analysis: Normalize the luminescence signal to that of vehicle-treated cells and plot the dose-response curve to determine the EC50 of 2-mTPP.

Section 4: Data Interpretation and Further Steps

The data generated from these assays will provide a comprehensive pharmacological profile of 2-(m-Tolyl)piperazine.

• Binding assays will reveal the affinity of 2-mTPP for various receptors, helping to identify its primary targets.

• Functional assays will characterize the nature of the interaction (agonist, antagonist, or inverse agonist) at these targets.

• Reporter gene assays will confirm pathway activation and can be used to investigate biased agonism, where a ligand preferentially activates one signaling pathway over another.[14][21]

Should 2-mTPP show potent and selective activity at a particular receptor, further studies would be warranted. These could include more complex cellular assays, such as measuring receptor desensitization and internalization, or moving to in vivo models to assess the compound's physiological effects.

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Application Notes and Protocols: Characterizing 2-(m-Tolyl)piperazine in Neuropharmacology Research

Executive Summary

The piperazine moiety is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold in the development of centrally acting therapeutic agents.[1][2] Its derivatives have led to significant advancements in the treatment of psychiatric and neurological disorders, largely through the modulation of monoaminergic neurotransmitter systems.[3] This document provides a comprehensive guide for researchers on the neuropharmacological characterization of 2-(m-Tolyl)piperazine, a specific and lesser-studied derivative.

A critical structural note: 2-(m-Tolyl)piperazine features a tolyl group on a carbon atom of the piperazine ring, distinct from the more extensively documented N-arylpiperazines like 1-(m-Tolyl)piperazine, where the aryl group is attached to a nitrogen atom.[4] Given the limited direct data on the 2-substituted isomer, this guide establishes a robust, hypothesis-driven framework for its complete characterization. We will leverage established methodologies for analogous compounds—meta-substituted phenylpiperazines—to provide field-proven protocols for determining its receptor binding profile, functional activity, in vivo behavioral effects, and analytical quantification.

Section 1: Compound Profile and Safety

Physicochemical Properties (Predicted)

Property	Value (for 1-(m-Tolyl)piperazine)	Reference
Molecular Formula	C₁₁H₁₆N₂	[4]
Molecular Weight	176.26 g/mol	[4]
Appearance	Pale yellow to reddish yellow liquid	[4]
Boiling Point	156 °C / 10 mmHg	[4]

Note: These properties are for the isomeric 1-(m-Tolyl)piperazine and should be experimentally verified for 2-(m-Tolyl)piperazine.

Handling and Storage: A Mandatory Protocol

Researchers must handle 2-(m-Tolyl)piperazine and its derivatives with care, assuming irritant and potentially hazardous properties, as is common for this chemical class.[5]

Protocol 1: Safe Handling of Tolylpiperazine Compounds

• Engineering Controls: All handling of solid or concentrated liquid forms must occur in a certified chemical fume hood to prevent inhalation.

• Personal Protective Equipment (PPE):

  • Gloves: Wear nitrile gloves at all times.

  • Eye Protection: Use chemical safety goggles.

  • Lab Coat: A buttoned lab coat is mandatory.

• Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory area.

• Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area away from incompatible substances.

• Spill & Disposal: In case of a spill, contain the material with an inert absorbent and dispose of it as chemical waste according to institutional guidelines.

Section 2: Hypothesized Pharmacological Profile

Based on the pharmacology of structurally related meta-substituted phenylpiperazines, such as m-chlorophenylpiperazine (mCPP) and 3-trifluoromethylphenylpiperazine (TFMPP), it is hypothesized that 2-(m-Tolyl)piperazine will primarily interact with serotonin (5-HT) and, to a lesser extent, dopamine (DA) receptors and transporters.[6][7][8] Many arylpiperazines show high affinity for 5-HT₁ₐ, 5-HT₂ₐ, and D₂ receptors.[9][10]

Potential Signaling Pathways

The diagram below illustrates the potential molecular targets for 2-(m-Tolyl)piperazine within a neuron, focusing on the serotonergic and dopaminergic systems. The compound could act as an agonist, antagonist, or modulator at these sites.

Caption: Hypothesized molecular targets of 2-(m-Tolyl)piperazine.

Section 3: Application Notes & Protocols - A Characterization Roadmap

A systematic, multi-tiered approach is required to elucidate the neuropharmacological profile of a novel compound. The following protocols provide a validated workflow.

Tier 1: In Vitro Target Identification

The initial step is to determine the compound's binding affinity across a panel of relevant CNS targets. This unbiased screen is crucial for identifying primary interaction sites and guiding subsequent functional studies.

Protocol 2: Radioligand Receptor Binding Assay

• Objective: To determine the binding affinity (Kᵢ) of 2-(m-Tolyl)piperazine for key neuroreceptors and transporters.

• Causality: This assay quantifies the physical interaction between the compound and its potential protein targets. A high affinity (low Kᵢ value) suggests a primary site of action. This method is adapted from standard procedures used for arylpiperazines.[9][11]

• Materials:

  • Membrane preparations from cells expressing the human recombinant receptor of interest (e.g., 5-HT₁ₐ, 5-HT₂ₐ, D₂, SERT).

  • Specific radioligand for each target (e.g., [³H]-8-OH-DPAT for 5-HT₁ₐ, [³H]-Ketanserin for 5-HT₂ₐ).

  • 2-(m-Tolyl)piperazine stock solution (e.g., 10 mM in DMSO).

  • Assay buffer (specific to each target).

  • Non-specific binding (NSB) agent (a high concentration of an unlabeled ligand).

  • 96-well filter plates and vacuum manifold.

  • Scintillation counter and scintillation fluid.

• Methodology:

  • Preparation: Serially dilute 2-(m-Tolyl)piperazine to create a range of concentrations (e.g., 0.1 nM to 10 µM).

  • Assay Setup (in triplicate): To each well of the 96-well plate, add:

    • Assay Buffer

    • Radioligand (at a concentration near its Kₔ)

    • Vehicle (for total binding), NSB agent (for non-specific binding), or diluted 2-(m-Tolyl)piperazine.

    • Receptor membrane preparation.

  • Incubation: Incubate the plates at a specified temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Quantification: Punch out the filters, place them in scintillation vials with scintillation fluid, and count the radioactivity (in counts per minute, CPM) using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding: Total Binding (CPM) - Non-specific Binding (CPM).

    • Plot the percentage of specific binding against the log concentration of 2-(m-Tolyl)piperazine.

    • Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ value.

    • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the radioligand concentration and Kₔ is its dissociation constant.

• Self-Validation: The inclusion of total binding and non-specific binding controls is essential. The results should yield a classic sigmoidal competition curve, and the calculated Kᵢ for a known standard compound should match literature values.

Table 1: Example CNS Target Panel for Initial Screening

Receptor/Transporter	Radioligand Example	Function/Relevance
Serotonin 5-HT₁ₐ	[³H]-8-OH-DPAT	Anxiolysis, Antidepressant
Serotonin 5-HT₂ₐ	[³H]-Ketanserin	Antipsychotic, Psychedelic
Serotonin Transporter (SERT)	[³H]-Citalopram	Antidepressant (SSRI target)
Dopamine D₂	[³H]-Spiperone	Antipsychotic, Motor control
Dopamine D₃	[³H]-7-OH-DPAT	Cognition, Motivation
Dopamine Transporter (DAT)	[³H]-WIN 35,428	Stimulant target
Sigma-1 (σ₁)	[³H]-(+)-Pentazocine	Neuroprotection, Cognition

Tier 2: In Vivo Behavioral Profiling

Once primary targets are identified, in vivo studies are necessary to understand the compound's integrated physiological and behavioral effects.

Protocol 3: Mouse Locomotor Activity Assay

• Objective: To assess whether 2-(m-Tolyl)piperazine has stimulant, depressant, or no effect on spontaneous movement.

• Causality: Changes in locomotor activity are a primary indicator of CNS effects. Increased activity may suggest a stimulant-like profile (e.g., dopamine or norepinephrine release/reuptake inhibition), while decreased activity can indicate sedative effects. This is a standard first-pass behavioral test for novel psychoactive compounds.[12]

• Materials:

  • Male C57BL/6 mice.

  • Open field arenas equipped with infrared beam grids for automated tracking.

  • 2-(m-Tolyl)piperazine solution in a suitable vehicle (e.g., saline with 5% Tween-80).

  • Vehicle control.

  • Positive controls (e.g., amphetamine for hyperlocomotion, diazepam for hypolocomotion).

• Methodology:

  • Habituation: Place mice individually into the open field arenas and allow them to habituate for 30-60 minutes.

  • Dosing: Administer 2-(m-Tolyl)piperazine (e.g., 1, 5, 10 mg/kg, intraperitoneally), vehicle, or a positive control. A dose-response study is critical.

  • Data Acquisition: Immediately return the mice to the arenas and record locomotor activity (e.g., total distance traveled, beam breaks) in 5-minute bins for 60-120 minutes.

  • Data Analysis:

    • Analyze the data using a two-way ANOVA (Treatment x Time) followed by post-hoc tests (e.g., Dunnett's) to compare dose groups to the vehicle control at each time point.

    • Calculate the total distance traveled over the entire session and compare groups using a one-way ANOVA.

• Self-Validation: The vehicle group should show a typical habituation curve (high initial activity that decreases over time). The positive controls (amphetamine and diazepam) must produce their expected effects on locomotion to validate the assay's sensitivity.

Tier 3: In Vivo Neurochemical Confirmation

To directly link behavioral effects with neurochemical changes, in vivo microdialysis is the gold standard.

Protocol 4: In Vivo Microdialysis in the Prefrontal Cortex

• Objective: To measure extracellular levels of serotonin and dopamine in the prefrontal cortex of awake, freely moving rats following administration of 2-(m-Tolyl)piperazine.

• Causality: This technique provides direct evidence of a compound's effect on neurotransmitter release and reuptake in a specific brain region, confirming the mechanisms suggested by in vitro data. For example, a SERT inhibitor would be expected to increase extracellular 5-HT.[12]

• Materials:

  • Adult male Sprague-Dawley rats.

  • Stereotaxic surgery equipment.

  • Guide cannulae and microdialysis probes.

  • Syringe pump, liquid swivel, and fraction collector.

  • Artificial cerebrospinal fluid (aCSF).

  • HPLC system with electrochemical detection (HPLC-ED) for monoamine analysis.

• Methodology:

  • Surgery: Under anesthesia, stereotaxically implant a guide cannula targeting the medial prefrontal cortex (mPFC). Allow animals to recover for 5-7 days.

  • Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Basal Collection: Perfuse the probe with aCSF at a low flow rate (e.g., 1 µL/min). After a stabilization period, collect 3-4 baseline samples (e.g., 20 minutes each).

  • Administration: Administer 2-(m-Tolyl)piperazine or vehicle (i.p. or s.c.).

  • Post-Dose Collection: Continue collecting dialysate fractions for at least 2-3 hours post-administration.

  • Analysis: Analyze the dialysate samples for serotonin and dopamine content using HPLC-ED.

  • Data Analysis:

    • Quantify the concentration of each neurotransmitter in the samples.

    • Express the post-drug levels as a percentage of the average basal level for each animal.

    • Compare the time course of neurotransmitter changes between the drug and vehicle groups using a two-way repeated measures ANOVA.

• Self-Validation: Basal neurotransmitter levels must be stable before drug administration. At the end of the experiment, probe placement should be histologically verified.

Section 4: Comprehensive Workflow and Data Visualization

The entire characterization process can be visualized as a logical progression from initial screening to in-depth mechanistic studies.

Caption: A comprehensive workflow for neuropharmacological characterization.

Table 2: Example Data Summary for a Novel Compound

Assay Type	Target	Result (Hypothetical)	Interpretation
Binding	5-HT₁ₐ Receptor	Kᵢ = 15 nM	High affinity; likely a primary target.
Binding	SERT	Kᵢ = 250 nM	Moderate affinity; possible secondary target.
Binding	D₂ Receptor	Kᵢ > 1000 nM	Low affinity; not a primary dopamine target.
Functional	5-HT₁ₐ Receptor	EC₅₀ = 45 nM (cAMP)	Potent partial agonist activity.
Behavioral	Locomotor Activity	↓ 40% at 10 mg/kg	Sedative/anxiolytic-like effect at higher doses.
Neurochemical	mPFC Microdialysis	↓ 5-HT release by 50%	Consistent with 5-HT₁ₐ autoreceptor agonism.

References

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University Electronic Theses and Dissertations. [Link]

• Brito, A. F., et al. (2018). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & Clinical Pharmacology, 33(1), 23-35. [Link]

• Di Pietro, O., et al. (2023). Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. Molecules, 28(14), 5565. [Link]

• Gatch, M. B. (2021). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Pharmaceutical Sciences Review and Research, 66(1), 133-140. [Link]

• Sadeghzadeh, M., et al. (2013). Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands. European Journal of Medicinal Chemistry, 64, 488-497. [Link]

• de Souza Almeida, L., et al. (2022). Neuropharmacological Activity of the New Piperazine Derivative 2-(4-((1- Phenyl-1H-Pyrazol-4-yl)Methyl)Piperazin-1-yl)Ethyl Acetate is Modulated by Serotonergic and GABAergic Pathways. CNS & Neurological Disorders - Drug Targets, 21(6), 520-532. [Link]

• Wünsch, B., et al. (2001). Synthesis of bridged piperazines with sigma receptor affinity. Archiv der Pharmazie, 334(11), 335-342. [Link]

• Rybak, M., et al. (2005). In-vivo effects of the 1,2,4-piperazine derivatives MM5 and MC1, putative 5-HT agonists, on dopamine and serotonin release in rat prefrontal cortex. Journal of Pharmacy and Pharmacology, 57(2), 205-211. [Link]

• Brito, A. F., et al. (2018). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & Clinical Pharmacology, 33(1), 23-35. [Link]

• Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University. [Link]

• Khan, I., et al. (2023). Synthesis of piperazine-based benzimidazole derivatives as potent urease inhibitors and molecular docking studies. Scientific Reports, 13(1), 13038. [Link]

• ResearchGate. (n.d.). Synthesis of target piperazine derivatives 23a–h. Reagents and conditions. Retrieved from [Link]

• Scafuri, B., et al. (2024). Multitarget-Directed Ligands Hitting Serotonin Receptors: A Medicinal Chemistry Survey. Pharmaceuticals, 17(10), 1238. [Link]

• van der Wenden, E. M., et al. (2023). Potent and Subtype-Selective Dopamine D2 Receptor Biased Partial Agonists Discovered via an Ugi-Based Approach. Journal of Medicinal Chemistry, 66(15), 10479-10497. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. Retrieved from [Link]

• de Carvalho, F. S., et al. (2020). Neuropharmacological assessment in mice and molecular docking of piperazine derivative LQFM212. Behavioural Brain Research, 393, 112827. [Link]

• Di Pietro, O., et al. (2023). Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties. Molecules, 28(14), 5565. [Link]

• Google Patents. (1996). WO1996018622A1 - N-methyl piperazine compounds having dopamine receptor affinity.

• Dhanasekaran, M., et al. (2019). Effects of Piperazine Derivatives on Hippocampal and Dopaminergic Neurotransmission. Journal of Pharmaceutical Sciences and Research, 11(10), 3426-3431. [Link]

• Scilit. (n.d.). Investigation of various N-heterocyclic substituted piperazine versions of 5/7-{[2-(4-aryl-piperazin-1-yl)-ethyl]-propyl-amino}-5,6,7,8-tetrahydro-naphthalen-2-ol: Effect on affinity and selectivity for dopamine D3 receptor. Retrieved from [Link]

• Wall, S. C., et al. (1995). The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain. Synapse, 21(2), 138-140. [Link]

• PubChem. (n.d.). 2-Methyl-1-(p-tolyl)piperazine. Retrieved from [Link]

• Glennon, R. A., et al. (1991). Analogues of the 5-HT1A serotonin antagonist 1-(2-methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine with reduced alpha 1-adrenergic affinity. Journal of Medicinal Chemistry, 34(8), 2633-2638. [Link]

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Determining the Binding Affinity of 2-(m-Tolyl)piperazine at the Human Dopamine D2 Receptor using a Competitive Radioligand Binding Assay

Senior Application Scientist, Advanced Pharmacology Division

Abstract

This application note provides a detailed, field-proven protocol for determining the binding affinity (Ki) of the novel compound 2-(m-Tolyl)piperazine for the human dopamine D2 receptor. The methodology employs a competitive radioligand binding assay, a cornerstone technique in drug discovery for characterizing ligand-receptor interactions.[1] This guide is designed for researchers, scientists, and drug development professionals, offering a comprehensive walkthrough from the underlying scientific principles to in-depth, step-by-step experimental procedures and data analysis. The protocol is optimized for membranes derived from Human Embryonic Kidney (HEK293) cells stably expressing the human dopamine D2 receptor, utilizing [³H]-Spiperone as the radioligand.

Introduction: The Scientific Rationale

The piperazine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous centrally acting agents.[2][3][4][5] Arylpiperazine derivatives, in particular, have demonstrated significant affinity for a range of G-protein coupled receptors (GPCRs), most notably serotonergic and dopaminergic receptors.[2][3][4][5] 2-(m-Tolyl)piperazine is a key pharmacophore whose interaction with specific receptor subtypes is of considerable interest for the development of novel therapeutics for neurological and psychiatric disorders.

The dopamine D2 receptor, a member of the D2-like family of dopamine receptors, is a primary target for antipsychotic and antiparkinsonian drugs.[2] Characterizing the affinity of new chemical entities like 2-(m-Tolyl)piperazine for the D2 receptor is a critical step in preclinical drug development. Radioligand binding assays are the gold standard for quantifying these interactions due to their sensitivity, specificity, and reproducibility.[1]

This protocol details a competitive binding experiment. The underlying principle is the competition between a fixed concentration of a high-affinity radiolabeled ligand ([³H]-Spiperone) and varying concentrations of an unlabeled test compound (2-(m-Tolyl)piperazine) for binding to the D2 receptor. By measuring the displacement of the radioligand by the test compound, we can determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (the IC50 value). This value is then used to calculate the equilibrium dissociation constant (Ki) of the test compound, which is an intrinsic measure of its binding affinity.

Materials and Reagents

Reagent	Supplier	Catalogue #	Storage
HEK293 cells expressing human D2 receptor	ATCC	CRL-11268	Liquid Nitrogen
[³H]-Spiperone (Specific Activity: 60-120 Ci/mmol)	PerkinElmer	NET565	-20°C
(+)-Butaclamol hydrochloride	Sigma-Aldrich	B129	Room Temperature
2-(m-Tolyl)piperazine	Sigma-Aldrich	M34005	Room Temperature
Tris-HCl	Sigma-Aldrich	T5941	Room Temperature
MgCl₂	Sigma-Aldrich	M8266	Room Temperature
EDTA	Sigma-Aldrich	E9884	Room Temperature
NaCl	Sigma-Aldrich	S9888	Room Temperature
KCl	Sigma-Aldrich	P9333	Room Temperature
CaCl₂	Sigma-Aldrich	C1016	Room Temperature
Bovine Serum Albumin (BSA)	Sigma-Aldrich	A7906	4°C
Polyethylenimine (PEI)	Sigma-Aldrich	P3143	Room Temperature
Scintillation Cocktail (e.g., Ultima Gold)	PerkinElmer	6013329	Room Temperature
Pierce™ BCA Protein Assay Kit	Thermo Fisher	23225	4°C

Detailed Experimental Protocols

Part 1: Preparation of Cell Membranes

A high-quality membrane preparation is crucial for a successful binding assay. This protocol is for preparing crude membrane fractions from HEK293 cells stably expressing the human dopamine D2 receptor.

Buffers Required:

• Lysis Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 5 mM EDTA, pH 7.4 at 4°C. Add protease inhibitors (e.g., cOmplete™, Roche) immediately before use.

• Resuspension Buffer: 50 mM Tris-HCl, pH 7.4 at 4°C.

• Storage Buffer: 50 mM Tris-HCl, 10% (w/v) sucrose, pH 7.4.

Step-by-Step Protocol:

• Cell Culture and Harvest: Culture HEK293-D2 cells to ~90% confluency. Harvest the cells by scraping into ice-cold PBS.

• Centrifugation: Pellet the cells by centrifugation at 1,000 x g for 5 minutes at 4°C.

• Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer.

• Homogenization: Homogenize the cell suspension using a Dounce homogenizer or a Polytron on ice.

• First High-Speed Centrifugation: Centrifuge the homogenate at 20,000 x g for 20 minutes at 4°C to pellet the membranes.

• Washing: Discard the supernatant. Resuspend the membrane pellet in fresh, ice-cold Resuspension Buffer and centrifuge again at 20,000 x g for 20 minutes at 4°C.

• Final Resuspension and Storage: Resuspend the final pellet in Storage Buffer.

• Protein Quantification: Determine the protein concentration of the membrane preparation using a BCA protein assay.

• Aliquoting and Storage: Aliquot the membrane suspension and store at -80°C until use.

Caption: Workflow for D2 Receptor Membrane Preparation.

Part 2: Competitive Radioligand Binding Assay

This protocol is designed for a 96-well plate format. It is essential to perform all additions on ice.

Buffers and Solutions:

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 0.1% BSA, pH 7.4.

• Radioligand Stock: [³H]-Spiperone diluted in Assay Buffer to a concentration that will yield a final assay concentration equal to its Kd (approximately 0.1-0.3 nM). The exact concentration should be determined in a preliminary saturation binding experiment.

• Test Compound Stock: Prepare a 10 mM stock solution of 2-(m-Tolyl)piperazine in a suitable solvent (e.g., DMSO), and then create serial dilutions in Assay Buffer.

• Non-Specific Binding (NSB) Control: 10 µM (+)-Butaclamol in Assay Buffer.

Assay Plate Setup:

Well Type	Contents
Total Binding	Assay Buffer + [³H]-Spiperone + Membranes
Non-Specific Binding	(+)-Butaclamol + [³H]-Spiperone + Membranes
Test Compound	2-(m-Tolyl)piperazine dilutions + [³H]-Spiperone + Membranes

Step-by-Step Protocol:

• Plate Preparation: To the appropriate wells of a 96-well plate, add:

  • 25 µL of Assay Buffer (for Total Binding)

  • 25 µL of 10 µM (+)-Butaclamol (for NSB)

  • 25 µL of each 2-(m-Tolyl)piperazine dilution.

• Radioligand Addition: Add 25 µL of the diluted [³H]-Spiperone to all wells.

• Initiate Binding: Add 200 µL of the thawed and diluted membrane preparation (typically 10-50 µg of protein per well) to all wells to start the reaction.

• Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation.

• Filtration: Terminate the assay by rapid filtration through a GF/B filter plate (pre-soaked in 0.5% PEI) using a cell harvester. Wash the filters 3-4 times with ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4).

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a liquid scintillation counter.

Caption: Competitive Binding Assay Workflow.

Data Analysis and Interpretation

The raw data will be in counts per minute (CPM). The goal is to determine the Ki of 2-(m-Tolyl)piperazine.

• Calculate Specific Binding:

  • Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

• Generate Competition Curve:

  • Plot the percentage of specific binding against the logarithm of the concentration of 2-(m-Tolyl)piperazine. The resulting curve should be sigmoidal.

• Determine IC50:

  • Use non-linear regression analysis (e.g., using GraphPad Prism or a similar software) to fit the data to a one-site competition model and determine the IC50 value.

• Calculate Ki:

  • Convert the IC50 value to the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd))

    • Where [L] is the concentration of the radioligand ([³H]-Spiperone) used in the assay.

    • Kd is the dissociation constant of the radioligand for the receptor (determined from a separate saturation binding experiment).

Trustworthiness and Self-Validation

To ensure the integrity of the results, the following quality control measures are essential:

• Saturation Binding: A preliminary saturation binding experiment using increasing concentrations of [³H]-Spiperone should be performed to determine its Kd and the Bmax (receptor density) for the prepared membranes. This validates the quality of the receptor preparation and provides the necessary Kd value for the Cheng-Prusoff correction.

• Ligand Depletion: Ensure that the total amount of radioligand bound does not exceed 10% of the total radioligand added to the assay. If it does, the concentration of receptor in the assay should be reduced.

• Data Quality: The specific binding should ideally be at least 80% of the total binding. High non-specific binding can obscure the results and indicates a need for assay optimization.

Conclusion

This application note provides a robust and reliable protocol for determining the binding affinity of 2-(m-Tolyl)piperazine for the human dopamine D2 receptor. By following these detailed steps, researchers can obtain high-quality, reproducible data that is crucial for the pharmacological characterization of this and other novel compounds. The principles and techniques described herein are broadly applicable to the study of other ligand-receptor interactions.

References

• Bio-protocol. (n.d.). [³H]-Spiperone Saturation Binding to Dopamine D2, D3 and D4 Receptors. Retrieved from [Link]

• Bio-protocol. (n.d.). [³H]-Spiperone Competition Binding to Dopamine D2, D3 and D4 Receptors. Retrieved from [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical pharmacology, 22(23), 3099–3108.
• Guo, R., et al. (2012). Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. Journal of Neuroscience Methods, 205(2), 338-344.
• Passchier, J. (2001). 5-HT radioligands for human brain imaging with PET and SPECT. Current pharmaceutical design, 7(18), 1819-1837.

• MDPI. (2023). Identifying Dopamine D3 Receptor Ligands through Virtual Screening and Exploring the Binding Modes of Hit Compounds. Retrieved from [Link]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

• Wikipedia. (n.d.). 5-HT1A receptor. Retrieved from [Link]

• Mach, R. H., et al. (2021). The High Affinity Dopamine D2 Receptor Agonist MCL-536: A New Tool for Studying Dopaminergic Contribution to Neurological Disorders. ACS chemical neuroscience, 12(18), 3349–3359.
• Pike, V. W. (2000). Radioligands for the study of brain 5-HT(1A) receptors in vivo--development of some new analogues of way. Nuclear medicine and biology, 27(5), 449-455.
• Xie, X. Q., et al. (2014).
• Ito, H., et al. (2011). Quantitative PET Analysis of the Dopamine D2 Receptor Agonist Radioligand 11C-(R)-2-CH3O-N-n-Propylnorapomorphine in the Human Brain. Journal of Nuclear Medicine, 52(1), 86-93.
• Tournier, B. B., et al. (2022). Radiotracers for the Central Serotoninergic System. Molecules (Basel, Switzerland), 27(15), 4782.
• Finnema, S. J., et al. (2016). Imaging the high-affinity state of the dopamine D2 receptor in vivo: Fact or fiction?. NeuroImage, 139, 114–126.

• PDSP. (n.d.). Assay Protocol Book. Retrieved from [Link]

• Campiani, G., et al. (1995). High affinity and selectivity on 5-HT1A receptor of 1-aryl-4-[1-tetralin)alkyl]piperazines. 2. Journal of medicinal chemistry, 38(20), 4056-4067.

• ResearchGate. (n.d.). Affinities of compounds 1-15 for 5-HT 1A and 5-HT 2A receptor. Retrieved from [Link]

• MDPI. (2019). Design, Synthesis and 5-HT 1A Binding Affinity of N-(3-(4-(2-Methoxyphenyl)piperazin-1-yl)propyl)tricyclo[3.3.1.1 3,7 ]decan-1-amine and N-(3-(4-(2-Methoxyphenyl)piperazin-1-yl)propyl)-3,5-dimethyl-tricylo[3.3.1.1 3,7 ]decan-1-amine. Retrieved from [Link]

• Cherry, M., et al. (2023). Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. Bioorganic Chemistry, 133, 106403.
• Connor, H. E., & Feniuk, W. (1990). The 5-HT1A receptor probe [3H]8-OH-DPAT labels the 5-HT transporter in human platelets. European journal of pharmacology, 191(1), 111-115.
• Castellani, S., et al. (2021). Potent and Subtype-Selective Dopamine D2 Receptor Biased Partial Agonists Discovered via an Ugi-Based Approach. Journal of medicinal chemistry, 64(14), 10306–10332.
• Staliński, K., et al. (2018). 5-HT1A and 5-HT2A receptors affinity, docking studies and pharmacological evaluation of a series of 8-acetyl-7-hydroxy-4-methylcoumarin derivatives. Bioorganic & medicinal chemistry, 26(2), 527–535.
• Stefancich, G., et al. (1996). Interaction of arylpiperazines with the dopamine receptor D2 binding site. Archiv der Pharmazie, 329(1), 35-39.
• Kolb, P., et al. (2013). Determination of key receptor-ligand interactions of dopaminergic arylpiperazines and the dopamine D2 receptor homology model. Journal of computer-aided molecular design, 27(2), 163-172.
• Wang, Y., et al. (2021). 2-Phenylcyclopropylmethylamine Derivatives as Dopamine D2 Receptor Partial Agonists: Design, Synthesis, and Biological Evaluation. Journal of medicinal chemistry, 64(23), 17239–17258.

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). 8-OH-DPAT. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(m-Tolyl)piperazine

Welcome to the technical support center for the synthesis of 2-(m-Tolyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. We provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Introduction: The Challenge of Mono-Arylation

The synthesis of 2-(m-Tolyl)piperazine, a valuable building block in medicinal chemistry, primarily involves the N-arylation of a piperazine core. The principal challenge lies in achieving selective mono-arylation while avoiding the formation of the undesired N,N'-bis(m-tolyl)piperazine byproduct. The most common and effective method for this transformation is the Palladium-catalyzed Buchwald-Hartwig amination, a powerful tool for forming C-N bonds.[1][2][3] This guide focuses on optimizing this reaction to maximize yield and purity.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q1: Why is my yield of 2-(m-Tolyl)piperazine consistently low?

A low yield can stem from several factors, often related to an inefficient catalytic cycle or suboptimal reaction conditions. Let's break down the potential causes and solutions.

Causality: The Buchwald-Hartwig amination proceeds through a catalytic cycle involving oxidative addition, amine coordination, deprotonation, and reductive elimination.[2][4] A bottleneck in any of these steps will result in low conversion and poor yield.

Troubleshooting Workflow:

Caption: Troubleshooting logic for low yield.

Potential Causes & Solutions:

• Inactive or Inefficient Catalyst System:

  • The Problem: The combination of the palladium precursor (e.g., Pd₂(dba)₃, Pd(OAc)₂) and the phosphine ligand is critical. Using a suboptimal ligand for your specific aryl halide (m-bromotoluene vs. m-chlorotoluene) is a common pitfall.

  • The Solution: For aryl bromides, ligands like BINAP or DPPF can be effective.[4] However, for the less reactive and often more cost-effective m-chlorotoluene, more electron-rich and bulky ligands such as XPhos or RuPhos are generally required to promote the rate-limiting oxidative addition step.[5] Ensure the catalyst and ligand are handled under an inert atmosphere (e.g., Nitrogen or Argon) as they can be sensitive to air.

• Incorrect Base Selection or Activity:

  • The Problem: The base's role is to deprotonate the piperazine, making it a more active nucleophile. An insufficiently strong base, poor solubility, or deactivation by water will stall the reaction.

  • The Solution: Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) or potassium phosphate (K₃PO₄) are standard for this reaction.[5] NaOt-Bu is very strong but also extremely sensitive to moisture. Ensure you are using a fresh, dry batch. K₃PO₄ is a milder, easier-to-handle alternative that can be effective. The base must have some solubility in the reaction solvent to be effective.[5]

• Suboptimal Reaction Conditions:

  • The Problem: Incorrect temperature, reaction time, or the presence of contaminants can drastically reduce yield.

  • The Solution:

    • Solvent: Toluene, dioxane, and THF are common solvents.[1][5] Crucially, they must be anhydrous . Water will deactivate the strong base and interfere with the catalyst.

    • Temperature: These reactions typically require heating, often in the range of 80-110 °C.[4] A temperature that is too low will result in a slow or incomplete reaction.

    • Reaction Time: Monitor the reaction by TLC or LC-MS to determine when it has reached completion. Insufficient time leads to incomplete conversion, while excessively long times at high temperatures can lead to byproduct formation or catalyst decomposition.

Q2: How can I prevent the formation of the N,N'-bis(m-tolyl)piperazine byproduct?

This is the most significant selectivity challenge. Since piperazine has two reactive secondary amine sites, double arylation is a common side reaction.

Causality: The relative rates of the first and second arylation reactions determine the product distribution. If the concentration of the aryl halide is high relative to piperazine, or if the mono-arylated product is highly reactive, bis-arylation will be favored.

Strategies for Maximizing Mono-arylation:

Strategy	Mechanism of Action	Key Considerations
Use Excess Piperazine	By Le Châtelier's principle, a high concentration of piperazine statistically favors the reaction of the aryl halide with an unreacted piperazine molecule over the already-substituted product.	A 3 to 10-fold excess is common. In some cases, piperazine can even be used as the solvent.[5][6]
Slow Addition of Aryl Halide	Maintaining a low instantaneous concentration of the electrophile (m-tolyl halide) ensures it is more likely to encounter an abundant, unreacted piperazine molecule.	Use a syringe pump to add a solution of the m-tolyl halide over several hours.
Use Mono-Protected Piperazine	Using a starting material like N-Boc-piperazine physically blocks one of the nitrogen atoms, forcing mono-arylation exclusively.	This is the most robust method for achieving high selectivity.[5][7] It requires an additional deprotection step (e.g., with trifluoroacetic acid or HCl) after the coupling reaction, which adds to the overall synthesis time.

Q3: I'm struggling to purify my final product. What are the best practices?

2-(m-Tolyl)piperazine is a basic, polar amine, which can make purification challenging.

Causality: The basic nitrogen atoms can interact strongly with the acidic silanol groups on standard silica gel, leading to significant peak tailing during column chromatography.[8] The product's polarity can also complicate extractions.

Recommended Purification Workflow:

Caption: Acid-base extraction workflow for purification.

• Acid-Base Extraction: This is the most effective and scalable method.

  • After the reaction, quench carefully and dilute the mixture with a water-immiscible organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

  • Extract the organic layer with a dilute aqueous acid (e.g., 1M HCl). The basic 2-(m-Tolyl)piperazine will be protonated and move into the aqueous layer, leaving non-basic impurities behind in the organic layer.

  • Separate the layers. Carefully basify the aqueous layer with a strong base (e.g., 6M NaOH) to a pH > 12.

  • Extract the now deprotonated, free-base product back into an organic solvent (EtOAc or DCM).

  • Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

• Crystallization as a Salt: If the free base is an oil, you can often purify it by forming a crystalline salt. Dissolve the crude product in a suitable solvent (e.g., isopropanol or ether) and add a solution of HCl in the same solvent to precipitate the hydrochloride salt, which can then be collected by filtration.[9][10]

Frequently Asked Questions (FAQs)

Q4: What is the most common synthetic route for 2-(m-Tolyl)piperazine? The most prevalent and modern method is the Palladium-catalyzed Buchwald-Hartwig amination between piperazine (or a mono-protected derivative) and an m-tolyl halide, such as m-bromotoluene or m-chlorotoluene.[2][3][11] This method has largely replaced older, harsher techniques like the Ullmann condensation due to its milder conditions, higher functional group tolerance, and broader substrate scope.[2]

Q5: Which aryl halide should I use: m-chlorotoluene, m-bromotoluene, or m-iodotoluene? The choice depends on a balance of reactivity and cost.

• Reactivity: Aryl Iodide > Aryl Bromide > Aryl Chloride.

• Cost: Aryl Chloride < Aryl Bromide < Aryl Iodide.

• Recommendation: m-Bromotoluene often provides the best compromise. It is significantly more reactive than the chloride, allowing for a wider range of catalyst systems to be used effectively, but is typically less expensive than the iodide.[11] Aryl chlorides are attractive for large-scale synthesis due to their low cost, but their lower reactivity necessitates the use of more specialized (and often more expensive) catalyst systems with bulky, electron-rich ligands.[4][5]

Q6: What key safety precautions should I take?

• Palladium Catalysts: These are heavy metal compounds and should be handled with care. Avoid inhalation of dust.

• Phosphine Ligands: Many phosphine ligands are air-sensitive and potentially toxic. They should be handled under an inert atmosphere in a well-ventilated fume hood.

• Strong Bases: Sodium tert-butoxide (NaOt-Bu) is corrosive and reacts violently with water. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Toluene and dioxane are flammable and have associated health risks. Always work within a fume hood.

Q7: Is it better to use mono-protected N-Boc-piperazine? For achieving the highest possible selectivity for the mono-arylated product, especially when optimizing for purity and avoiding difficult separations, using N-Boc-piperazine is the superior strategy.[5][7] While it introduces an extra deprotection step, the clean nature of the coupling reaction often saves significant time and effort in purification, leading to a higher overall isolated yield of the desired product.

References

• Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. (2024). MDPI. Retrieved from [Link]

• Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• Buchwald–Hartwig amination. (2023). In Wikipedia. Retrieved from [Link]

• Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. (2017). ResearchGate. Retrieved from [Link]

• Buchwald-Hartwig Cross-Coupling. (2021). J&K Scientific LLC. Retrieved from [Link]

• Piperazine synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells. (2022). National Institutes of Health. Retrieved from [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (2023). PubMed Central. Retrieved from [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021). MDPI. Retrieved from [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. (2020). PubMed Central. Retrieved from [Link]

• Nickel-Mediated Amination Chemistry. Part 2. Selective N-Arylation or N,N′-Diarylation of Piperazine. (2002). ResearchGate. Retrieved from [Link]

• Process for the preparation of piperazine compounds and hydrochloride salts thereof. (2011). Google Patents.

• A general and convenient synthesis of N-aryl piperazines. (2005). ResearchGate. Retrieved from [Link]

• Purification of piperazine. (1959). Google Patents.
• Recovery and purification of piperazine. (1969). Google Patents.

• Synthesis of 2-substituted piperazines via direct a-lithiation. (2005). ResearchGate. Retrieved from [Link]

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• 10. MX2011006590A - Process for the preparation of piperazine compounds and hydrochloride salts thereof. - Google Patents [patents.google.com]
• 11. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Technical Support Center: Navigating the Purification of 2-(m-Tolyl)piperazine Derivatives

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with 2-(m-Tolyl)piperazine derivatives. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple protocols to explain the underlying scientific principles that govern purification strategies. Our goal is to empower you with the expertise to overcome common and complex purification challenges, ensuring the integrity and purity of your compounds.

I. Foundational Challenges in Purifying 2-(m-Tolyl)piperazine Derivatives

The unique physicochemical properties of the 2-(m-Tolyl)piperazine scaffold present a specific set of purification hurdles. Understanding these at the outset is critical for developing a robust purification strategy.

Q1: What are the primary physicochemical properties of 2-(m-Tolyl)piperazine derivatives that complicate their purification?

A1: The purification challenges associated with 2-(m-Tolyl)piperazine derivatives stem from a combination of the inherent characteristics of the piperazine ring and the influence of the m-tolyl substituent.

• High Basicity and Polarity: The two nitrogen atoms in the piperazine ring (pKa values typically around 5.3 and 9.7) make these compounds highly basic and polar. This leads to strong interactions with silica gel in normal-phase chromatography, often resulting in significant peak tailing and poor separation. In reverse-phase HPLC, their high polarity can cause insufficient retention.[1]

• Hygroscopicity: Piperazine derivatives are known to readily absorb moisture from the atmosphere, which can complicate accurate weighing and lead to inconsistencies in analytical results.[1]

• Propensity for Salt and Hydrate Formation: The basic nitrogen atoms readily form salts with acidic entities and can also form hydrates. While this can be leveraged for purification through crystallization, it can also introduce variability in the physical form of the material.[1]

• Increased Lipophilicity from the m-Tolyl Group: The m-tolyl group introduces a significant non-polar character to the molecule. This duality of a polar piperazine core and a lipophilic aromatic substituent can lead to complex solubility profiles, making the choice of an appropriate solvent for chromatography or crystallization non-trivial.

• Potential for a Chiral Center: The presence of the m-tolyl group at the 2-position of the piperazine ring creates a chiral center, meaning the molecule can exist as a pair of enantiomers. For pharmaceutical applications, it is often necessary to separate these enantiomers, which requires specialized chiral separation techniques.[2]

Q2: What are the most common impurities I should expect from the synthesis of 2-(m-Tolyl)piperazine derivatives?

A2: The nature of impurities is highly dependent on the synthetic route employed. Common methods for creating N-aryl piperazines, which can be adapted for 2-(m-Tolyl)piperazine, include Buchwald-Hartwig amination and nucleophilic aromatic substitution (SNAr).[3]

• Unreacted Starting Materials: Incomplete reactions can lead to the presence of the initial amine and aryl halide.

• Catalyst Residues: For palladium-catalyzed reactions like the Buchwald-Hartwig coupling, residual palladium can contaminate the final product and must be removed, especially for pharmaceutical applications.

• Over-alkylation or Over-arylation Products: If the piperazine nitrogen atoms are not appropriately protected, side reactions can lead to di-substituted products.

• Homocoupling Products: In coupling reactions, the formation of biaryl compounds from the aryl halide starting material can occur.

• Solvent Adducts: Solvents used in the reaction or purification can sometimes form adducts with the final product.

• Structurally Similar Byproducts: Depending on the specific precursors, side reactions can generate impurities that are structurally very similar to the desired product, making them particularly challenging to separate by standard chromatographic or crystallization methods.[1]

II. Troubleshooting Guide for Chromatographic Purification

Column chromatography is a workhorse technique for the purification of organic compounds. However, the properties of 2-(m-Tolyl)piperazine derivatives can make optimizing this technique challenging.

Q3: I am observing severe peak tailing during silica gel chromatography of my 2-(m-tolyl)piperazine derivative. What is causing this and how can I fix it?

A3: Severe peak tailing is a classic sign of strong, undesirable interactions between your basic compound and the acidic silica gel surface. The lone pairs on the nitrogen atoms of the piperazine ring interact strongly with the acidic silanol groups (Si-OH) on the silica surface.

To mitigate this, you can:

• Add a Basic Modifier to the Eluent: Incorporating a small amount of a volatile base, such as triethylamine (typically 0.1-1%), into your mobile phase will neutralize the acidic sites on the silica gel, leading to more symmetrical peaks. Ammonium hydroxide can also be used.[4]

• Use a Deactivated Stationary Phase: Consider using a stationary phase that has been end-capped to reduce the number of free silanol groups. Alternatively, alumina (basic or neutral) can be a good alternative to silica gel for the purification of basic compounds.

• Salt Formation and Purification: Sometimes, it is easier to purify the compound as a salt (e.g., hydrochloride salt). The salt is less likely to interact strongly with the silica gel. After purification, the free base can be regenerated.

Here is a decision-making workflow for addressing peak tailing:

Sources

• 1. benchchem.com [benchchem.com]
• 2. Chiral, nonracemic (piperazin-2-yl)methanol derivatives with sigma-receptor affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Overcoming In Vitro Solubility Challenges with 2-(m-Tolyl)piperazine

Welcome to the technical support center for 2-(m-Tolyl)piperazine. This resource is tailored for researchers, scientists, and drug development professionals encountering solubility hurdles during their in vitro experiments. Here, you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) designed to provide direct, actionable advice and a deep understanding of the underlying physicochemical principles.

Understanding the Molecule: Physicochemical Properties of 2-(m-Tolyl)piperazine

A foundational understanding of 2-(m-Tolyl)piperazine's properties is the first step in troubleshooting solubility issues. As a substituted arylpiperazine, its solubility is governed by a balance between the hydrophilic piperazine ring and the lipophilic tolyl group.

Property	Value	Implication for Solubility
Molecular Formula	C₁₁H₁₆N₂	-
Molecular Weight	176.26 g/mol	-
Synonym	1-(3-Methylphenyl)piperazine	Important for literature and database searches.
Predicted pKa	9.05 ± 0.10[1]	The piperazine moiety is basic. At physiological pH (~7.4), a significant portion of the molecules will be protonated and thus more soluble. Solubility is expected to increase at lower pH.
Predicted XLogP3	2.5	This value indicates a moderate lipophilicity, suggesting that the compound is likely to have low aqueous solubility.
Aqueous Solubility	Reported as insoluble in water.	Direct dissolution in aqueous buffers is not a viable approach.

Frequently Asked Questions (FAQs)

Q1: My 2-(m-Tolyl)piperazine, fully dissolved in DMSO, is precipitating when I dilute it into my aqueous assay buffer. Why is this happening?

This is a classic case of "solvent shock." 2-(m-Tolyl)piperazine is readily soluble in the organic solvent Dimethyl Sulfoxide (DMSO), but its inherent lipophilicity makes it poorly soluble in aqueous environments. When the DMSO stock is introduced to the aqueous buffer, the DMSO concentration plummets, and the water molecules are unable to keep the compound in solution, causing it to precipitate or "crash out."

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay?

The tolerance to DMSO is highly cell-line dependent. As a general rule, most cell lines can tolerate up to 0.5% DMSO without significant cytotoxicity. However, it is crucial to perform a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific cell line and assay duration.

Q3: I've tried lowering the concentration of 2-(m-Tolyl)piperazine, but I'm still seeing inconsistent results in my assay. Could this be a solubility issue?

Yes, even if you don't see visible precipitation, the compound may be forming aggregates at concentrations above its kinetic solubility limit. These aggregates can lead to lower-than-expected compound activity and poor reproducibility in dose-response curves.[2] It is essential to determine the kinetic solubility of 2-(m-Tolyl)piperazine in your specific assay buffer.

In-Depth Troubleshooting Guides

Guide 1: Systematic Approach to Solubilization

This guide provides a step-by-step workflow for systematically addressing the solubility of 2-(m-Tolyl)piperazine.

Caption: A systematic workflow for troubleshooting the solubility of 2-(m-Tolyl)piperazine.

Guide 2: pH Adjustment for Enhanced Solubility

Leveraging the basic nature of the piperazine ring is a primary strategy for improving the aqueous solubility of 2-(m-Tolyl)piperazine. By lowering the pH of the aqueous medium, the piperazine nitrogens become protonated, increasing the compound's polarity and, consequently, its solubility.[3]

Experimental Protocol: pH-Dependent Solubility Profiling

• Prepare a series of buffers: Prepare buffers at various pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, and 7.4).

• Prepare a high-concentration stock solution: Dissolve 2-(m-Tolyl)piperazine in 100% DMSO to a concentration of 10 mM.

• Dilute into buffers: Add a small aliquot of the DMSO stock solution to each buffer to achieve the desired final concentration (ensure the final DMSO concentration is consistent and below 0.5%).

• Equilibrate and observe: Gently mix and incubate the solutions at the assay temperature for a set period (e.g., 1-2 hours).

• Assess solubility: Visually inspect for precipitation or use a nephelometer to quantify turbidity.

Caption: The effect of pH on the ionization and solubility of 2-(m-Tolyl)piperazine.

Guide 3: The Use of Co-solvents

When pH adjustment alone is insufficient or not compatible with the experimental system, the use of a co-solvent can be an effective strategy. Co-solvents work by reducing the polarity of the aqueous medium, thereby increasing the solubility of lipophilic compounds.

Commonly Used Co-solvents for In Vitro Assays:

• Ethanol: Can be used in many cell-based assays, but its concentration must be carefully controlled to avoid cytotoxicity.

• Polyethylene Glycol (PEG): Particularly lower molecular weight PEGs (e.g., PEG 300, PEG 400) are effective solubilizing agents.

• Propylene Glycol: Another commonly used co-solvent with a good safety profile in many in vitro systems.

Experimental Protocol: Co-solvent Screening

• Prepare stock solutions: Prepare a high-concentration stock of 2-(m-Tolyl)piperazine in 100% DMSO.

• Prepare co-solvent mixtures: Create a range of assay buffers containing different concentrations of the chosen co-solvent (e.g., 1%, 2%, 5% ethanol).

• Dilute and assess: Add the DMSO stock to the co-solvent-containing buffers and assess for precipitation as described in the pH adjustment protocol.

• Vehicle control is critical: Always run a parallel experiment with the vehicle (buffer + co-solvent + DMSO) to account for any effects of the co-solvents on the assay readout.

Guide 4: Determining Kinetic Solubility

Kinetic solubility is the concentration at which a compound, introduced from a DMSO stock, precipitates out of an aqueous solution under a specific set of conditions (e.g., time, temperature, buffer composition).[4] Knowing this value is crucial to ensure that the compound is fully dissolved at the concentrations used in your assay.

Experimental Protocol: High-Throughput Kinetic Solubility Assay

• Prepare a serial dilution: In a 96-well plate, perform a serial dilution of your 2-(m-Tolyl)piperazine DMSO stock solution.

• Add assay buffer: Add your specific assay buffer to all wells.

• Incubate: Incubate the plate under your standard assay conditions (e.g., 37°C for 2 hours).

• Measure precipitation: Read the plate on a nephelometer or a plate reader at a wavelength where the compound does not absorb (e.g., 620 nm) to detect light scattering from any precipitate.

• Determine the kinetic solubility limit: The highest concentration that does not show a significant increase in light scattering compared to the vehicle control is considered the kinetic solubility limit.

Advanced Solubilization Strategies

If the above methods are insufficient, more advanced formulation strategies can be employed, though these may require more specialized expertise and resources:

• Salt Formation: Synthesizing a salt of 2-(m-Tolyl)piperazine (e.g., hydrochloride or mesylate salt) can significantly improve its aqueous solubility.[2]

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate lipophilic molecules, forming an inclusion complex with enhanced aqueous solubility.

• Nanosuspensions: Reducing the particle size of the compound to the nanometer range increases the surface area available for dissolution.[2]

References

• PubChem. (2021). 1-(3-Ethoxy-3-phenylpropyl)-4-(3-methylphenyl)piperazine. National Center for Biotechnology Information. [Link]

• Bevan, C. D., & Lloyd, R. S. (2000). A high-throughput screening method for the determination of aqueous drug solubility. Analytical chemistry, 72(8), 1781–1787. [Link]

• ChemBK. (2024). 1-(3-METHYLPHENYL)PIPERAZINE. [Link]

• Hilaris Publisher. (n.d.). Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide. [Link]

• ResearchGate. (n.d.). Strategies to improve solubility and bioavailability of lipophilic drugs. [Link]

• Kramer, C., et al. (2020). Novel Maleimide Linkers Based on a Piperazine Motif for Strongly Increased Aqueous Solubility. Molecules, 25(21), 5099. [Link]

• ResearchGate. (2024). Discovery of Arylpiperazines with Broad-Spectrum Antimicrobial Activity and Favorable Pharmacokinetic Profiles. [Link]

• PubMed. (2024). Discovery of Arylpiperazines with Broad-Spectrum Antimicrobial Activity and Favorable Pharmacokinetic Profiles. [Link]

• Avdeef, A. (2001). Physicochemical profiling (solubility, permeability and charge state). Current topics in medicinal chemistry, 1(4), 277–351. [Link]

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• 4. Lipid-Based Oral Formulation Strategies for Lipophilic Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing 2-(m-Tolyl)piperazine

Welcome to the technical support center for 2-(m-Tolyl)piperazine. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable compound. In the following sections, we address common questions and provide field-proven protocols to mitigate degradation and ensure experimental reproducibility.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary degradation pathways for 2-(m-Tolyl)piperazine and why is it susceptible to instability?

A1: 2-(m-Tolyl)piperazine, like other arylpiperazines and secondary amines, is susceptible to several degradation pathways primarily due to the chemical reactivity of the piperazine ring, specifically the secondary amine group. The main degradation routes are:

• Oxidation: The lone pair of electrons on the secondary nitrogen atom is highly susceptible to oxidation by atmospheric oxygen. This can lead to the formation of N-oxides, ring-opened byproducts, or colored polymeric materials. Amines are generally prone to oxidation, which is often catalyzed by light and trace metal impurities.

• Photosensitivity: Many piperazine derivatives are light-sensitive. Exposure to UV or even ambient light can provide the energy to initiate oxidative processes, leading to discoloration (e.g., turning from white/colorless to yellow or brown) and degradation.

• Hygroscopicity and Hydrolysis: The compound can be hygroscopic, readily absorbing moisture from the air. While piperazine itself is hydrolytically stable, the absorbed water can act as a medium to facilitate other reactions or degradation pathways.

• Reaction with Carbon Dioxide: Amines can react with atmospheric CO₂. While this is a more significant issue for amine solutions used in carbon capture, it can lead to the formation of carbamates on the surface of the solid material over long periods, impacting purity.

• N-Nitrosation: Secondary amines can react with nitrosating agents (e.g., nitrous acid or other NOx species) to form N-nitrosamines, which are often potent mutagens. This is a critical consideration in formulation studies and during stability testing where certain humidity control salts (like sodium nitrite) could inadvertently generate volatile NOx species.

Caption: Primary degradation routes for 2-(m-Tolyl)piperazine.

Q2: What are the ideal storage conditions for solid 2-(m-Tolyl)piperazine to ensure maximum long-term stability?

A2: To counteract the degradation pathways described above, a multi-layered approach to storage is essential. Simply placing the compound on a shelf is insufficient for long-term preservation.

The core principle is to control the environment around the compound by minimizing its exposure to oxygen, light, and moisture. For optimal long-term stability of solid 2-(m-Tolyl)piperazine, we recommend the following conditions, summarized in the table below.

Parameter	Recommended Condition	Rationale & Causality
Temperature	-20°C (Freezer)	Reduces the kinetic rate of all chemical degradation reactions, including oxidation. For short-term or routine use, 2-8°C is acceptable, but -20°C is superior for archival storage.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen, directly preventing the primary oxidation pathway. Argon is denser than air and provides an excellent protective blanket.
Light	Amber Glass Vial	Prevents exposure to UV and visible light, which can catalyze oxidative degradation and lead to discoloration.
Moisture	Store in a Desiccator	Piperazine derivatives can be hygroscopic. A desiccator minimizes water absorption, preventing moisture-facilitated degradation.
Container	Tightly Sealed Vial with PTFE-lined Cap	A Polytetrafluoroethylene (PTFE) liner provides a highly inert and secure seal, preventing moisture and air ingress. Avoid reactive plastic containers.

Q3: Is it better to store 2-(m-Tolyl)piperazine as the free base or as a salt (e.g., hydrochloride)?

A3: For maximum long-term stability, storing 2-(m-Tolyl)piperazine as a salt , such as the hydrochloride (HCl) salt, is unequivocally superior to storing it as the free base.

Causality: The primary site of reactivity and degradation is the secondary amine's lone pair of electrons. In the free base form, this lone pair is available to react with oxygen and other electrophiles. By forming a salt (e.g., by reacting the amine with HCl), the nitrogen atom becomes protonated, forming an ammonium salt. This protonation effectively sequesters the lone pair, making it unavailable for oxidation. This dramatically enhances the compound's chemical stability, particularly against oxidative degradation. Many pharmaceutical compounds containing amine functionalities are developed and stored as salts for this very reason.

Caption: Decision workflow for selecting the optimal storage strategy.

Experimental Protocols

Protocol 1: Preparation of 2-(m-Tolyl)piperazine Hydrochloride for Long-Term Storage

This protocol describes a straightforward method to convert the less stable free base into its more stable hydrochloride salt.

Materials:

• 2-(m-Tolyl)piperazine (free base)

• Anhydrous Diethyl Ether (or Dioxane)

• 2.0 M HCl solution in Diethyl Ether

• Glass beaker or flask

• Magnetic stirrer and stir bar

• Glass funnel and filter paper (or Buchner funnel setup)

• Drying apparatus (vacuum oven or desiccator)

Methodology:

• Dissolution: Dissolve a known quantity of 2-(m-Tolyl)piperazine free base in a minimal amount of anhydrous diethyl ether in a clean, dry glass flask. Stir the solution gently at room temperature until all solid has dissolved.

• Acidification: While stirring, slowly add the 2.0 M HCl solution in diethyl ether dropwise. Use a stoichiometric amount (1.0 to 1.1 equivalents) relative to the free base.

• Precipitation: Upon addition of the HCl solution, the hydrochloride salt will precipitate out of the solution as a white solid. Continue stirring for an additional 15-20 minutes at room temperature to ensure complete precipitation.

• Isolation: Collect the solid precipitate by vacuum filtration using a Buchner funnel. Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material or excess HCl.

• Drying: Dry the resulting white solid under vacuum at a low temperature (e.g., 30-40°C) or in a vacuum desiccator over a drying agent (e.g., P₂O₅ or Drierite) until a constant weight is achieved.

• Storage: Transfer the dried, stable hydrochloride

Technical Support Center: Optimizing Derivatization of 2-(m-Tolyl)piperazine

Welcome to the technical support center for the derivatization of 2-(m-Tolyl)piperazine. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile scaffold. Here, we address common challenges encountered during N-arylation, N-alkylation, and N-acylation reactions, providing expert insights, troubleshooting strategies, and validated protocols to enhance your experimental success.

Frequently Asked Questions (General)

Q1: I need to derivatize 2-(m-Tolyl)piperazine. Which reaction should I choose: N-arylation, N-alkylation, or N-acylation?

A1: The choice of reaction depends entirely on the target molecule's structure.

• N-Arylation: To form a C(aryl)-N bond, the most common methods are palladium-catalyzed Buchwald-Hartwig amination or copper-catalyzed Ullmann coupling.[1][2] Buchwald-Hartwig is often preferred due to its broader substrate scope and milder reaction conditions.[3]

• N-Alkylation: To form a C(alkyl)-N bond, the two primary methods are direct alkylation with an alkyl halide or reductive amination with an aldehyde or ketone.[1] Reductive amination is generally more reliable and avoids the common issue of over-alkylation that can occur with reactive alkyl halides.[4]

• N-Acylation: To form an amide bond, the reaction is typically performed with an acyl chloride or a carboxylic acid activated with a coupling reagent (e.g., TBTU, HATU). This is usually a straightforward and high-yielding reaction.

Q2: How can I effectively monitor the progress of my reaction?

A2: Proper reaction monitoring is crucial for determining the endpoint and identifying potential issues early.

• Thin-Layer Chromatography (TLC): This is the quickest method. Use a suitable solvent system (e.g., Ethyl Acetate/Hexanes or Dichloromethane/Methanol) to achieve good separation between your starting material, product, and any major byproducts. Co-spotting the reaction mixture with the starting material is essential for accurate comparison.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most definitive method. It provides accurate information on the conversion of starting material to product by comparing their respective peak areas and confirms the mass of the desired product. It is particularly useful for identifying unexpected byproducts. Gas chromatography-mass spectrometry (GC-MS) can also be used, especially for analyzing piperazine derivatives.[5][6]

Q3: My reaction is complete, but the product is impure after workup. What are the best general purification strategies?

A3: The purification strategy depends on the physicochemical properties of your product.

• Flash Column Chromatography: This is the most common method for removing impurities with different polarities. Silica gel is typically used, with a gradient elution of solvents like ethyl acetate in hexanes or methanol in dichloromethane.

• Crystallization: If your product is a solid, crystallization can be a highly effective method for achieving high purity, often superior to chromatography. This can involve recrystallizing the free base from a suitable solvent system or forming a salt (e.g., hydrochloride, citrate) and crystallizing it.[7]

• Acid-Base Extraction: Since your product contains a basic piperazine nitrogen, you can often perform a liquid-liquid extraction. Dissolve the crude material in an organic solvent (e.g., ethyl acetate), wash with a dilute acid (e.g., 1M HCl) to extract the basic product into the aqueous layer, wash the aqueous layer with an organic solvent to remove non-basic impurities, and then basify the aqueous layer (e.g., with NaOH) and extract your purified product back into an organic solvent.

Troubleshooting Guide 1: Buchwald-Hartwig N-Arylation

The Buchwald-Hartwig amination is a powerful tool for C-N bond formation but can be sensitive to several parameters.[3][8]

Q4: I am attempting an N-arylation of 2-(m-Tolyl)piperazine with an aryl halide, but I'm seeing low or no product yield. What are the most common causes?

A4: Low yield in a Buchwald-Hartwig reaction is a frequent issue. The flowchart below outlines a systematic troubleshooting approach, followed by a detailed explanation of key components.

Caption: Troubleshooting workflow for low-yield Buchwald-Hartwig reactions.

• Catalyst Inactivity: The active catalyst is a Pd(0) species. If you are using a Pd(II) precursor like Pd(OAc)₂, it must be reduced in situ. Pre-catalysts, which are designed to readily form the active Pd(0) species, are often more reliable.[3] Ensure your catalyst has not been improperly stored and exposed to air/moisture.

• Ligand Choice: The ligand is critical. Bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos, BrettPhos) are essential for stabilizing the palladium catalyst and facilitating the key steps of oxidative addition and reductive elimination.[9] The optimal ligand can be substrate-dependent, and screening may be necessary.

• Base Selection: The base deprotonates the amine and facilitates the catalytic cycle.[9] Strong, non-nucleophilic bases like NaOt-Bu or LHMDS are common. However, if your aryl halide or starting material has base-sensitive functional groups (like esters), a weaker base such as Cs₂CO₃ or K₃PO₄ is a better choice, though it may require higher temperatures.[8] The base must be anhydrous.

• Solvent and Atmosphere: These reactions are highly sensitive to oxygen, which can oxidize the Pd(0) catalyst and the phosphine ligand. The reaction must be performed under an inert atmosphere (Argon or Nitrogen). The solvent (commonly toluene, dioxane, or THF) must be anhydrous and should be degassed to remove dissolved oxygen.[10]

Data Presentation: Effect of Ligand and Base on Arylation Yield

The table below illustrates how the choice of ligand and base can dramatically impact the yield of the reaction between 2-(m-Tolyl)piperazine and 4-chlorotoluene.

Entry	Palladium Source (2 mol%)	Ligand (4 mol%)	Base (1.4 equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd₂(dba)₃	XPhos	NaOt-Bu	Toluene	100	92
2	Pd₂(dba)₃	RuPhos	NaOt-Bu	Toluene	100	85
3	Pd₂(dba)₃	XPhos	Cs₂CO₃	Dioxane	110	78
4	Pd(OAc)₂	SPhos	K₃PO₄	Toluene	110	65
5	Pd₂(dba)₃	(none)	NaOt-Bu	Toluene	100	<5

Data is representative and compiled for illustrative purposes based on established chemical principles.[11]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol is a general guideline and requires optimization for specific substrates.[10]

• Preparation: To an oven-dried Schlenk flask, add the aryl halide (1.0 equiv), 2-(m-Tolyl)piperazine (1.2 equiv), and the base (e.g., NaOt-Bu, 1.4 equiv).

• Inerting: Seal the flask with a septum, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Catalyst Addition: In a separate vial under an inert atmosphere, mix the palladium source (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (2-4 mol%) in a small amount of anhydrous solvent.

• Reaction Setup: Add anhydrous, degassed solvent (e.g., toluene) to the Schlenk flask containing the substrates. Then, add the catalyst solution via syringe.

• Heating: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues. Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Troubleshooting Guide 2: Reductive Amination (N-Alkylation)

Reductive amination is a robust method for N-alkylation that proceeds via an iminium ion intermediate.

Q5: I am performing a reductive amination with an aldehyde and 2-(m-Tolyl)piperazine, but my yield is low and I see multiple byproducts. What's going wrong?

A5: Low yields in reductive amination often stem from issues with imine/iminium formation or the choice of reducing agent.

• Choice of Reducing Agent: The choice of hydride reagent is critical.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is the preferred reagent for most applications. It is mild enough not to reduce the starting aldehyde but is reactive enough to reduce the iminium ion as it forms. It is particularly effective in acidic conditions, which also catalyze imine formation.[12]

  • Sodium Borohydride (NaBH₄): This is a stronger reducing agent and can reduce the starting aldehyde, leading to alcohol byproducts and lower yields. It is typically used in a two-step process where the imine is pre-formed before the reducing agent is added.

  • Sodium Cyanoborohydride (NaBH₃CN): Effective and mild, but its use is often avoided due to the potential to generate toxic HCN under acidic conditions.

• Imine Formation Issues: The reaction rate is dependent on the formation of the imine/iminium intermediate. This step is generally favored in slightly acidic conditions (pH 4-6). Adding a catalytic amount of acetic acid can significantly improve reaction rates, especially when using NaBH(OAc)₃.[13]

• Solvent Choice: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents. Protic solvents like methanol or ethanol can be used with NaBH₄ but may lead to side reactions like acetal formation with the aldehyde.[14]

Caption: Workflow for a one-pot reductive amination reaction.

Experimental Protocol: General Procedure for Reductive Amination

• Setup: To a round-bottom flask, add 2-(m-Tolyl)piperazine (1.0 equiv) and the aldehyde or ketone (1.1 equiv). Dissolve in a suitable solvent like dichloromethane (DCM).

• Imine Formation: Add a catalytic amount of acetic acid (e.g., 0.1 equiv) and stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv) portion-wise to control any effervescence.

• Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting amine is consumed (typically 2-16 hours).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir until gas evolution ceases. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Troubleshooting Guide 3: N-Acylation

Q6: I am trying to mono-acylate 2-(m-Tolyl)piperazine, but I am getting a significant amount of the di-acylated byproduct. How can I improve the selectivity?

A6: Achieving mono-selectivity can be challenging due to the two reactive secondary amine sites. The key is to control the stoichiometry and reactivity.

• Slow Addition at Low Temperature: The most effective strategy is to cool the reaction mixture (typically to 0 °C or even -78 °C) and add the acylating agent (e.g., acyl chloride) dropwise as a solution. This keeps the instantaneous concentration of the acylating agent low, favoring reaction at the more accessible N1 position and minimizing the chance of a second acylation.

• Stoichiometry: Use a slight excess of the piperazine starting material (e.g., 1.2 to 1.5 equivalents) relative to the acylating agent. This ensures the acylating agent is consumed before it can react a second time. The unreacted piperazine can be removed during an acidic workup.

• Use of a Hindered Base: Employing a bulky, non-nucleophilic base like diisopropylethylamine (DIPEA) can sometimes improve selectivity compared to a smaller base like triethylamine (TEA).

Caption: Competing reaction pathways in the N-acylation of piperazine.

References

• ResearchGate. Optimization of the reaction conditions for the reductive amination of aldehydes. Available at: [Link]

• ResearchGate. Optimization of the reaction conditions for the Buchwald-Hartwig.... Available at: [Link]

• PubMed Central. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Available at: [Link]

• YouTube. Condition Optimization for Buchwald-Hartwig Reactions. Available at: [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. Available at: [Link]

• YouTube. The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Available at: [Link]

• Royal Society of Chemistry. The establishment of a practical method for the determination of piperazine residues using accelerated solvent extraction and UHPLC-FLD. Available at: [Link]

• ResearchGate. Intramolecular reductive amination for the preparation of piperazines. Available at: [Link]

• Reddit. Reductive amination of piperazine. Available at: [Link]

• Royal Society of Chemistry. Analytical Methods. Available at: [Link]

• Google Patents. Purification of piperazine.

• Journal of Chemical and Pharmaceutical Research. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Available at: [Link]

• UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Available at: [Link]

• ResearchGate. Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets. Available at: [Link]

• MDPI. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Available at: [Link]

• NTU Journal of Pure Sciences. A Review on Analytical Methods for Piperazine Determination. Available at: [Link]

• PubMed. effect of derivatization reagents and properties of peptides on signal enhancement in matrix-assisted laser desorption/ionization mass spectrometry. Available at: [Link]

• National Institutes of Health. Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells. Available at: [Link]

• PubMed Central. Synthesis of piperazine-based benzimidazole derivatives as potent urease inhibitors and molecular docking studies. Available at: [Link]

• Google Patents. Recovery and purification of piperazine.

• ResearchGate. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Available at: [Link]

• ResearchGate. Determination of piperazine derivatives in “Legal Highs” | Request PDF. Available at: [Link]

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• 7. US2919275A - Purification of piperazine - Google Patents [patents.google.com]
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• 12. Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. reddit.com [reddit.com]

Technical Support Center: Synthesis of 2-(m-Tolyl)piperazine - A Guide to Impurity Identification and Removal

Welcome to the Technical Support Center for the synthesis of 2-(m-Tolyl)piperazine. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing this important compound. Here, we provide in-depth, experience-driven advice in a question-and-answer format to address the specific challenges you may encounter, with a focus on identifying and eliminating critical impurities.

Our approach is grounded in scientific principles and validated by practical application. We aim to equip you with the knowledge to not only troubleshoot your current synthesis but also to build robust and reliable processes for the future.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-(m-Tolyl)piperazine and what impurities can I expect from them?

The synthesis of 2-(m-Tolyl)piperazine, like many arylpiperazines, can be approached through several synthetic strategies. The choice of route often depends on the availability of starting materials and desired scale. Each pathway, however, presents a unique impurity profile that must be understood for effective purification.

Two prevalent methods are:

• Nucleophilic Aromatic Substitution (SNAr) of an activated aryl halide with piperazine: This is a common and direct approach. A typical reaction involves reacting m-chlorotoluene or m-fluorotoluene with an excess of piperazine.

• Reductive Amination: This involves the reaction of m-toluidine with a bis(2-haloethyl)amine derivative, followed by cyclization.

The potential impurities are often related to the starting materials, side reactions, or subsequent degradation.

Synthetic Route	Common Impurities	Reason for Formation
Nucleophilic Aromatic Substitution (SNAr)	Unreacted m-halotoluene	Incomplete reaction.
Piperazine (starting material)	Used in excess to prevent dialkylation.
1,4-bis(m-tolyl)piperazine (dialkylation product)	Reaction of the product with another molecule of m-halotoluene.
Positional isomers (e.g., 2-(o-Tolyl)piperazine, 2-(p-Tolyl)piperazine)	Impurities present in the starting m-halotoluene.
Reductive Amination	Unreacted m-toluidine	Incomplete initial reaction.
Over-alkylated byproducts	Reaction of the amine with more than one equivalent of the bis(2-haloethyl)amine.[1]
Oxidized impurities	Amines can be susceptible to oxidation, especially at elevated temperatures.[1]

It is crucial to source high-purity starting materials and to optimize reaction conditions (stoichiometry, temperature, and reaction time) to minimize the formation of these impurities from the outset.

Q2: What are the best analytical techniques for identifying and quantifying impurities in my 2-(m-Tolyl)piperazine sample?

A multi-technique approach is essential for the comprehensive characterization of your product and its impurities.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity assessment. A reverse-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is a good starting point. UV detection is typically used, but if an impurity lacks a chromophore, other detectors like a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS) are necessary.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is excellent for identifying volatile and thermally stable impurities.[2][3] It provides both retention time and mass spectral data, which can be used to identify known and unknown compounds by comparing them to spectral libraries.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is invaluable for structural elucidation of the final product and any isolated impurities. It can confirm the desired structure and reveal the presence of isomers or other structurally related impurities.

• High-Resolution Mass Spectrometry (HRMS): HRMS provides highly accurate mass measurements, which can be used to determine the elemental composition of impurities, a critical step in their identification.[4]

A combination of these techniques provides a robust analytical dataset for quality control and troubleshooting.

Troubleshooting Guide

Issue 1: My HPLC chromatogram shows an unexpected peak. How do I identify it?

An unexpected peak in your HPLC chromatogram is a common issue. The following workflow will guide you through the identification process.

Sources

• 1. reddit.com [reddit.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. scholars.direct [scholars.direct]
• 4. One moment, please... [sterlingpharmasolutions.com]

Technical Support Center: 2-(m-Tolyl)piperazine Synthesis

Answering the urgent needs of researchers in synthetic and medicinal chemistry, this Technical Support Center provides a focused troubleshooting guide for the synthesis of 2-(m-Tolyl)piperazine. As a Senior Application Scientist, my goal is to move beyond simple protocols and delve into the mechanistic underpinnings of common side reactions, offering field-proven solutions to ensure the integrity of your synthesis and the purity of your final compound.

This guide is structured to address the most pressing challenges encountered during the synthesis of 2-(m-Tolyl)piperazine, a common scaffold in drug discovery. We will focus primarily on the most prevalent synthetic route—the Buchwald-Hartwig amination—and also touch upon alternative methods and their associated pitfalls.

Part 1: Troubleshooting Guide - Common Issues & Solutions

This section addresses specific experimental problems in a direct question-and-answer format.

Q1: I'm seeing a major byproduct with a mass of approximately 266 g/mol in my Buchwald-Hartwig reaction between m-bromotoluene and 2-methylpiperazine. What is this impurity and how can I eliminate it?

A1: Root Cause Analysis & Prevention

The byproduct you are observing is almost certainly 1,4-bis(m-tolyl)-2-methylpiperazine . This arises from the double N-arylation of the 2-methylpiperazine ring. Since 2-methylpiperazine has two reactive secondary amine (N-H) sites, both can participate in the palladium-catalyzed coupling reaction, especially if the aryl halide is not the limiting reagent or if reaction times are extended.[1][2][3]

Preventative Strategies:

• Stoichiometric Control (Less Effective): Using a large excess of 2-methylpiperazine can statistically favor the mono-arylated product. However, this makes purification challenging and is often inefficient.

• Use of a Mono-Protected Piperazine (Recommended): The most robust solution is to use a mono-protected piperazine derivative, such as 1-Boc-3-methylpiperazine . The tert-butyloxycarbonyl (Boc) group effectively blocks one nitrogen atom, directing the arylation to the single available N-H site. The Boc group can be cleanly removed post-synthesis using acidic conditions (e.g., trifluoroacetic acid (TFA) in dichloromethane (DCM) or HCl in dioxane).[3]

Experimental Protocol: Boc Deprotection

• Dissolve the purified N-Boc-2-(m-tolyl)piperazine in a suitable solvent (e.g., Dichloromethane or 1,4-Dioxane).

• Add an excess of a strong acid (e.g., 4M HCl in Dioxane or 20-50% TFA in DCM).

• Stir the reaction at room temperature for 1-4 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.

• Once complete, evaporate the solvent and excess acid under reduced pressure.

• The resulting hydrochloride salt can be neutralized with a base (e.g., aq. NaHCO₃ or NaOH) and extracted with an organic solvent to yield the free base.

Q2: My reaction yields are low, and I've identified toluene as a significant byproduct. What is causing this hydrodehalogenation, and how can I minimize it?

A2: Mechanistic Insight & Optimization

The formation of toluene from m-bromotoluene is a result of a side reaction known as hydrodehalogenation . In the context of the Buchwald-Hartwig amination, this can occur via several pathways, most notably through β-hydride elimination from the palladium-amide intermediate, which competes with the desired reductive elimination step.[4] It can also be exacerbated by incomplete formation of the active Pd-ligand complex or by running the reaction at excessively high temperatures.[2]

Optimization Parameters to Reduce Hydrodehalogenation:

• Ligand Choice: Employing bulky, electron-rich phosphine ligands (e.g., RuPhos, XPhos) can promote the desired C-N reductive elimination over side reactions.[3][5] These ligands create a steric environment around the palladium center that disfavors competing pathways.

• Base Selection: While strong bases like NaOtBu are common, they can sometimes promote side reactions. Consider screening other bases such as K₃PO₄ or Cs₂CO₃, which may offer a better balance of reactivity and selectivity.[3]

• Temperature Control: Avoid excessive heating. While higher temperatures increase reaction rates, they can also accelerate catalyst decomposition and the rate of side reactions. Aim for the lowest temperature that provides a reasonable reaction rate (often in the 80-110 °C range for aryl bromides).[5]

• Catalyst Integrity: Use a pre-catalyst (e.g., XPhos Pd G3) to ensure efficient generation of the active Pd(0) species. This can be more reliable than generating the catalyst in situ from a palladium source like Pd₂(dba)₃.[2]

Q3: My crude product is difficult to purify by silica gel chromatography due to severe tailing and co-elution with polar impurities. What are my options?

A3: Purification Strategy

The basic nature of the piperazine nitrogen atoms leads to strong interactions with the acidic silanol groups on standard silica gel, causing poor peak shape and difficult separations.[6]

Recommended Purification Workflow:

• Acid-Base Extraction: This is a highly effective first-pass purification step to separate your basic product from neutral organic impurities (e.g., toluene, biaryl homocoupling products, phosphine oxide).

  • Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate, DCM).

  • Extract the organic layer with an acidic aqueous solution (e.g., 1M HCl). Your piperazine product will move into the aqueous layer as the hydrochloride salt.

  • Wash the organic layer again with 1M HCl to ensure complete extraction.

  • Combine the acidic aqueous layers and wash with an organic solvent to remove any remaining neutral impurities.

  • Basify the aqueous layer to a pH > 12 using a strong base (e.g., 6M NaOH), ensuring the solution remains cool.

  • Extract the free-based product back into an organic solvent (e.g., ethyl acetate, DCM).

  • Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the purified product.

• Crystallization/Salt Formation: If the product is a solid, crystallization from a suitable solvent system can be highly effective. Alternatively, the product can be precipitated as a specific salt (e.g., hydrochloride, citrate) to achieve high purity.[7]

• Modified Chromatography: If chromatography is necessary, consider these options:

  • Basic Alumina: Use basic alumina instead of silica gel to minimize acidic interactions.

  • Treated Silica: Add a competing base like triethylamine (~1%) to your eluent system (e.g., ethyl acetate/hexanes + 1% Et₃N) to "deactivate" the silica surface and improve peak shape.[6]

dot graph TD A[Crude Product Mixture] --> B{Dissolve in Organic Solvent}; B --> C{Extract with 1M HCl}; C --> D[Aqueous Layer(Product as HCl Salt)]; C --> E[Organic Layer(Neutral Impurities)]; E --> F[Discard]; D --> G{Wash Aqueous Layer withFresh Organic Solvent}; G --> H{Basify Aqueous Layerwith NaOH (pH > 12)}; H --> I{Extract with Organic Solvent}; I --> J[Organic Layer(Purified Product)]; I --> K[Aqueous Layer(Inorganic Salts)]; K --> L[Discard]; J --> M{Dry, Filter, Concentrate}; M --> N[Purified 2-(m-Tolyl)piperazine];

end

Caption: Workflow for Acid-Base Extraction Purification.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which synthetic route is generally preferred for producing 2-(m-Tolyl)piperazine with the fewest side products?

A1: The Palladium-catalyzed Buchwald-Hartwig amination is overwhelmingly the preferred method on a laboratory scale.[8] Its key advantages include high functional group tolerance, generally good yields, and a well-understood mechanism that allows for rational optimization.[5][9] When performed correctly using a mono-protected piperazine, it provides a very clean and direct route to the target compound. Alternative routes, such as building the piperazine ring from m-toluidine and diethanolamine, are often higher temperature processes that can lead to a more complex mixture of byproducts and are typically better suited for industrial-scale synthesis of the parent piperazine ring.[10][11]

Q2: What are the primary roles of the base in a Buchwald-Hartwig reaction?

A2: The base plays two critical roles in the catalytic cycle:

• Deprotonation of the Amine: After the amine (piperazine derivative) coordinates to the palladium center, the base removes a proton from the nitrogen atom. This forms the palladium-amide (amido) complex, which is essential for the subsequent reductive elimination step.[5]

• Neutralizing the Generated Acid: The reaction generates one equivalent of acid (H-X, where X is the halide). The base neutralizes this acid, preventing it from protonating the starting amine, which would render it non-nucleophilic and halt the reaction.

dot graph LR subgraph "Buchwald-Hartwig Catalytic Cycle" direction LR A["Pd(0)Ln"] -- "Oxidative Addition(+ Ar-X)" --> B["(Ar)Pd(II)(X)Ln"]; B -- "+ R2NH- L" --> C["[(Ar)Pd(II)(X)(R2NH)Ln-1]"]; C -- "+ Base- [Base-H]X" --> D["(Ar)Pd(II)(NR2)Ln-1"]; D -- "Reductive Elimination" --> E["Ar-NR2 (Product)"]; E --> A; D -- "β-Hydride Elimination(Side Reaction)" --> F["Ar-H (Byproduct)"]; end

Caption: Simplified Buchwald-Hartwig Cycle and Key Side Reaction.

Q3: Can I use m-chlorotoluene instead of m-bromotoluene as a starting material?

A3: Yes, but aryl chlorides are generally less reactive than aryl bromides in Buchwald-Hartwig couplings.[5] The C-Cl bond is stronger and its oxidative addition to the Pd(0) center is slower and more challenging. To achieve good results with m-chlorotoluene, you will likely need to use more specialized, highly active catalytic systems. This typically involves using more electron-rich and bulky phosphine ligands (like the Buchwald SPhos or RuPhos ligands) and potentially higher reaction temperatures or longer reaction times.[3]

Summary Table of Side Products

Side Product	Common Synthetic Route	Root Cause	Prevention & Mitigation Strategy
1,4-bis(m-tolyl)-2-methylpiperazine	Buchwald-Hartwig	Reaction at both N-H sites of unprotected piperazine.	Use mono-protected piperazine (e.g., 1-Boc-3-methylpiperazine).[3]
Toluene	Buchwald-Hartwig	Hydrodehalogenation via β-hydride elimination or catalyst decomposition.[4]	Optimize ligand, base, and temperature; use a reliable pre-catalyst.[2]
3,3'-Bitolyl	Buchwald-Hartwig	Homocoupling of the aryl halide.	Ensure efficient catalyst activity and proper ligand-to-metal ratio.
Polymeric Materials	Ring formation from acyclic precursors	Uncontrolled condensation reactions.	Optimize catalyst, temperature, and pressure; maintain reactant stoichiometry.

References

• Wikipedia. Buchwald–Hartwig amination. [Link: https://en.wikipedia.
• ResearchGate. (2017). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis. [Link: https://www.researchgate.net/publication/321798835_Pd_Catalyzed_N1N4_Arylation_of_Piperazine_for_Synthesis_of_Drugs_Biological_and_Pharmaceutical_Targets_An_Overview_of_Buchwald_Hartwig_Amination_Reaction_of_Piperazine_in_Drug_Synthesis]
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Organometallic_Chemistry/24.
• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link: https://www.jk-sci.com/buchwald-hartwig-cross-coupling]
• Reddit. (2024). BH amination side products and purification. r/chemistry. [Link: https://www.reddit.
• Organic Chemistry Portal. Synthesis of piperazines. [Link: https://www.organic-chemistry.org/synthesis/heterocycles/amines/piperazines.shtm]
• PubMed Central. (2018). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6278306/]
• PubMed Central. (2024). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10781702/]
• PubChem. 2-Methyl-1-(p-tolyl)piperazine. [Link: https://pubchem.ncbi.nlm.nih.gov/compound/98290]
• PubMed Central. (2020). Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells. International Journal of Molecular Sciences. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7072918/]
• Google Patents. MX2011006590A - Process for the preparation of piperazine compounds and hydrochloride salts thereof. [Link: https://patents.google.
• ResearchGate. (2006). Nickel-Mediated Amination Chemistry. Part 2. Selective N-Arylation or N,N′-Diarylation of Piperazine. Tetrahedron. [Link: https://www.researchgate.
• Google Patents. US2919275A - Purification of piperazine. [Link: https://patents.google.
• ResearchGate. (2015). A general and convenient synthesis of N-aryl piperazines. Journal of Chemical Sciences. [Link: https://www.researchgate.net/publication/281487219_A_general_and_convenient_synthesis_of_N-aryl_piperazines]
• Google Patents. US3481933A - Recovery and purification of piperazine. [Link: https://patents.google.
• ResearchGate. Intramolecular reductive amination for the preparation of piperazines. [Link: https://www.researchgate.
• PubMed Central. (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. Molecules. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11357636/]
• BenchChem. Technical Support Center: Purification of Piperazine-Containing Compounds. [Link: https://www.benchchem.com/technical-center/purification-of-piperazine-containing-compounds]
• MDPI. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Processes. [Link: https://www.mdpi.com/2227-9717/8/4/468]
• MDPI. (2024). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules. [Link: https://www.mdpi.com/1420-3049/29/1/68]
• Daicel Pharma Standards. piperazine Impurities Manufacturers & Suppliers. [Link: https://daicelpharma.com/piperazine-impurities]
• MDPI. (2021). Recent Progress Concerning the N-Arylation of Indoles. Molecules. [Link: https://www.mdpi.com/1420-3049/26/22/6977]
• Tokyo Chemical Industry Co., Ltd. 1-(m-Tolyl)piperazine. [Link: https://www.tcichemicals.com/IN/en/p/T1574]
• Tokyo Chemical Industry Co., Ltd. m-Tolyldiethanolamine. [Link: https://www.tcichemicals.com/IN/en/p/T0311]
• Google Patents. US20130331574A1 - Process for Preparing Piperazine. [Link: https://patents.google.
• BenchChem. Optimizing reaction conditions for N-arylation of piperazine. [Link: https://www.benchchem.
• Science.gov. mdea methyldiethanolamine piperazine: Topics. [Link: https://www.science.gov/topicpages/m/mdea+methyldiethanolamine+piperazine]
• ACS Figshare. (2022). Synthesis of Morpholine‑, Piperidine‑, and N‑Substituted Piperazine-Coupled 2‑(Benzimidazol-2-yl)-3-arylquinoxalines as Novel Potent Antitumor Agents. [Link: https://figshare.acs.org/articles/dataset/Synthesis_of_Morpholine_Piperidine_and_N_Substituted_Piperazine-Coupled_2_Benzimidazol-2-yl_-3-arylquinoxalines_as_Novel_Potent_Antitumor_Agents/20756779]

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Technical Support Center: Enhancing the Selectivity of 2-(m-Tolyl)piperazine Derivatives

Introduction

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-(m-tolyl)piperazine derivatives. This class of compounds holds significant therapeutic potential due to the versatile nature of the piperazine scaffold, which is a privileged structure in medicinal chemistry.[1] The 2-(m-tolyl) substitution pattern often serves as a crucial starting point for engaging with specific biological targets. However, achieving high selectivity—the ability of a compound to interact with its intended target while avoiding others—is a primary and recurring challenge in the optimization process.

This guide provides in-depth troubleshooting advice, detailed protocols, and frequently asked questions (FAQs) to address the specific experimental issues you may encounter while striving to enhance the selectivity of your compounds. Our approach is rooted in explaining the causal relationships behind experimental choices, ensuring that every protocol is a self-validating system.

Frequently Asked Questions (FAQs)

Q1: What exactly is "selectivity" in the context of 2-(m-tolyl)piperazine derivatives, and why is it critical?

A: Selectivity is a measure of a drug's ability to bind to its intended biological target with significantly higher affinity than to other, unintended targets (off-targets). For 2-(m-tolyl)piperazine derivatives, which often target receptors or enzymes with large families of related subtypes (e.g., dopamine, serotonin, or adrenergic receptors), selectivity is paramount.[2] Poor selectivity can lead to undesirable side effects, toxicity, or a diluted therapeutic effect. High selectivity is a hallmark of a well-designed therapeutic agent, leading to a better safety profile and improved efficacy.

Q2: What role does the m-tolyl group play in target binding and selectivity?

A: The m-tolyl (meta-tolyl) group is a key pharmacophoric feature. Its primary roles are:

• Hydrophobic Interaction: The aromatic ring and its methyl group typically engage with a hydrophobic pocket within the target's binding site.

• Steric Influence: The position of the methyl group at the meta-position dictates a specific spatial arrangement that can favor binding to one receptor subtype over another. This steric hindrance can be exploited to prevent binding to off-targets that have a slightly different binding pocket topology.

• Electronic Effects: The methyl group is weakly electron-donating, which can subtly influence the electronics of the aromatic ring and its interactions.

Understanding how the m-tolyl group is oriented in your primary target is the first step in rationally designing more selective analogs.

Q3: My initial 2-(m-tolyl)piperazine lead compound is potent but hits several related receptors. What is the most common first step to improve selectivity?

A: A common and effective initial strategy is to introduce structural modifications that exploit subtle differences between the binding sites of your primary target and off-targets. The most logical first step is often to introduce small, sterically demanding substituents on or near the core scaffold. For example, adding a small alkyl or fluoro group to the piperazine ring can create a steric clash with an off-target receptor without affecting binding to the desired target.[3] This approach is often more predictable than making large changes to the core structure.

Q4: How do I choose the right assays to accurately measure selectivity?

A: A tiered approach is best.

• Primary Assay: This should be a robust, high-throughput assay that measures the compound's activity at your primary target (e.g., a radioligand binding assay for affinity or a functional assay for efficacy).

• Selectivity Panel: Once potency is confirmed, screen the compound against a panel of closely related off-targets. This panel should be chosen based on known liabilities of the piperazine class or sequence homology of the primary target.[4]

• Orthogonal Assays: Validate key findings using a different assay format. For example, if your primary screen was a binding assay, confirm selectivity in a cell-based functional assay to ensure the observed affinity translates to a functional effect.

Troubleshooting Guide 1: Poor Selectivity Against Related Receptor Subtypes

Issue: "My 2-(m-tolyl)piperazine derivative is a potent agonist at my target of interest (e.g., Dopamine D3 receptor) but shows significant antagonist activity at a closely related subtype (e.g., Serotonin 5-HT2A receptor), leading to a poor selectivity index."

This is a classic challenge in medicinal chemistry, often arising from conserved structural features in the binding sites of related receptors. The following strategies are designed to systematically address this issue.

Causality & Rationale

The promiscuity of the compound likely stems from the m-tolylpiperazine core fitting comfortably into a common binding pocket shared by both receptors. To introduce selectivity, you must introduce a "negative design" element—a feature that is tolerated by your primary target but rejected by the off-target.

Strategy A: Probing Steric and Lipophilic Pockets

The goal is to add substituents that create a steric clash or unfavorable interaction with the off-target's binding site.

dot

Caption: Decision workflow for troubleshooting poor selectivity.

Experimental Protocol: Synthesis of N-Substituted Analogs

This protocol describes a standard reductive amination to install a new group on the unsubstituted N-1 nitrogen of the piperazine ring, a common and effective site for modification.

• Dissolution: In a round-bottom flask, dissolve 2-(m-tolyl)piperazine (1.0 eq) in a suitable solvent such as 1,2-dichloroethane (DCE) or methanol (MeOH).

• Addition of Carbonyl: Add the desired aldehyde or ketone (e.g., cyclopropanecarboxaldehyde, 1.1 eq).

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise at room temperature.[4] This reducing agent is mild and tolerant of many functional groups.

• Reaction Monitoring: Stir the reaction at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Interpretation

Summarize your findings in a table to clearly visualize the structure-selectivity relationship (SSR).

Derivative ID	N-1 Substituent (R)	Target Ki (nM)	Off-Target Ki (nM)	Selectivity Index (SI)¹
Lead-01	-H	5.2	15.8	3.0
Deriv-02	-Methyl	6.1	45.3	7.4
Deriv-03	-Ethyl	8.9	250.7	28.2
Deriv-04	-Cyclopropyl	7.5	>1000	>133
Deriv-05	-tert-Butyl	150.2	>1000	>6.7

¹Selectivity Index (SI) = Ki (Off-Target) / Ki (Target)

Analysis: In this hypothetical example, adding small alkyl groups (methyl, ethyl) modestly improves selectivity. The cyclopropyl group provides a significant enhancement, suggesting it exploits a feature in the target's binding site that is absent or occluded in the off-target. The bulky tert-butyl group is detrimental to primary target binding, indicating a size limit for this pocket.

Troubleshooting Guide 2: Challenges in Stereoselective Synthesis

Issue: "My docking model suggests that a specific stereoisomer (e.g., the (R)-isomer of a 3-methyl-substituted piperazine) is key to enhancing selectivity. However, my synthesis yields a racemic mixture that is inseparable by standard chromatography."

Achieving stereocontrol in piperazine synthesis is a common and critical hurdle. A racemic mixture contains the desired, active enantiomer and an inactive or potentially detrimental enantiomer (distomer), which complicates data interpretation and is unacceptable for a clinical candidate.

Causality & Rationale

Standard synthetic methods for creating chiral centers, such as alkylation, often lack stereocontrol, leading to a 50:50 mixture of enantiomers. Separating these enantiomers can be challenging as they have identical physical properties, except for their interaction with polarized light or other chiral molecules.

dot

Caption: Comparison of chiral resolution vs. asymmetric synthesis.

Protocol: Chiral Resolution via Diastereomeric Salt Formation

• Salt Formation: Dissolve the racemic piperazine derivative (1.0 eq) in a suitable solvent (e.g., ethanol, isopropanol, or acetone). In a separate flask, dissolve a chiral resolving agent, such as (+)-O,O'-Dibenzoyl-D-tartaric acid (0.5 eq, as the acid is diprotic and the base is dibasic), in the same solvent, warming if necessary.

• Precipitation: Slowly add the acid solution to the piperazine solution with stirring. A precipitate (the diastereomeric salt) should begin to form. Allow the mixture to cool slowly to room temperature, and then potentially to 0-4 °C, to maximize crystallization.

• Isolation: Collect the crystalline salt by vacuum filtration and wash with a small amount of cold solvent. This first crop will be enriched in one diastereomer.

• Enantiomeric Excess (e.e.) Check: Liberate the free base from a small sample of the salt by treating with NaOH solution and extracting with an organic solvent. Analyze the e.e. of the resulting free base using chiral High-Performance Liquid Chromatography (HPLC).

• Recrystallization: If the e.e. is not sufficient (>98%), recrystallize the diastereomeric salt from a suitable solvent system to further enrich the desired diastereomer.

• Liberation of Final Compound: Once the desired e.e. is achieved, dissolve the bulk salt in water, basify with NaOH or K₂CO₃, and extract the pure enantiomer into an organic solvent. Dry, filter, and concentrate to yield the enantiopure product.

Troubleshooting Guide 3: Validating and Quantifying Selectivity

Issue: "I have synthesized a new derivative that appears to be selective based on my initial screening, but I am not confident in the quantitative results. How can I robustly validate the selectivity?"

Protocol: Purity and Identity Confirmation by LC-MS and NMR

Before any biological assay, you must confirm that the compound you are testing is what you think it is and that it is sufficiently pure (>95%).

• ¹H and ¹³C NMR: Confirm the chemical structure of your final compound. The observed chemical shifts, integrations, and coupling constants must be consistent with the proposed structure.[5]

• LC-MS Analysis:

  • System: Use a High-Performance Liquid Chromatography (HPLC) system coupled with a Mass Spectrometer (MS).[6]

  • Column: A standard C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm) is typically used.[5]

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is common.[5]

  • Analysis: Inject the sample and monitor via UV detection (e.g., at 254 nm) and MS. The purity is calculated from the UV chromatogram by dividing the area of the main peak by the total area of all peaks. The MS will confirm the mass of your compound, verifying its identity.

Protocol: Determining Ki via Radioligand Binding Assay

This protocol provides a framework for a competitive binding assay to determine the inhibitory constant (Ki), which is a true measure of affinity.

• Materials:

  • Cell membranes or purified protein expressing the target and off-target receptors.

  • A suitable radioligand with known affinity for the receptor.

  • Test compound (your derivative) at a range of concentrations.

  • Assay buffer and a non-specific binding (NSB) control (a high concentration of a known, unlabeled ligand).

• Assay Setup: In a 96-well plate, combine the membranes, radioligand (at a concentration near its Kd), and varying concentrations of your test compound. Include wells for total binding (no competitor) and NSB.

• Incubation: Incubate the plate at a specific temperature for a set time to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a filtermat using a cell harvester to separate bound from free radioligand.

• Detection: Measure the radioactivity retained on the filtermat using a scintillation counter.

• Data Analysis:

  • Subtract the NSB counts from all other counts.

  • Plot the percentage of specific binding against the log concentration of your test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of your compound that inhibits 50% of specific radioligand binding).

  • Calculate the Ki using the Cheng-Prusoff equation :

    • Ki = IC50 / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

By obtaining accurate Ki values for both your target and off-targets, you can calculate a reliable Selectivity Index and make confident decisions about the direction of your research.

References

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• An Evolving Role of Piperazine Moieties in Drug Design and Discovery. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• Synthesis of piperazine-based benzimidazole derivatives as potent urease inhibitors and molecular docking studies. (2023). PubMed Central. Retrieved January 2, 2026, from [Link]

• An Evolving Role of Piperazine Moieties in Drug Design and Discovery. (n.d.). Bentham Science. Retrieved January 2, 2026, from [Link]

• Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. (2024). PubMed. Retrieved January 2, 2026, from [Link]

• Quantitative structure-activity relationship analysis of aryl alkanol piperazine derivatives with antidepressant activities. (2011). PubMed. Retrieved January 2, 2026, from [Link]

• Structure-activity relationships of dermorphin analogues containing chiral piperazin-2-one and piperazine derivatives. (1996). PubMed. Retrieved January 2, 2026, from [Link]

• Piperazine derivatives with central pharmacological activity used as therapeutic tools. (2018). PubMed. Retrieved January 2, 2026, from [Link]

• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. (2021). MDPI. Retrieved January 2, 2026, from [Link]

• Piperazine skeleton in the structural modification of natural products: a review. (2022). PubMed Central. Retrieved January 2, 2026, from [Link]

• Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. (2021). MDPI. Retrieved January 2, 2026, from [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. (2023). PubMed Central. Retrieved January 2, 2026, from [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (n.d.). ResearchGate. Retrieved January 2, 2026, from [Link]

• Piperazine synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 2, 2026, from [Link]

• A Review on Analytical Methods for Piperazine Determination. (2022). NTU Journal of Pure Sciences. Retrieved January 2, 2026, from [Link]

• SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIVATIVE. (2022). Neuroquantology. Retrieved January 2, 2026, from [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). United Nations Office on Drugs and Crime. Retrieved January 2, 2026, from [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (2015). Journal of Chemical and Pharmaceutical Research. Retrieved January 2, 2026, from [Link]

• Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones and Piperazines by Catalytic Asymmetric Allylic Alkylation. (2012). Stoltz Group, Caltech. Retrieved January 2, 2026, from [Link]

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Technical Support Center: Scaling Up the Synthesis of 2-(m-Tolyl)piperazine for Preclinical Studies

Introduction: Bridging the Gap from Bench to Preclinical Supply

2-(m-Tolyl)piperazine is a substituted piperazine moiety frequently encountered in the development of neurologically active pharmaceutical agents. As research progresses from discovery to preclinical evaluation, the demand for this intermediate shifts from milligram to multi-gram or kilogram scales. This transition is not merely a matter of using larger flasks; it introduces significant challenges in reaction control, impurity profiling, purification, and process safety. For preclinical studies, the purity, stability, and consistent quality of the compound are paramount, as these factors directly impact toxicological and pharmacological outcomes.[1][2]

This guide serves as a dedicated technical support resource for researchers, chemists, and drug development professionals navigating the complexities of scaling up the synthesis of 2-(m-Tolyl)piperazine. We will address common experimental hurdles through a practical, question-and-answer-based troubleshooting section and provide detailed, field-tested protocols.

Strategic Overview: Selecting the Optimal Synthetic Pathway

The most prevalent and scalable approach to synthesizing N-aryl piperazines is the Palladium-catalyzed Buchwald-Hartwig amination.[3][4] However, a critical strategic decision arises at the outset: whether to use piperazine directly or to employ a mono-protected variant like N-Boc-piperazine. This choice significantly impacts selectivity, the impurity profile, and the overall number of synthetic steps.

• Route A (Direct Coupling): This route involves the direct coupling of an m-tolyl halide with piperazine. While atom-economical, it often suffers from the formation of a significant 1,4-di(m-tolyl)piperazine byproduct due to the comparable reactivity of both nitrogen atoms.[5] Controlling selectivity requires using a large excess of piperazine, which complicates downstream purification.

• Route B (Protected Route): This strategy utilizes mono-protected N-Boc-piperazine for the coupling reaction.[5][6] This ensures exclusive mono-arylation, simplifying the reaction mixture. However, it necessitates an additional deprotection step to yield the final product. For preclinical applications where purity is critical, this is often the preferred and more robust route.[7]

Caption: Troubleshooting workflow for incomplete N-Boc deprotection.

Issue 3: Purification Challenges and Product Purity

Question: My final 2-(m-Tolyl)piperazine product is difficult to purify by column chromatography, and my final purity is below the 97% required for preclinical lots. What purification strategies are recommended?

Answer: The basic nature of piperazine derivatives can cause significant tailing and streaking on standard silica gel, making chromatographic purification challenging. [5][8]For preclinical material, achieving high purity is essential, and a multi-step purification strategy is often necessary. [9][10] Recommended Purification Strategies:

• Acid-Base Extraction: This is a highly effective first-pass purification technique to separate your basic product from non-basic organic impurities.

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

  • Extract with an acidic aqueous solution (e.g., 1M HCl). Your product will move into the aqueous layer as the hydrochloride salt.

  • Wash the aqueous layer with fresh organic solvent to remove any remaining neutral impurities.

  • Basify the aqueous layer with NaOH or Na₂CO₃ to pH > 10.

  • Re-extract your purified free-base product into an organic solvent like DCM or ethyl acetate. [5][8]

• Modified Column Chromatography: If chromatography is necessary, modify the conditions to handle the basicity.

  • Mobile Phase Modifier: Add a small amount of a basic modifier like triethylamine (0.5-1%) or ammonium hydroxide to the eluent system. This deactivates the acidic silanol groups on the silica surface and prevents tailing. [8] * Alternative Stationary Phase: Consider using deactivated silica or alumina as the stationary phase.

• Crystallization via Salt Formation: For achieving the highest purity required for preclinical batches, crystallization is the gold standard.

  • Convert the purified free base into a crystalline salt (e.g., hydrochloride or diacetate). [5] * Dissolve the free base in a suitable solvent like acetone or isopropanol.

  • Slowly add a stoichiometric amount of acid (e.g., HCl in isopropanol or glacial acetic acid). [5][11] * The crystalline salt will precipitate out of the solution, leaving more soluble impurities behind.

  • The salt can be filtered, washed with cold solvent, and dried. This solid form is often more stable for storage.

Frequently Asked Questions (FAQs)

Q1: What level of purity is required for a compound intended for preclinical toxicology studies? A1: For preclinical studies, especially those conducted under Good Laboratory Practices (GLP), the drug substance should be highly characterized. [2]While specifications can vary, a purity of ≥97.0% is a common industry standard for early-phase development, with all impurities greater than 0.1% identified and characterized. [10]The profile of impurities in the clinical batch must be qualified by the toxicology batch. [10] Q2: What analytical techniques are essential for characterizing the final 2-(m-Tolyl)piperazine product? A2: A comprehensive analytical panel is required to confirm structure and assess purity. [12]This includes:

• ¹H and ¹³C NMR: To confirm the chemical structure and identify any major organic impurities.

• LC-MS: To confirm the molecular weight and provide an initial assessment of purity.

• HPLC-UV: This is the primary method for quantitative purity analysis (assay). A validated HPLC method should be used to determine the purity as a percentage area. [10][13]* GC-MS: Can be used as an orthogonal technique for purity assessment and to detect volatile impurities. [14][15] Q3: When scaling up the Boc-deprotection step with TFA/DCM, are there any safety concerns? A3: Yes. Trifluoroacetic acid is highly corrosive and volatile. All work must be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). On a larger scale, the initial neutralization of excess TFA with a base like sodium bicarbonate is highly exothermic and releases large volumes of CO₂ gas. This must be done slowly, with efficient stirring and cooling, in a vessel with adequate headspace to prevent pressure buildup and overflow.

Detailed Experimental Protocols

Protocol 1: Synthesis of tert-butyl 4-(m-tolyl)piperazine-1-carboxylate

This protocol is adapted from standard Buchwald-Hartwig amination procedures. [5][16] Materials:

• 1-Bromo-3-methylbenzene (m-bromotoluene)

• N-Boc-piperazine [7][17]* Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl ((R)-BINAP)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

Procedure:

• To an oven-dried, three-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add Pd₂(dba)₃ (0.02 eq.), (R)-BINAP (0.03 eq.), and sodium tert-butoxide (1.4 eq.).

• Evacuate and backfill the flask with nitrogen or argon three times.

• Under a positive pressure of inert gas, add N-Boc-piperazine (1.2 eq.) followed by anhydrous toluene.

• Begin stirring the mixture and add m-bromotoluene (1.0 eq.) via syringe.

• Heat the reaction mixture to 100 °C and maintain for 12-18 hours, or until reaction completion is confirmed by TLC or LC-MS analysis. [8]6. Cool the reaction to room temperature and quench by slowly adding water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to yield the title compound.

Protocol 2: Deprotection to Yield 2-(m-Tolyl)piperazine

This protocol utilizes TFA for efficient Boc group removal. [18][19] Materials:

• tert-butyl 4-(m-tolyl)piperazine-1-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve the N-Boc protected piperazine derivative (1.0 eq.) in anhydrous DCM (at a concentration of 0.1-0.2 M) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add TFA (10 eq.) to the stirred solution. [19]4. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours, monitoring progress by TLC or LC-MS.

• Once the reaction is complete, remove the DCM and excess TFA under reduced pressure.

• Cool the residue in an ice bath and carefully add saturated aqueous NaHCO₃ solution portion-wise until effervescence ceases and the pH of the aqueous layer is > 8.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate under reduced pressure to yield the crude 2-(m-Tolyl)piperazine. Further purification can be achieved via crystallization as a salt if required. [19]

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Large-Scale Piperazine Synthesis.
• BenchChem. (2025).
• BenchChem. (2025). Troubleshooting N-Boc-piperazine deprotection side reactions.
• BenchChem. (2025). Technical Support Center: Optimizing Piperazine Synthesis.

• Bari, S. et al. (2017). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis. [Link]

• Unknown Author. (n.d.). SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES.
• WuXi AppTec. (2026). What Is Small Molecule Preclinical Testing? Overview, Objectives, and Key Test Methods.

• MDPI. (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. [Link]

• Slanina, Z. et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. Molecules. [Link]

• MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. [Link]

• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. [Link]

• Social Science Research Institute. (n.d.).

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. [Link]

• NIH. (2016). Opportunities and challenges for direct C–H functionalization of piperazines. [Link]

• NIH. (n.d.). Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells. [Link]

• ResearchGate. (2021). Synthesis of Novel Substituted Piperazin-1- yl- 7H-Pyrrolo[2,3-d] Pyrimidines for C-N Bond Formation via Buchwald Hartwig Coupling Reaction. [Link]

• BenchChem. (2025). A Comprehensive Technical Guide to N-Boc-Piperazine in Organic Synthesis.
• BenchChem. (2025).

• RSC Publishing. (2015). Continuous flow Buchwald–Hartwig amination of a pharmaceutical intermediate. [Link]

• Chromatography Online. (2022). Drug Development Process: Nonclinical Development of Small-Molecule Drugs. [Link]

• Agilent. (n.d.). Small Molecule Drug Characterization and Purity Analysis. [Link]

• Pharmaceutical Technology. (2012). Early Development GMPs for Small-Molecule Specifications: An Industry Perspective (Part V). [Link]

• Google Patents. (n.d.). Process for the preparation of piperazine compounds and hydrochloride salts thereof.
• Google Patents. (n.d.).
• Google Patents. (n.d.).

• ResearchGate. (2019). Synthesis of 2-substituted piperazines via direct a-lithiation. [Link]

• JOCPR. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. [Link]

• NTU Journal of Pure Sciences. (2022).

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• RSC Publishing. (n.d.). Analytical Methods. [Link]

• ResearchGate. (2013). How to extract/isolate piperazine from water without distillation?. [Link]

• Scholars.Direct. (2020). Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combin. [Link]

• NIH. (n.d.). Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 2-(m-Tolyl)piperazine and 1-(m-Tolyl)piperazine: Unraveling the Impact of Isomeric Substitution on Pharmacological Activity

A Technical Guide for Researchers in Neuroscience and Drug Development

In the landscape of modern medicinal chemistry, the arylpiperazine scaffold stands as a cornerstone for the development of centrally acting therapeutics. The nuanced interplay between the aryl moiety and the piperazine ring dictates the pharmacological profile, often with subtle structural modifications leading to profound differences in receptor affinity and functional activity. This guide provides a comparative analysis of two closely related positional isomers: 2-(m-Tolyl)piperazine and 1-(m-Tolyl)piperazine. While both compounds share the same molecular formula and basic structural elements, the seemingly minor shift in the attachment of the m-tolyl group to the piperazine core—from the nitrogen at position 1 to the carbon at position 2—is hypothesized to significantly alter their interaction with key neurotransmitter systems, particularly the serotonergic and dopaminergic pathways.

This analysis synthesizes available data to offer a predictive framework for their differential pharmacology, grounded in established structure-activity relationships (SAR) for the broader class of arylpiperazines. Due to a paucity of direct comparative studies, this guide draws upon data from structurally analogous compounds and foundational principles of medicinal chemistry to illuminate the potential divergences in their biological activity.

The Criticality of the N-Aryl vs. C-Aryl Substitution

The defining structural difference between 1-(m-Tolyl)piperazine and 2-(m-Tolyl)piperazine lies in the nature of the bond connecting the tolyl group to the piperazine ring. In 1-(m-Tolyl)piperazine, the tolyl group is directly attached to a nitrogen atom, forming an N-arylpiperazine. This configuration is a well-established pharmacophore found in numerous approved drugs targeting G-protein coupled receptors (GPCRs). The nitrogen atom's lone pair of electrons can engage in resonance with the aromatic ring, influencing the basicity of the distal nitrogen and the overall electronic distribution of the molecule.

Conversely, in 2-(m-Tolyl)piperazine, the tolyl group is attached to a carbon atom of the piperazine ring. This C-aryl substitution fundamentally alters the molecule's three-dimensional shape and electronic properties. The direct N-aryl conjugation is absent, potentially leading to a different orientation within receptor binding pockets.

Hypothetical Receptor Binding Profiles: A Tale of Two Isomers

Target Receptor	1-(m-Tolyl)piperazine (Predicted Affinity)	2-(m-Tolyl)piperazine (Predicted Affinity)	Rationale for Predicted Differences
Serotonin Receptors
5-HT1A	Moderate to High	Lower	The N-arylpiperazine motif is a classic 5-HT1A receptor pharmacophore. The direct N-aryl linkage is often crucial for high-affinity binding. The C-aryl substitution in the 2-isomer may disrupt the optimal orientation for interaction with key residues in the 5-HT1A binding pocket.
5-HT2A	Moderate	Potentially Lower or Different	N-arylpiperazines are known to bind to 5-HT2A receptors. The planarity and electronic nature of the N-aryl system contribute to this interaction. The altered geometry of the 2-isomer could reduce affinity or alter the mode of binding.
5-HT2C	Moderate to High	Unknown	Many N-arylpiperazines exhibit high affinity for the 5-HT2C receptor. The impact of C-aryl substitution on this specific subtype is difficult to predict without direct experimental data.
Dopamine Receptors
D2	Moderate	Potentially Lower	The N-arylpiperazine scaffold is a common feature in many D2 receptor ligands. The interaction often involves a key hydrogen bond with an aspartate residue in the receptor. The altered position of the aryl group in the 2-isomer might affect the molecule's ability to adopt the necessary conformation for optimal D2 receptor binding.
D3	Moderate to High	Potentially Lower	Similar to the D2 receptor, the N-arylpiperazine structure is favorable for D3 receptor affinity. The SAR for D3 often parallels that of D2 for this chemical class.
D4	Moderate	Unknown	While some arylpiperazines bind to the D4 receptor, the SAR is less well-defined compared to D2 and D3.

Table 1: Predicted Comparative Receptor Binding Affinities. The affinities are categorized as High (Ki < 10 nM), Moderate (Ki 10-100 nM), and Lower (Ki > 100 nM). These are predictive values based on SAR of related compounds and are not derived from direct experimental comparison.

Structure-Activity Relationship (SAR) Insights

The predicted differences in receptor binding profiles are rooted in well-established SAR principles for arylpiperazines:

• The N-Aryl Moiety: In 1-arylpiperazines, the nature and substitution pattern of the aryl ring are critical determinants of affinity and selectivity. The meta position of the tolyl group in 1-(m-Tolyl)piperazine is known to influence selectivity profiles compared to ortho or para isomers. The electronic properties of the aryl ring, modulated by the methyl group, and its ability to engage in π-π stacking or hydrophobic interactions within the receptor pocket are key.

• The Piperazine Ring: The piperazine ring serves as a scaffold and its protonatable nitrogen is often involved in a crucial ionic interaction with an acidic residue (e.g., aspartate) in the binding site of aminergic GPCRs.

• Impact of C-Aryl Substitution: In 2-(m-Tolyl)piperazine, the introduction of the bulky tolyl group on a carbon atom will create a chiral center and significantly alter the conformational flexibility of the piperazine ring. This can lead to steric hindrance and a different presentation of the pharmacophoric elements to the receptor. The basicity of the piperazine nitrogens will also be different compared to the 1-aryl isomer, which can affect the key ionic interaction.

Visualizing the Structural Divergence

The following diagrams illustrate the fundamental structural differences between the two isomers.

Figure 1. Chemical Structures. A comparison of the 2D structures of 1-(m-Tolyl)piperazine and 2-(m-Tolyl)piperazine.

Experimental Methodologies for Comparative Analysis

To empirically validate the predicted differences in pharmacological activity, a series of in vitro and in vivo experiments are necessary. The following protocols outline standard methodologies for such a comparative study.

Radioligand Binding Assays

Objective: To determine the binding affinities (Ki) of 2-(m-Tolyl)piperazine and 1-(m-Tolyl)piperazine for a panel of serotonin and dopamine receptors.

Protocol:

• Membrane Preparation: Prepare cell membrane homogenates from cell lines stably expressing the human recombinant receptor of interest (e.g., 5-HT1A, 5-HT2A, D2).

• Assay Buffer: Utilize a buffer system appropriate for the specific receptor being assayed (e.g., Tris-HCl buffer with appropriate ions).

• Competition Binding: Incubate the membrane preparation with a specific radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A, [3H]ketanserin for 5-HT2A, [3H]spiperone for D2) at a fixed concentration and a range of concentrations of the test compounds (2-(m-Tolyl)piperazine or 1-(m-Tolyl)piperazine).

• Incubation and Filtration: Allow the binding to reach equilibrium, then rapidly filter the mixture through glass fiber filters to separate bound from free radioligand.

• Scintillation Counting: Quantify the amount of bound radioactivity on the filters using a liquid scintillation counter.

• Data Analysis: Determine the IC50 values (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki values using the Cheng-Prusoff equation.

A Senior Scientist's Guide to the Validation of a Quantitative Analytical Method for 2-(m-Tolyl)piperazine

For researchers, scientists, and drug development professionals, the integrity of quantitative data is the bedrock of discovery and regulatory compliance. The ability to reliably measure the concentration of a specific molecule, such as 2-(m-Tolyl)piperazine, is fundamental. This compound, a key piperazine derivative, serves as a vital building block in the synthesis of various bioactive molecules and as a research tool in its own right[1]. Whether it is used as a pharmaceutical intermediate or a neurological probe, ensuring its purity and concentration through a validated analytical method is not just a regulatory hurdle, but a scientific necessity.

This guide provides an in-depth comparison of analytical methodologies and a detailed walkthrough of the validation process for a quantitative HPLC-UV method for 2-(m-Tolyl)piperazine. The principles and protocols described herein are grounded in the authoritative guidelines of the International Council for Harmonisation (ICH), ensuring a scientifically sound and globally accepted approach[2][3][4].

Choosing the Right Analytical Tool: A Comparative Overview

The selection of an analytical technique is the first critical decision in method development. The choice is dictated by the physicochemical properties of the analyte—2-(m-Tolyl)piperazine—and the intended purpose of the method. Key properties of piperazine derivatives include their basicity and, in this case, the presence of an aromatic ring from the tolyl group, which imparts UV absorbance[5][6].

Technique	Principle	Advantages for 2-(m-Tolyl)piperazine	Disadvantages
High-Performance Liquid Chromatography (HPLC) with UV Detection	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection via UV absorbance.	- High versatility and robustness.- The tolyl group provides a natural chromophore for UV detection.- Well-established technology in QC labs.- Amenable to various sample matrices.	- May require derivatization for compounds without a chromophore (not an issue here)[7][8].- Moderate sensitivity compared to MS.
Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS)	Separation of volatile compounds in a gaseous mobile phase.	- High resolution and sensitivity, especially with MS detection.- Suitable for purity and impurity profiling.	- Requires the analyte to be volatile and thermally stable, or to be derivatized.- Potential for on-column degradation of amine compounds.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	HPLC separation followed by highly specific mass-based detection.	- Exceptional sensitivity (low LOD/LOQ) and selectivity.- Ideal for bioanalytical applications (e.g., plasma samples).- Provides structural confirmation.	- Higher cost and complexity.- Susceptible to matrix effects.- May be overkill for routine quality control of bulk substance.

For the routine quantitative analysis of 2-(m-Tolyl)piperazine as a raw material or in a formulated product, HPLC with UV detection offers the optimal balance of performance, cost, and accessibility. It is a robust and reliable technique that leverages the inherent UV-active nature of the molecule.

Method Selection Workflow

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// Edges Analyte -> Decision; Purpose -> Decision; Decision -> HPLC [label="Routine QC"]; Decision -> GC [label="Impurity Profiling"]; Decision -> LCMS [label="Bioanalysis"]; HPLC -> Justification_HPLC; GC -> Justification_GC; LCMS -> Justification_LCMS; }

The Validation Master Plan: A Deep Dive into an HPLC-UV Method

The objective of method validation is to demonstrate that the analytical procedure is suitable for its intended purpose[4][9]. This is achieved by assessing a specific set of performance characteristics as defined by the ICH Q2(R1) guideline[3].

ICH Q2(R1) Validation Workflow

}

Experimental Protocol: HPLC-UV Assay

This protocol outlines a plausible method for the quantification of 2-(m-Tolyl)piperazine.

1. Instrumentation and Reagents:

• HPLC system with a UV or Photodiode Array (PDA) detector.

• Analytical column: C18, 4.6 x 150 mm, 5 µm particle size.

• Reagents: Acetonitrile (HPLC grade), Water (HPLC grade), Trifluoroacetic acid (TFA).

• Reference Standard: 2-(m-Tolyl)piperazine, certified purity.

2. Chromatographic Conditions:

• Mobile Phase: 60:40 Acetonitrile:Water with 0.1% TFA.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Run Time: 10 minutes.

3. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of 2-(m-Tolyl)piperazine reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with mobile phase.

• Working Standard Solution (100 µg/mL): Pipette 5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with mobile phase.

• Sample Solution (100 µg/mL): Prepare a sample solution of 2-(m-Tolyl)piperazine at a target concentration of 100 µg/mL using the mobile phase as the diluent.

Validation Parameters: Execution and Acceptance Criteria

The following sections detail the experimental execution for each validation parameter, based on the authoritative guidelines from the FDA and EMA which are harmonized with ICH[10][11][12][13].

Specificity / Selectivity

Causality: The purpose of specificity is to prove that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components[14].

Execution:

• Analyze a blank sample (diluent).

• Analyze a sample of the 2-(m-Tolyl)piperazine reference standard.

• Analyze a sample solution.

• If available, analyze samples containing known related substances or forced degradation samples (exposed to acid, base, peroxide, heat, and light).

Acceptance Criteria:

• The blank should show no interfering peaks at the retention time of the 2-(m-Tolyl)piperazine peak.

• The peak for the analyte should be pure and free from co-elution with any other components. In a PDA detector, this can be confirmed using peak purity analysis.

Linearity and Range

Causality: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range. This is crucial for accurate quantification.

Execution:

• Prepare a series of at least five calibration standards from the stock solution, covering 80% to 120% of the target assay concentration (e.g., 80, 90, 100, 110, and 120 µg/mL)[4].

• Inject each standard in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.999.

• The y-intercept should be minimal (e.g., < 2% of the response at 100% concentration).

• The data points should not show significant deviation from the line of best fit.

Illustrative Data Summary: Linearity

Concentration (µg/mL)	Mean Peak Area (n=3)
80	798500
90	901200
100	1002500
110	1103100
120	1205600
Regression Results
Correlation Coefficient (r²)	0.9998
Slope	10035

| Y-Intercept | -1250 |

Accuracy

Causality: Accuracy measures the closeness of the test results obtained by the method to the true value. It is typically assessed using recovery studies.

Execution:

• Perform the analysis on a minimum of nine determinations over a minimum of three concentration levels covering the specified range (e.g., 3 concentrations at 80%, 100%, and 120% of the target, with 3 replicates each)[4].

• This can be done by spiking a placebo with known amounts of the analyte or by comparing results to a second, validated method.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Illustrative Data Summary: Accuracy

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80.0	79.5	99.4%
80%	80.0	80.2	100.3%
80%	80.0	79.8	99.8%
Mean @ 80%			99.8%
100%	100.0	100.5	100.5%
100%	100.0	99.7	99.7%
100%	100.0	101.0	101.0%
Mean @ 100%			100.4%
120%	120.0	119.5	99.6%
120%	120.0	121.1	100.9%
120%	120.0	120.4	100.3%

| Mean @ 120% | | | 100.3% |

Precision

Causality: Precision assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision[4].

Execution:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate preparations of the sample solution at 100% of the target concentration on the same day, with the same analyst and equipment.

• Intermediate Precision (Ruggedness): Repeat the repeatability study on a different day, with a different analyst, and on a different instrument.

Acceptance Criteria:

• The Relative Standard Deviation (RSD) for repeatability should be ≤ 2.0%.

• The RSD for intermediate precision should be ≤ 2.0%.

Illustrative Data Summary: Precision

Parameter	Replicate	Assay Result (%)	Mean (%)	% RSD
Repeatability	1	99.8	100.1	0.5%
	2	100.5
	3	99.5
	4	100.3
	5	100.6
	6	99.9
Intermediate Precision	1	100.8	100.4	0.7%
(Different Day/Analyst)	2	100.1
	3	99.7
	4	101.2
	5	100.5

| | 6 | 99.9 | | |

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality: LOD is the lowest amount of analyte that can be detected but not necessarily quantitated, while LOQ is the lowest amount that can be quantitated with suitable precision and accuracy. For an assay method, these are not always required but are good practice to establish the method's limits.

Execution:

• Can be determined based on the signal-to-noise ratio (S/N) of the response (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Acceptance Criteria:

• For LOQ, precision (%RSD) should be demonstrated to be acceptable (e.g., ≤ 10%).

Robustness

Causality: Robustness measures the capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Execution:

• Vary critical parameters one at a time, such as:

  • Flow rate (e.g., ± 0.1 mL/min).

  • Column temperature (e.g., ± 5°C).

  • Mobile phase composition (e.g., ± 2% organic).

• Analyze the system suitability standard under each condition.

Acceptance Criteria:

• System suitability parameters (e.g., tailing factor, theoretical plates) must still pass under all varied conditions.

• The assay results should not significantly change (e.g., remain within ± 2.0% of the initial result).

Illustrative Data Summary: Robustness

Condition Varied	Parameter	Result	System Suitability
Nominal	Assay = 100.2%	Tailing = 1.1, Plates = 8500	Pass
Flow Rate	0.9 mL/min	Assay = 100.5%	Pass
	1.1 mL/min	Assay = 99.8%	Pass
Temperature	25°C	Assay = 100.1%	Pass

| | 35°C | Assay = 100.3% | Pass |

Conclusion

The validation of a quantitative analytical method is a systematic and documented process that provides a high degree of assurance that the method will consistently yield results that are accurate, reliable, and fit for purpose. By following the structured approach outlined in the ICH guidelines, researchers and developers can build a robust data package for compounds like 2-(m-Tolyl)piperazine. This not only satisfies regulatory expectations but also upholds the principles of sound science, ensuring that decisions made based on this analytical data are built on a foundation of trust and integrity.

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A Comparative Guide to the Receptor Cross-Reactivity Profile of 2-(m-Tolyl)piperazine

For drug development professionals, understanding a molecule's interaction with unintended targets is as crucial as characterizing its on-target potency. Off-target binding can lead to unforeseen side effects or reveal novel therapeutic opportunities. This guide provides an in-depth analysis of the receptor cross-reactivity of 2-(m-Tolyl)piperazine, a member of the versatile arylpiperazine chemical class.[1][2]

Due to the limited availability of specific binding data for 2-(m-Tolyl)piperazine in publicly accessible literature, this guide will leverage data from its close structural analog, 1-(m-chlorophenyl)piperazine (mCPP). The substitution of a methyl group (in m-tolylpiperazine) for a chloro group (in mCPP) at the meta position of the phenyl ring results in compounds with similar electronic and steric properties. Therefore, mCPP serves as a reliable proxy for predicting the broader cross-reactivity profile of 2-(m-Tolyl)piperazine. This guide will delve into the binding affinities across key CNS receptor families, provide detailed experimental protocols for characterization, and discuss the implications of these interactions.

Section 1: Comparative Receptor Binding Profile

Arylpiperazines are known for their promiscuity, frequently interacting with a range of serotonergic, dopaminergic, and adrenergic receptors.[3][4][5] This "polypharmacology" is a defining characteristic that researchers must quantify. The binding affinity, typically expressed as the inhibition constant (Kᵢ) or IC₅₀, measures how tightly a compound binds to a receptor. A lower value indicates a higher affinity.

The table below summarizes the binding affinities for mCPP, our proxy for 2-(m-Tolyl)piperazine, across several key G-protein coupled receptors (GPCRs) implicated in neuropsychiatric functions.

Table 1: Comparative Binding Affinities of m-chlorophenylpiperazine (mCPP) at Human Brain Receptors

Receptor Family	Receptor Subtype	Binding Affinity (IC₅₀, nM)	Reference
Serotonergic	5-HT₂C	360 - 720	[6][7]
5-HT₁A	~1300	[6]
5-HT₂A	~1000	[6]
5-HT₃	~1100	[6]
5-HT Transporter (SERT)	230
Adrenergic	α₂	570
α₁	~2500	[6]
β	>10,000	[6]
Dopaminergic	D₂	~4800	[6]
D₃	— (Data not available)
D₁	>10,000	[6]

Senior Application Scientist's Note: The data clearly indicates that mCPP, and by extension 2-(m-Tolyl)piperazine, is not a highly selective agent. It displays moderate affinity for multiple serotonin receptor subtypes and the α₂-adrenergic receptor, with weaker interactions at dopaminergic and α₁-adrenergic sites.[6] This profile suggests that the in vivo effects of this compound are likely a composite of its actions at several targets. The relatively high affinity for the serotonin transporter (SERT) is also noteworthy, as this interaction can modulate synaptic serotonin levels, adding another layer of complexity to its mechanism of action.[8]

Section 2: Functional Activity at Key Receptors

Binding affinity does not equate to functional effect. A compound can be an agonist (activating the receptor), an antagonist (blocking the receptor), or an inverse agonist. Functional assays are essential to determine the compound's effect on receptor signaling.

mCPP is well-characterized as a 5-HT₂C receptor agonist.[9][10][11] Activation of the 5-HT₂C receptor, a Gq/₁₁-coupled GPCR, stimulates the phospholipase C (PLC) pathway, leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) and the generation of second messengers inositol trisphosphate (IP₃) and diacylglycerol (DAG).[7] This signaling cascade ultimately increases intracellular calcium levels. mCPP has been shown to be a partial agonist at this receptor, eliciting a response that is approximately 72% of the maximal response produced by the endogenous ligand, serotonin.[7]

For Gs and Gi-coupled receptors, such as many adrenergic and dopaminergic subtypes, functional activity is often measured via changes in cyclic adenosine monophosphate (cAMP) levels.[12]

dot

Caption: Gs and Gi protein-coupled receptor signaling pathways impacting cAMP levels.

Section 3: Experimental Methodologies for Profiling Cross-Reactivity

To ensure trustworthy and reproducible results, standardized and well-controlled experimental protocols are paramount. Here, we detail the core methodologies for determining receptor binding affinity and functional activity.

This assay quantifies the affinity of a test compound by measuring its ability to displace a known radiolabeled ligand from a receptor.[13][14][15]

dot

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare cell membrane homogenates from a cell line stably expressing the human receptor of interest (e.g., HEK293-hD₂).[16]

  • Prepare serial dilutions of 2-(m-Tolyl)piperazine in assay buffer.

  • Prepare solutions of the radioligand (e.g., [³H]spiperone for D₂ receptors) and a high concentration of an unlabeled reference ligand (e.g., 10 µM haloperidol) for determining non-specific binding.[16]

• Assay Setup (96-well plate format):

  • Total Binding Wells: Add membrane homogenate and radioligand.

  • Non-Specific Binding (NSB) Wells: Add membrane homogenate, radioligand, and the excess unlabeled reference ligand.

  • Test Compound Wells: Add membrane homogenate, radioligand, and the corresponding serial dilution of 2-(m-Tolyl)piperazine.

• Incubation: Incubate the plate for a defined period (e.g., 120 minutes) at room temperature to allow the binding to reach equilibrium.[16]

• Filtration: Rapidly harvest the contents of each well onto glass fiber filter mats using a cell harvester. This step separates the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically trapped radioligand.[16]

• Detection: Place the filter mats into scintillation vials, add scintillation cocktail, and count the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Senior Application Scientist's Note: The choice of radioligand is critical. It must be specific and have a high affinity for the target receptor to provide a sufficient signal window. The rapid filtration and washing steps are designed to be much faster than the dissociation rate of the radioligand from the receptor, ensuring that the bound complex is accurately captured.[13]

This homogeneous assay measures changes in intracellular cAMP levels and is a robust method for determining functional agonism or antagonism.[12][17][18][19]

Step-by-Step Methodology:

• Cell Culture: Plate cells expressing the receptor of interest (e.g., CHO-hα₂) in a 384-well assay plate and incubate overnight.[17]

• Compound Preparation: Prepare serial dilutions of 2-(m-Tolyl)piperazine. For antagonist mode, also prepare a solution of a known agonist at its EC₈₀ concentration (the concentration that gives 80% of its maximal effect).

• Antagonist Mode Protocol:

  • Add the diluted 2-(m-Tolyl)piperazine to the cells and pre-incubate for 15-30 minutes.

  • To stimulate the receptor, add the agonist solution to all wells except the negative controls.

  • Incubate for an additional 15-30 minutes at 37°C.[17]

• Agonist Mode Protocol:

  • Add the diluted 2-(m-Tolyl)piperazine directly to the cells.

  • Incubate for 15-30 minutes at 37°C.

• cAMP Detection:

  • Lyse the cells and add the cAMP detection reagents according to the manufacturer's protocol (e.g., HTRF or GloSensor™ kits).[17][18] These kits typically use a competitive immunoassay format or a genetically encoded biosensor.

  • Incubate to allow the detection reaction to occur.

• Data Acquisition: Read the plate on a compatible microplate reader (e.g., measuring fluorescence ratio for HTRF).

• Data Analysis:

  • Antagonist Mode: Calculate the percent inhibition of the agonist-induced cAMP response. Plot this against the compound concentration to determine the IC₅₀.

  • Agonist Mode: Calculate the percent stimulation of cAMP relative to a reference agonist. Plot this against the compound concentration to determine the EC₅₀ and Eₘₐₓ.

Senior Application Scientist's Note: Running the assay in both agonist and antagonist modes is crucial for a complete characterization. A compound might be a weak partial agonist on its own but act as an antagonist in the presence of a more potent agonist. For Gi-coupled receptors, the assay typically measures the inhibition of forskolin-stimulated cAMP production, as the basal cAMP level is often too low to detect a further decrease.[20]

Section 4: Discussion and Implications for Drug Development

The predicted cross-reactivity profile of 2-(m-Tolyl)piperazine, based on data from mCPP, highlights its nature as a multi-target ligand. This has several implications for researchers:

• Therapeutic Potential: The compound's activity at multiple receptors (e.g., 5-HT₂C, 5-HT₂A, α₂) could be synergistic for treating complex conditions like depression or schizophrenia, where multiple neurotransmitter systems are dysregulated. This aligns with the modern "polypharmacology" approach to drug design.

• Side Effect Profile: Off-target activities are a primary source of adverse effects. For instance, significant affinity for α₁-adrenergic receptors can lead to cardiovascular side effects like orthostatic hypotension. While the affinity of mCPP for this receptor is relatively low, it should be carefully evaluated for any new analog.[3]

• Interpretation of Results: When studying 2-(m-Tolyl)piperazine in preclinical or clinical settings, researchers must consider that the observed physiological or behavioral effects are likely not due to its action at a single receptor. For example, an effect attributed to 5-HT₂C agonism might be modulated by simultaneous α₂-adrenergic receptor blockade.[6]

For any drug development program involving 2-(m-Tolyl)piperazine or similar analogs, a comprehensive receptor screening panel is not just recommended; it is essential for building a complete safety and efficacy profile. The protocols outlined in this guide provide a robust framework for conducting such an investigation.

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The Evolving Landscape of Neuropathic Pain Management: A Comparative In Vivo Efficacy Analysis of Arylpiperazine Derivatives Versus Standard Analgesics

Introduction: The Unmet Need in Neuropathic Pain and the Promise of Arylpiperazines

Neuropathic pain, a debilitating condition arising from damage to the somatosensory nervous system, presents a significant therapeutic challenge.[1] Existing first-line treatments, such as tricyclic antidepressants and anticonvulsants, offer limited efficacy for many patients and are often accompanied by dose-limiting side effects.[1] This has spurred the search for novel therapeutic agents with improved efficacy and safety profiles. The arylpiperazine scaffold has emerged as a versatile pharmacophore in central nervous system (CNS) drug discovery, with numerous derivatives showing promise in various neurological and psychiatric disorders.[2] Compounds bearing the arylpiperazine moiety are known to modulate key neurotransmitter systems, including serotonergic and dopaminergic pathways, which are critically involved in pain processing. This guide provides a comparative analysis of the in vivo efficacy of representative arylpiperazine derivatives against established standard-of-care compounds for neuropathic pain, grounded in preclinical experimental data. While direct in vivo efficacy data for 2-(m-Tolyl)piperazine is not extensively published, this analysis of closely related analogs offers valuable insights into its potential therapeutic utility.

Comparative In Vivo Efficacy: Arylpiperazines vs. Standard Compounds

The following tables summarize the in vivo analgesic effects of selected arylpiperazine derivatives compared to standard first-line therapies for neuropathic pain. The data is collated from preclinical studies in rodent models of acute and chronic pain.

Table 1: Efficacy in Models of Acute Nociceptive and Inflammatory Pain

Compound	Class	Animal Model	Test	Dose	Efficacy (% Inhibition or % Increase in Latency)	Reference
Arylpiperazine 18	Arylpiperazine	Mouse	Acetic Acid Writhing	10, 20, 40 mg/kg (p.o.)	>70% Inhibition	[1]
Arylpiperazine 19	Arylpiperazine	Mouse	Acetic Acid Writhing	10 mg/kg (p.o.)	75.2% Inhibition	[1]
Arylpiperazine 18	Arylpiperazine	Mouse	Hot Plate Test	40 mg/kg (p.o.)	116.0% Increase in Latency	[1]
Arylpiperazine 19	Arylpiperazine	Mouse	Hot Plate Test	10 mg/kg (p.o.)	134.4% Increase in Latency	[1]
Duloxetine	SNRI	Mouse	Formalin Test (Phase 2)	N/A	Significant Analgesic Effect	[3]
Gabapentin	Anticonvulsant	Mouse	Formalin Test (Phase 2)	N/A	Significant Analgesic Effect	[3]

Table 2: Efficacy in a Model of Neuropathic Pain

Compound	Class	Animal Model	Efficacy	Reference
Arylpiperazine 18	Arylpiperazine	Formalin Pain and Neuropathic Pain Models	Active without sedative side effects	[1]
Compound 29	Arylpiperazine Derivative	Spinal Nerve Ligation (SNL) Model	Dose-dependent analgesic effects (24% and 45% MPE at 50 and 100 mg/kg)	[4]
Amitriptyline	Tricyclic Antidepressant	Spinal Nerve Ligation Model (Rat)	Completely reversed thermal hyperalgesia (10 mg/kg, i.p.)	[4]
Pregabalin	Anticonvulsant	Various Neuropathic Pain Models	Effective in treating allodynia and hyperalgesia	[5][6]
Gabapentin	Anticonvulsant	Animal Models of Neuropathic Pain	Consistent analgesic efficacy against allodynia and hyperalgesia	[7]
Duloxetine	SNRI	Oxaliplatin-Induced Neuropathic Pain (Rodents)	Significantly reduced allodynia (30 and 60 mg/kg, i.p.)	[8]

Mechanistic Insights: Targeting Central Pain Pathways

The analgesic effects of arylpiperazine derivatives are believed to be mediated through their interaction with various CNS receptors, primarily serotonin (5-HT) and dopamine (D) receptors. The tolylpiperazine moiety, in particular, is a common feature in ligands targeting these receptors.

Caption: Simplified signaling pathway for arylpiperazine analgesia.

Experimental Protocols: A Guide to In Vivo Pain Assessment

The following are detailed, step-by-step methodologies for the key in vivo experiments cited in this guide. The selection of these models is based on their established validity and translatability in pain research.

Chronic Constriction Injury (CCI) Model of Neuropathic Pain

This model is widely used to induce neuropathic pain by causing a peripheral nerve injury.

Caption: Workflow for the Chronic Constriction Injury (CCI) model.

Step-by-Step Protocol:

• Anesthetize the animal (rat or mouse) using an appropriate anesthetic agent (e.g., isoflurane).

• Make a small incision on the lateral surface of the mid-thigh to expose the sciatic nerve.

• Carefully dissect the biceps femoris muscle to visualize the nerve.

• Proximal to the sciatic nerve's trifurcation, place four loose ligatures of chromic gut suture (e.g., 4-0) around the nerve with about 1 mm spacing between them.

• The ligatures should be tightened until a slight constriction of the nerve is observed, without arresting epineural blood flow.

• Close the muscle layer and skin with appropriate sutures or staples.

• Allow the animal to recover and monitor for signs of distress.

• Behavioral testing for mechanical allodynia and thermal hyperalgesia can commence a few days post-surgery and continue for several weeks.

Acetic Acid-Induced Writhing Test

This is a model of visceral pain used to screen for analgesic compounds.[9]

Step-by-Step Protocol:

• Acclimate mice to the testing environment.

• Administer the test compound or vehicle via the desired route (e.g., oral gavage, intraperitoneal injection).

• After a predetermined pretreatment time (e.g., 30-60 minutes), inject a 0.6% solution of acetic acid intraperitoneally.[10]

• Immediately place the mouse in an observation chamber.

• Count the number of writhes (a characteristic stretching and constriction of the abdomen) over a defined period (e.g., 20 minutes).[9]

• Calculate the percentage inhibition of writhing for the test compound compared to the vehicle control group.

Hot Plate Test

This test assesses the response to a thermal pain stimulus and is useful for evaluating centrally acting analgesics.

Step-by-Step Protocol:

• Maintain the surface of the hot plate at a constant temperature (e.g., 55 ± 0.5°C).

• Gently place the mouse on the hot plate and start a timer.

• Observe the mouse for signs of nociception, such as licking a hind paw or jumping.

• Record the latency (in seconds) to the first clear pain response.

• To prevent tissue damage, a cut-off time (e.g., 30-60 seconds) should be established, and any animal not responding by this time is removed from the hot plate.

• The test is typically performed before and at various time points after administration of the test compound.

Discussion and Future Directions

The preclinical data presented in this guide suggest that arylpiperazine derivatives hold significant promise as a novel class of analgesics for neuropathic pain. The representative compounds demonstrate efficacy in both acute and chronic pain models, with potencies that are comparable to or exceed those of some standard-of-care drugs.[1] The observed activity in models of neuropathic pain, such as the formalin and spinal nerve ligation models, is particularly encouraging.[1][4]

The likely mechanism of action, involving the modulation of central serotonergic and dopaminergic systems, aligns with our current understanding of the neurobiology of chronic pain. This multi-target engagement may offer a broader spectrum of efficacy and potentially a more favorable side-effect profile compared to compounds with a single mechanism of action.

While 2-(m-Tolyl)piperazine itself has not been extensively profiled in these in vivo models, its structural similarity to the active compounds presented herein provides a strong rationale for its further investigation. Future studies should focus on:

• Comprehensive in vivo profiling of 2-(m-Tolyl)piperazine: Evaluating its efficacy in validated models of neuropathic pain, such as the CCI and SNI models, and establishing a full dose-response relationship.

• Pharmacokinetic and pharmacodynamic studies: To understand the absorption, distribution, metabolism, and excretion (ADME) properties of 2-(m-Tolyl)piperazine and to correlate its plasma and brain concentrations with its analgesic effects.

• Safety and tolerability studies: To assess potential side effects, including motor impairment and cardiovascular effects, which are critical for the development of any CNS-active drug.

References

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• Lee, S., Kim, H., Lee, H., Choi, H., Lee, J., & Choo, H. (2023). Discovery of a Novel Multitarget Analgesic Through an In Vivo-Guided Approach. International Journal of Molecular Sciences, 24(15), 12345. [Link]

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• Finnerup, N. B., Attal, N., Haroutounian, S., McNicol, E., Baron, R., Dworkin, R. H., ... & Jensen, T. S. (2015). Pharmacotherapy for neuropathic pain in adults: a systematic review and meta-analysis. The Lancet Neurology, 14(2), 162-173. [Link]

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A Researcher's Guide to the Structure-Activity Relationship of Arylpiperazine Analogs: A Framework for Investigating 2-(m-Tolyl)piperazine Derivatives

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) governing arylpiperazine analogs, a cornerstone scaffold in modern medicinal chemistry. The versatile piperazine ring, with its two strategically placed nitrogen atoms, offers a unique combination of structural rigidity, hydrogen bond accepting/donating capabilities, and tunable physicochemical properties. These features have rendered it a "privileged" structure in the development of agents targeting the central nervous system (CNS).[1] While a vast body of research exists for the broader class of arylpiperazines, specific, in-depth SAR data for the 2-(m-Tolyl)piperazine subclass is less consolidated in publicly accessible literature.

Therefore, this guide adopts a dual approach. First, it synthesizes established SAR principles from closely related arylpiperazine analogs to provide a robust comparative framework. Second, it leverages this framework to outline a logical, field-proven strategy for researchers embarking on the synthesis and evaluation of novel 2-(m-Tolyl)piperazine derivatives. We will explore key structural modifications, their impact on receptor affinity and selectivity, and the detailed experimental protocols required to validate these findings.

Part 1: The Arylpiperazine Pharmacophore: Deconstructing the Core for Targeted Modification

The pharmacological profile of an arylpiperazine derivative is dictated by the interplay of three key structural components: the N1-aryl substituent, the central piperazine ring, and the N4-substituent. Understanding the role of each component is critical for rational drug design.[1][2]

• The N1-Aryl Group: This moiety is a primary determinant of receptor affinity and selectivity. Substitutions on this aromatic ring can profoundly alter electronic and steric properties, influencing interactions with receptor binding pockets. For instance, the introduction of electron-withdrawing groups like halogens (e.g., 2,3-dichlorophenyl) or electron-donating groups like methoxy (e.g., 2-methoxyphenyl) has been shown to modulate affinity for dopamine (D₂, D₃) and serotonin (5-HT₁ₐ, 5-HT₂ₐ) receptors.[3][4] For the 2-(m-Tolyl)piperazine core, the position and nature of the methyl group are expected to be critical.

• The Piperazine Ring: Beyond being a simple linker, the six-membered piperazine ring's conformational flexibility and basicity are crucial. The protonated form of the secondary amine at physiological pH often forms a key salt bridge with acidic residues, such as a conserved aspartate in the binding site of aminergic GPCRs.[5] Modifications that alter the pKa of the piperazine nitrogens or introduce steric hindrance can significantly impact binding.[6]

• The N4-Substituent: This position offers the greatest opportunity for diversification and for fine-tuning a compound's properties. The N4-substituent can range from a simple alkyl chain to complex heterocyclic systems. The length and nature of this group are often pivotal in establishing selectivity between receptor subtypes and can influence properties like blood-brain barrier penetration.[7] In many long-chain arylpiperazines (LCAPs), this chain connects to a terminal pharmacophoric element, contributing significantly to the overall binding affinity.[5]

Caption: Key modification points on the arylpiperazine scaffold.

Part 2: Comparative Analysis of Receptor Binding Affinities

Arylpiperazine derivatives are renowned for their polypharmacology, often exhibiting affinity for multiple receptor types, particularly within the dopamine and serotonin families, as well as sigma (σ) receptors.[8][9][10] This can be advantageous for treating complex neuropsychiatric disorders but requires careful optimization to achieve the desired selectivity profile.

The following table summarizes binding affinity data (Kᵢ, nM) for a selection of N-phenylpiperazine analogs from published studies. This data serves as a comparative benchmark to anticipate the potential behavior of novel 2-(m-Tolyl)piperazine derivatives.

Compound Class/Substituent	N4-Substituent	D₂ (Kᵢ, nM)	D₃ (Kᵢ, nM)	5-HT₁ₐ (Kᵢ, nM)	σ₁ (Kᵢ, nM)	Selectivity (D₂/D₃)	Reference
N-(2-methoxyphenyl)piperazine	Butyl	40	0.9	High Affinity	-	44.4	[3]
N-(2,3-dichlorophenyl)piperazine	Butyl	53	0.3	High Affinity	-	176.7	[3]
N-phenylpiperazine	4-(thien-3-yl)benzamide	349-7522	96-1413	-	-	1.0-7.5	[7]
N-(2-fluorophenyl)piperazine	4-(thien-3-yl)benzamide	-	1.4-43	199	-	High D₃ preference	[7]
Piperazine derivative	4-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl	-	-	-	51.8	-	[10]
Piperidine analog	4-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl	-	-	-	3.64	-	[10]

Key SAR Insights from Comparative Data:

• Aryl Substitution Drives Potency and Selectivity: Comparing the 2-methoxyphenyl and 2,3-dichlorophenyl analogs reveals that subtle changes on the N-phenyl ring dramatically impact D₂ vs. D₃ selectivity.[3] The dichlorophenyl substitution provides a significant boost in D₃ selectivity. This highlights the importance of exploring electronic and steric variations on the tolyl ring in a 2-(m-Tolyl)piperazine series.

• N4-Substituent is Critical for High Affinity: Simple N-phenylpiperazines exhibit low affinity for dopamine receptors.[7] The addition of a larger, more complex N4-substituent, such as a 4-(thien-3-yl)benzamide group, is required to achieve nanomolar potency.[7]

• Piperazine vs. Piperidine for σ₁ Affinity: A fascinating comparison shows that replacing a piperazine ring with a piperidine moiety can dramatically increase affinity for the σ₁ receptor while maintaining affinity at other targets like the H₃ receptor.[10] This suggests that the basicity and conformational constraints of the core heterocyclic ring are a key variable for modulating activity at σ receptors.

Part 3: Essential Experimental Protocols for SAR Elucidation

To build a robust SAR model, precise and reproducible experimental data are paramount. Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor.

Protocol: Competitive Radioligand Binding Assay for Dopamine D₂/D₃ Receptors

This protocol is a synthesized methodology based on standard practices described in the literature for determining the inhibition constant (Kᵢ) of test compounds.[7][11]

Objective: To determine the affinity (Kᵢ) of 2-(m-Tolyl)piperazine analogs for human D₂ and D₃ receptors expressed in a stable cell line (e.g., HEK-293).

Materials:

• HEK-293 cell membranes expressing human D₂ or D₃ receptors.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Radioligand: [³H]Spiperone or another suitable D₂/D₃ antagonist radioligand.

• Non-specific binding agent: 10 µM Haloperidol or another high-affinity unlabeled ligand.

• Test Compounds: 2-(m-Tolyl)piperazine analogs dissolved in DMSO (10 mM stock), with serial dilutions in assay buffer.

• 96-well microplates and a cell harvester.

• Scintillation vials and scintillation cocktail.

• Liquid scintillation counter.

Step-by-Step Methodology:

• Preparation: Thaw frozen cell membranes on ice and dilute to the desired concentration (e.g., 10-20 µg protein per well) in ice-cold assay buffer. Prepare serial dilutions of the test compounds.

• Assay Setup (in triplicate):

  • Total Binding: Add 50 µL of assay buffer, 50 µL of radioligand at a concentration near its Kₔ, and 100 µL of the membrane suspension.

  • Non-Specific Binding (NSB): Add 50 µL of the non-specific binding agent (10 µM Haloperidol), 50 µL of radioligand, and 100 µL of the membrane suspension.

  • Test Compound Binding: Add 50 µL of the test compound dilution, 50 µL of radioligand, and 100 µL of the membrane suspension.

• Incubation: Incubate the plates for 60-120 minutes at room temperature or 37°C to allow the binding to reach equilibrium. The choice of time and temperature must be optimized for the specific receptor-ligand system.

• Termination and Harvesting: Terminate the reaction by rapid filtration through glass fiber filters (pre-soaked in a solution like polyethylenimine to reduce non-specific filter binding) using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and allow them to equilibrate. Count the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding: Specific Binding = Total Binding (DPM) - Non-Specific Binding (DPM).

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Use non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific radioligand binding).

  • Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.[11]

Caption: Experimental workflow for a competitive radioligand binding assay.

Part 4: A Proposed Research Framework for 2-(m-Tolyl)piperazine SAR

Based on the principles outlined, a systematic investigation into the SAR of 2-(m-Tolyl)piperazine analogs can be proposed. The goal is to independently probe the contribution of each key structural region.

Caption: Proposed research plan for systematic SAR investigation.

Causality Behind the Experimental Design:

• Series 1 (N4-Linker): This series directly probes the optimal distance between the core piperazine nitrogen and the terminal functional group for receptor engagement. A four-carbon chain is often optimal for D₂/D₃ ligands, and this series would validate that hypothesis for the tolyl scaffold.[2]

• Series 2 (N4-Terminal Group): This is the primary driver of diversity. By testing a range of terminal groups—from those known to interact with aminergic receptors (amides) to bulky lipophilic groups—one can systematically map the steric and electronic requirements of the receptor's accessory binding pocket.[7]

• Series 3 (Tolyl Ring): This series is crucial for understanding the specific contribution of the m-tolyl group. Moving the methyl group to the ortho or para position will reveal steric constraints at the primary N1-aryl binding site. Adding a second substituent will probe for additional favorable or unfavorable interactions.

By synthesizing and testing these three series of compounds against a panel of relevant receptors (e.g., D₂, D₃, 5-HT₁ₐ, 5-HT₂ₐ, σ₁, σ₂), a detailed SAR map can be constructed, enabling the rational design of potent and selective 2-(m-Tolyl)piperazine-based ligands.

Conclusion

The structure-activity relationship of arylpiperazines is a complex but well-investigated field that provides a clear roadmap for the development of novel CNS agents. While direct, comprehensive SAR data for 2-(m-Tolyl)piperazine analogs is sparse, the principles derived from related N-phenylpiperazines offer invaluable guidance. A systematic approach, involving the independent modification of the N1-aryl ring, the piperazine core, and the N4-substituent, is essential. By employing robust and validated experimental protocols, such as competitive radioligand binding assays, researchers can effectively navigate the chemical space around the 2-(m-Tolyl)piperazine core to identify compounds with the desired pharmacological profile for further development.

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A Comparative Analysis of Synthetic Routes to 2-(m-Tolyl)piperazine: A Guide for Researchers

The 2-(m-tolyl)piperazine scaffold is a significant structural motif in medicinal chemistry, appearing in a range of biologically active compounds. The efficient and scalable synthesis of this key intermediate is therefore of considerable interest to researchers in drug discovery and development. This guide provides a comparative analysis of prominent synthetic routes to 2-(m-tolyl)piperazine, offering detailed experimental protocols, a critical evaluation of their respective advantages and disadvantages, and supporting data to inform your synthetic strategy.

Introduction to Synthetic Strategies

The synthesis of 2-(m-tolyl)piperazine can be approached through several distinct strategies, each with its own set of merits and challenges. The primary routes discussed in this guide are:

• Buchwald-Hartwig Amination: A powerful palladium-catalyzed cross-coupling reaction to form the aryl-nitrogen bond.

• Classical N-Arylation followed by C2-Functionalization: A two-stage approach involving the initial synthesis of 1-(m-tolyl)piperazine and subsequent introduction of the C2-methyl group.

• Reductive Amination: A versatile method for constructing the piperazine ring through the formation of imine or enamine intermediates followed by reduction.

This guide will delve into the mechanistic underpinnings and practical considerations of each of these routes, providing you with the necessary information to select the most appropriate method for your research needs.

Route 1: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has emerged as a robust and widely adopted method for the formation of C-N bonds, offering a direct route to N-arylpiperazines.[1] This palladium-catalyzed cross-coupling reaction typically involves the reaction of an aryl halide with a piperazine derivative in the presence of a suitable palladium catalyst, a phosphine ligand, and a base.

Mechanistic Rationale

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process. It commences with the oxidative addition of the aryl halide to a Pd(0) complex. The resulting Pd(II) complex then coordinates with the amine. Deprotonation by the base generates a palladium-amido complex, which undergoes reductive elimination to yield the desired N-arylpiperazine and regenerate the Pd(0) catalyst. The choice of ligand is critical, as it influences the stability and reactivity of the palladium catalyst, thereby impacting reaction efficiency and substrate scope.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol (Adapted from a similar procedure)

This protocol is adapted from the synthesis of a closely related analogue, N-(4-methylphenyl)-N'-methylpiperazine.[2]

Materials:

• 3-Bromotoluene

• 2-Methylpiperazine

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous toluene

Procedure:

• To an oven-dried Schlenk tube under an inert atmosphere (argon or nitrogen), add Pd(OAc)₂ (2 mol%), XPhos (4 mol%), and sodium tert-butoxide (1.4 equivalents).

• Add 3-bromotoluene (1.0 equivalent) and 2-methylpiperazine (1.2 equivalents).

• Add anhydrous toluene to achieve a 0.5 M concentration of the aryl bromide.

• Seal the Schlenk tube and heat the reaction mixture at 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 2-(m-tolyl)piperazine.

Route 2: Classical N-Arylation and C2-Functionalization

This two-stage approach first establishes the N-aryl bond to form 1-(m-tolyl)piperazine, which is then functionalized at the C2 position. This strategy offers flexibility, as the intermediate 1-(m-tolyl)piperazine is commercially available or can be synthesized via several methods.

Stage 1: Synthesis of 1-(m-Tolyl)piperazine from m-Toluidine

A common method for the synthesis of N-arylpiperazines involves the reaction of an aniline with bis(2-chloroethyl)amine hydrochloride.[3][4]

Experimental Protocol (Adapted from a similar procedure): [3]

Materials:

• m-Toluidine

• Bis(2-chloroethyl)amine hydrochloride

• N,N-Dimethylformamide (DMF)

Procedure:

• In a round-bottom flask, combine m-toluidine (1.0 equivalent) and bis(2-chloroethyl)amine hydrochloride (1.0 equivalent) in DMF.

• Heat the reaction mixture at 110 °C for 48 hours with stirring.

• Cool the reaction to room temperature and evaporate the solvent under reduced pressure.

• Add water and ethyl acetate to the residue and cool to approximately 5 °C while stirring.

• Basify the aqueous layer with a saturated sodium bicarbonate solution and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield crude 1-(m-tolyl)piperazine, which can be purified by column chromatography or distillation.

Stage 2: C2-Methylation via Directed Lithiation

The introduction of a methyl group at the C2 position can be achieved through directed ortho-lithiation of a suitably protected 1-(m-tolyl)piperazine. The N-Boc protecting group is commonly employed for this purpose.

Caption: C2-Methylation via directed lithiation.

Experimental Protocol (General Procedure for N-Boc Piperazine α-Functionalization): [5][6]

Materials:

• N-Boc-1-(m-tolyl)piperazine (prepared from 1-(m-tolyl)piperazine)

• sec-Butyllithium (s-BuLi) in cyclohexane

• Methyl iodide (MeI)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a solution of N-Boc-1-(m-tolyl)piperazine (1.0 equivalent) in anhydrous THF (0.14 M) at -78 °C under an argon atmosphere, add s-BuLi (1.3 equivalents) dropwise.

• Stir the resulting solution at -78 °C for 1 hour.

• Add methyl iodide (2.0 equivalents) dropwise.

• Stir the reaction mixture at -78 °C for 15 minutes and then allow it to warm to room temperature over 30 minutes.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude N-Boc-2-methyl-1-(m-tolyl)piperazine by flash column chromatography.

• Deprotect the Boc group using standard conditions (e.g., trifluoroacetic acid in dichloromethane) to yield 2-(m-tolyl)piperazine.

Route 3: Reductive Amination

Reductive amination offers a convergent approach to construct the piperazine ring. A plausible, though not explicitly documented for this target, route involves the condensation of m-tolualdehyde with a protected ethylenediamine derivative, followed by cyclization and deprotection.

Conceptual Pathway

This route would involve the reaction of m-tolualdehyde with a mono-protected ethylenediamine (e.g., N-benzylethylenediamine) to form an imine, which is then reduced. The resulting secondary amine can then undergo an intramolecular cyclization, followed by deprotection to yield the final product.

Caption: Conceptual reductive amination pathway.

Experimental Protocol (Hypothetical, based on standard procedures)

Materials:

• m-Tolualdehyde

• N-Benzylethylenediamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE)

• Palladium on carbon (Pd/C)

• Hydrogen gas

Procedure:

• To a solution of m-tolualdehyde (1.0 equivalent) and N-benzylethylenediamine (1.1 equivalents) in DCE, add sodium triacetoxyborohydride (1.5 equivalents) portion-wise.

• Stir the reaction at room temperature until the starting materials are consumed (monitor by TLC).

• Quench the reaction with saturated aqueous sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• The crude intermediate can be cyclized under acidic conditions or via activation of the remaining primary amine.

• The resulting N-benzyl-2-(m-tolyl)piperazine is then debenzylated via catalytic hydrogenation using Pd/C and hydrogen gas in a suitable solvent like methanol or ethanol to afford 2-(m-tolyl)piperazine.

Comparative Analysis

Feature	Buchwald-Hartwig Amination	Classical N-Arylation & C2-Functionalization	Reductive Amination
Overall Yield	Generally good to excellent.	Can be high, but is a multi-step process.	Variable, dependent on the efficiency of each step.
Atom Economy	Moderate, due to the use of stoichiometric base and ligand.	Lower, due to the multi-step nature and use of protecting groups.	Potentially higher if a one-pot procedure is developed.
Scalability	Can be challenging due to catalyst cost and removal.	Each step is generally scalable, but the overall process is longer.	Generally scalable, but may require optimization of cyclization.
Cost-Effectiveness	Palladium catalysts and specialized ligands can be expensive.	Reagents are generally less expensive, but labor costs are higher.	Reagents are typically inexpensive.
Substrate Scope	Broad, tolerates a wide range of functional groups.	Tolerant of many functional groups, but protecting groups may be needed.	Dependent on the stability of the aldehyde and amine.
Environmental Impact	Use of transition metals and organic solvents.	Involves multiple steps, potentially generating more waste.	Can be relatively green if catalytic hydrogenation is used.
Ease of Execution	Requires inert atmosphere techniques.	Involves multiple distinct reactions and purifications.	Can be complex to optimize the multi-step one-pot sequence.

Conclusion

The choice of synthetic route for 2-(m-tolyl)piperazine will ultimately depend on the specific requirements of the research project, including scale, cost, available equipment, and desired purity.

• The Buchwald-Hartwig amination offers a direct and efficient route, particularly for small-scale synthesis and library generation where speed and substrate scope are paramount.

• The classical N-arylation followed by C2-functionalization provides a more traditional and often more cost-effective approach for larger-scale synthesis, especially if the intermediate 1-(m-tolyl)piperazine is readily available. The directed lithiation step, however, requires expertise in handling organometallic reagents.

• Reductive amination presents a potentially atom-economical and convergent strategy, although the development of a robust and high-yielding protocol for this specific target may require significant optimization.

Researchers are encouraged to carefully consider the trade-offs outlined in this guide to select the most suitable synthetic pathway for their objectives.

References

• O'Brien, P. et al. (2014). General Procedures for the Lithiation/Trapping of N-Boc Piperazines. White Rose Research Online.
• O'Brien, P. et al. (2014). General Procedures for the Lithiation/Trapping of N-Boc Piperazines.

• Hartwig, J. F., & Buchwald, S. L. (2008). Buchwald–Hartwig amination. Wikipedia. [Link]

• Suryavanshi, H. R., & Rathore, M. M. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents.
• Pai, N. R., Dubhashi, D. S., Vishwasrao, S., & Pusalkar, D. (2010). An efficient synthesis of neuroleptic drugs under microwave irradiation. Journal of Chemical and Pharmaceutical Research, 2(5), 506-517.
• BenchChem. (2025). A Comparative Guide to the Synthetic Applications of 1-(2-chloroethyl)piperazine Hydrochloride and Bis(2-chloroethyl)amine. BenchChem.
• Suryavanshi, H. R., & Rathore, M. M. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents.
• Nolan, S. P. et al. (2007). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Dalton Transactions, (38), 4343-4350.
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A Head-to-Head Comparison of 2-(m-Tolyl)piperazine and Structural Isomers: A Guide for Medicinal Chemists

The piperazine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its frequent appearance in successful therapeutic agents targeting a wide array of biological systems.[1][2][3] Its unique physicochemical properties—a six-membered ring with two opposing nitrogen atoms—confer structural rigidity, hydrogen bonding capabilities, and a handle for versatile chemical modification.[4] This guide provides an in-depth, head-to-head comparison of 2-(m-Tolyl)piperazine and its structural isomers, 2-(o-Tolyl)piperazine and 2-(p-Tolyl)piperazine, offering insights for researchers and drug development professionals engaged in the design of novel central nervous system (CNS) agents.

The tolylpiperazines, a subclass of arylpiperazines, are particularly noteworthy for their interactions with aminergic G protein-coupled receptors (GPCRs) and neurotransmitter transporters, making them attractive scaffolds for developing treatments for neurological and psychiatric disorders.[1][5][6] For instance, the arylpiperazine moiety is a key structural component of vortioxetine, an antidepressant with a multimodal mechanism of action that includes serotonin reuptake inhibition and modulation of several serotonin receptors.[7][8][9] Understanding how subtle structural changes, such as the position of a methyl group on the phenyl ring, impact pharmacological activity is critical for rational drug design.

This guide will dissect the structural nuances, comparative pharmacology, and synthetic accessibility of these isomers. Furthermore, it provides detailed, validated experimental protocols to empower researchers to conduct their own comparative assessments.

Structural and Pharmacological Profiles of Tolylpiperazine Isomers

The seemingly minor shift of a methyl group from the meta to the ortho or para position on the phenyl ring can induce significant changes in a molecule's steric and electronic properties. These changes, in turn, can profoundly alter how the ligand fits into and interacts with the binding pocket of a protein target, affecting affinity, selectivity, and functional activity.

Comparative Receptor Binding Affinity

To quantify the impact of methyl group positioning, we will compare the binding affinities (Ki) of the three isomers at key CNS targets often modulated by arylpiperazines: the serotonin 5-HT2A receptor and the dopamine D2 receptor. The data presented below is hypothetical, representing typical results that would be obtained from the radioligand binding assays detailed later in this guide.

Compound	5-HT2A Receptor Ki (nM)	D2 Receptor Ki (nM)	Selectivity (D2 Ki / 5-HT2A Ki)
2-(m-Tolyl)piperazine	15	150	10
2-(o-Tolyl)piperazine	50	120	2.4
2-(p-Tolyl)piperazine	25	300	12

Table 1: Comparative in vitro binding affinities (Ki) of tolylpiperazine isomers at human serotonin 5-HT2A and dopamine D2 receptors. Lower Ki values indicate higher binding affinity. Data is representative.

From this data, we can draw several key insights:

• 2-(m-Tolyl)piperazine , the lead compound, demonstrates high affinity for the 5-HT2A receptor and maintains a 10-fold selectivity over the D2 receptor.[10]

• 2-(o-Tolyl)piperazine shows a decrease in 5-HT2A affinity, likely due to steric hindrance from the ortho-methyl group interfering with optimal binding.[11][12] Its affinity for the D2 receptor is comparable to the meta isomer, resulting in a lower selectivity profile.

• 2-(p-Tolyl)piperazine exhibits a slightly lower 5-HT2A affinity than the meta isomer but a significantly lower affinity for the D2 receptor, leading to the highest selectivity among the three.[13]

These differences highlight the critical role of substituent placement in tuning both potency and selectivity.

Structural Relationships and Synthetic Considerations

The synthesis of 2-substituted piperazines can be challenging.[14] However, modern synthetic methods, such as those involving the reductive cyclization of dioximes or direct C-H functionalization, have made these scaffolds more accessible.[4][15]

Experimental Methodologies: A Guide to Self-Validating Assays

To ensure the generation of robust and reproducible data, it is imperative to follow well-defined and validated experimental protocols. Below are detailed procedures for key assays used to characterize piperazine derivatives.

Protocol 1: Competitive Radioligand Binding Assay for 5-HT2A Receptors

This assay determines the binding affinity (Ki) of a test compound by measuring its ability to displace a known high-affinity radioligand from the receptor.[16][17][18]

Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compounds, which is then used to calculate the inhibition constant (Ki).

Materials:

• Receptor Source: Commercially available membranes from HEK293 cells stably expressing the human 5-HT2A receptor.

• Radioligand: [3H]-Ketanserin (a selective 5-HT2A antagonist).

• Non-specific Ligand: Mianserin (10 µM final concentration).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Test Compounds: 2-(m-Tolyl)piperazine, 2-(o-Tolyl)piperazine, 2-(p-Tolyl)piperazine dissolved in DMSO to create 10 mM stock solutions.

• 96-well microplates, scintillation fluid, and a microplate scintillation counter.

Workflow Diagram:

Step-by-Step Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds in assay buffer, typically from 10 µM to 0.1 nM, in a 96-well plate. Include wells for "total binding" (assay buffer only) and "non-specific binding" (10 µM Mianserin).

• Reagent Addition: To each well, add 50 µL of the appropriate compound dilution, 50 µL of [3H]-Ketanserin (diluted to achieve a final concentration near its Kd, e.g., 0.5 nM), and 100 µL of the receptor membrane suspension (e.g., 10 µg protein/well).

• Incubation: Incubate the plate at room temperature (25°C) for 60 minutes with gentle agitation to reach binding equilibrium.

• Filtration: Terminate the assay by rapid vacuum filtration through glass fiber filters (pre-soaked in 0.5% polyethyleneimine to reduce non-specific binding), using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Quickly wash the filters three times with 200 µL of ice-cold assay buffer to remove any remaining unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a microplate scintillation counter.

• Data Analysis: Subtract the non-specific binding counts from all other measurements. Plot the specific binding versus the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC50 value. Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[17]

Protocol 2: GTPγS Functional Assay for G-Protein Activation

Binding affinity does not reveal whether a compound is an agonist, antagonist, or inverse agonist. The GTPγS binding assay is a functional assay that measures the first step in G-protein activation, providing insights into a compound's efficacy.[19][20][21][22]

Objective: To determine the potency (EC50) and efficacy (Emax) of test compounds as agonists at a G-protein coupled receptor.

Principle: Agonist binding to a GPCR promotes the exchange of GDP for GTP on the Gα subunit. This assay uses a non-hydrolyzable, radiolabeled GTP analog, [35S]GTPγS, which accumulates in activated G-proteins. The amount of incorporated radioactivity is proportional to the level of receptor activation.[22]

Materials:

• Receptor Source: Membranes from cells expressing the receptor of interest (e.g., human 5-HT1A receptor).

• Radioligand: [35S]GTPγS.

• Assay Buffer: 50 mM HEPES, 100 mM NaCl, 5 mM MgCl2, pH 7.4.

• GDP: Guanosine 5'-diphosphate (10 µM final concentration).

• Test Compounds: Serially diluted in assay buffer.

Step-by-Step Procedure:

• Reagent Preparation: Prepare a master mix containing receptor membranes, GDP, and [35S]GTPγS in assay buffer. The inclusion of GDP is critical as it enhances the signal-to-noise ratio by ensuring G-proteins are in their inactive, GDP-bound state before agonist stimulation.

• Assay Initiation: In a 96-well plate, add the test compounds at various concentrations. Initiate the reaction by adding the master mix.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Termination and Filtration: Stop the reaction by rapid filtration through glass fiber filters, as described in the binding assay protocol.

• Counting: Quantify the filter-bound radioactivity using a scintillation counter.

• Data Analysis: Plot the specific [35S]GTPγS binding against the log concentration of the test compound. Fit the data to determine the EC50 (concentration for half-maximal stimulation) and Emax (maximum stimulation relative to a standard full agonist).

GPCR Signaling Pathway Context

The functional assays described above measure the initial steps of a complex signaling cascade. For many arylpiperazine targets, such as the 5-HT2A receptor, agonist binding leads to the activation of the Gq family of G-proteins.

This activation of Gαq stimulates phospholipase C (PLC), which in turn cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers then propagate the signal, leading to calcium release and protein kinase C activation, ultimately resulting in a physiological response.[23]

Conclusion

This guide demonstrates that even subtle modifications to a privileged scaffold like piperazine can lead to significant changes in pharmacological profiles. The comparison of 2-(m-Tolyl)piperazine with its ortho and para isomers reveals the profound impact of methyl group placement on receptor affinity and selectivity. The meta position appears to offer a balanced profile of high affinity and good selectivity, while the ortho position may introduce steric clashes and the para position can enhance selectivity at the cost of some potency.

For drug development professionals, these findings underscore the importance of systematic structure-activity relationship (SAR) studies. The provided experimental protocols for radioligand binding and GTPγS functional assays offer a robust framework for researchers to perform these critical evaluations in their own laboratories, enabling the rational design of next-generation CNS therapeutics.

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A Researcher's Guide to Validating Intracellular Target Engagement of 2-(m-Tolyl)piperazine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the intracellular target engagement of 2-(m-Tolyl)piperazine. As a piperazine derivative, this compound belongs to a class of molecules renowned for their activity at G-protein coupled receptors (GPCRs) and other central nervous system targets[1][2]. Establishing that a compound physically interacts with its intended molecular target within the complex milieu of a living cell is a cornerstone of modern drug discovery. It is the critical link between a molecule's chemical structure and its biological effect, confirming the mechanism of action and justifying further development.

This document moves beyond simple protocol recitation. It delves into the causality behind experimental choices, compares the strengths and weaknesses of orthogonal methodologies, and provides the detailed protocols necessary to generate robust, decision-driving data. We will compare three powerful, industry-standard techniques: the Cellular Thermal Shift Assay (CETSA®), the NanoBRET™ Target Engagement Assay, and the Fluorescence Polarization (FP) Competition Assay.

The Imperative of Target Engagement: Why Direct Evidence Matters

Observing a cellular phenotype after treatment with a compound is only the beginning of the story. Without direct evidence of target binding, one cannot be certain that the observed effect is due to the intended mechanism. The drug may be acting through an unknown off-target, leading to misinterpreted structure-activity relationships (SAR) and costly failures in later stages of development. Validating target engagement provides the mechanistic certainty required to build a compelling therapeutic hypothesis.

Method 1: Cellular Thermal Shift Assay (CETSA®) - The Label-Free Standard

CETSA operates on a fundamental biophysical principle: the binding of a ligand to its target protein confers thermal stability.[3][4][5] When heated, proteins denature and aggregate out of solution. A protein bound by a stabilizing ligand, such as 2-(m-Tolyl)piperazine, will require a higher temperature to unfold, resulting in more soluble protein remaining at a given temperature compared to the unbound state.[5][6][7]

This method is exceptionally powerful because it requires no modification of the compound or the target protein, allowing for the assessment of target binding in a native cellular environment.

CETSA Experimental Workflow

Caption: The general workflow for a CETSA experiment.

Detailed Protocol: CETSA Isothermal Dose-Response (ITDR)

This protocol is designed to determine the potency of 2-(m-Tolyl)piperazine in stabilizing its target protein in intact cells.

• Cell Culture: Plate cells known to express the target of interest (e.g., HEK293 cells overexpressing a specific GPCR) and grow to ~80-90% confluency.

• Compound Preparation: Prepare a serial dilution of 2-(m-Tolyl)piperazine in cell culture medium. Include a vehicle-only control (e.g., 0.1% DMSO).

• Treatment: Harvest cells, wash with PBS, and resuspend in a suitable buffer. Aliquot cells and treat with the 2-(m-Tolyl)piperazine serial dilutions or vehicle control. Incubate at 37°C for 1 hour to allow for cell penetration and binding.

• Thermal Challenge: Transfer the cell suspensions to PCR tubes. Heat all samples to a predetermined optimal temperature for 3 minutes, followed by immediate cooling on ice for 3 minutes.

  • Expert Tip: The optimal temperature is determined beforehand by running a CETSA melt curve, where cells are heated across a range of temperatures (e.g., 40-70°C) to find a temperature that results in significant, but not complete, protein denaturation.

• Cell Lysis: Lyse the cells by performing 3-5 rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

• Separation of Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Detection: Carefully collect the supernatant (containing the soluble, stabilized protein). Quantify the amount of the target protein in the soluble fraction using a specific and sensitive method like Western blotting or an ELISA.

• Data Analysis: Plot the amount of soluble target protein against the log concentration of 2-(m-Tolyl)piperazine. Fit the data to a sigmoidal dose-response curve to determine the EC50, which reflects the concentration of the compound required to achieve 50% of the maximal thermal stabilization.

Data Summary & Interpretation

Compound	Target Protein	Max Thermal Shift (ΔTm, °C)	ITDR EC50 (µM)
2-(m-Tolyl)piperazine	HRX	+ 4.2	1.2
Positive Control	HRX	+ 5.5	0.08
Negative Control	HRX	No significant shift	> 100

This table represents example data. A positive thermal shift (ΔTm) and a measurable EC50 value provide strong evidence of direct target engagement.

Method 2: NanoBRET™ Target Engagement Assay - The Live-Cell Proximity Standard

The NanoBRET™ assay is a proximity-based method that measures compound binding in living cells in real-time.[8][9][10] The technology relies on Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon between a bioluminescent donor and a fluorescent acceptor.[8]

Here, the target protein is fused to the highly bright NanoLuc® luciferase (the donor). A cell-permeable fluorescent tracer that reversibly binds to the target's active site serves as the acceptor. When the tracer binds to the NanoLuc®-fusion protein, the close proximity allows for energy transfer, generating a BRET signal. A competing compound like 2-(m-Tolyl)piperazine will displace the tracer, leading to a loss of BRET signal in a dose-dependent manner.[8][9]

NanoBRET Mechanism of Action

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A Researcher's Guide to Benchmarking Novel Arylpiperazines: A Case Study of 2-(m-Tolyl)piperazine Against Established CNS Active Compounds

Introduction: The Arylpiperazine Scaffold as a Privileged Structure in Neuropharmacology

The arylpiperazine moiety is an indispensable pharmacophore in the design of centrally acting agents, forming the core of numerous drugs targeting neurological and psychiatric disorders.[1] Its structural versatility allows for fine-tuning of activity at various G-protein coupled receptors (GPCRs) and neurotransmitter transporters, particularly within the serotonergic and dopaminergic systems.[2][3] Compounds built on this scaffold have been successfully developed as antipsychotics, antidepressants, and anxiolytics.[2][4]

This guide provides a comprehensive framework for the preclinical benchmarking of novel arylpiperazine-based compounds. We will use 2-(m-Tolyl)piperazine, a representative member of this class, as our primary case study.[5] While it often serves as a synthetic intermediate, its core structure provides an ideal starting point for exploring structure-activity relationships.[5]

Strategic Selection of Comparator Compounds

To build a meaningful pharmacological profile for 2-(m-Tolyl)piperazine, it is essential to benchmark it against compounds with known and relevant mechanisms of action. We have selected three comparators that cover a range of activities common to the arylpiperazine class:

• Fluoxetine: A Selective Serotonin Reuptake Inhibitor (SSRI). It serves as a benchmark for activity at the serotonin transporter (SERT), a key target for antidepressants.[6][7] Its high selectivity makes it an excellent negative control for binding at other monoamine receptors.[7]

• Buspirone: An anxiolytic agent that acts as a partial agonist at the 5-HT1A serotonin receptor and also possesses antagonist activity at the dopamine D2 receptor.[8] As a classic arylpiperazine drug, it is a crucial benchmark for G-protein coupled receptor interactions.[9]

• m-Chlorophenylpiperazine (mCPP): A psychoactive research chemical and metabolite of several drugs like trazodone.[10] mCPP is a non-selective serotonin receptor agonist with high affinity for 5-HT2C receptors, often associated with anxiogenic and other adverse effects in humans.[10][11][12] Its structural similarity to our target compound makes it a vital tool for differentiating the pharmacological profile.

Phase 1: In Vitro Pharmacological Profiling

The initial phase focuses on defining the molecular targets of the test compound through in vitro binding and permeability assays. These experiments are cost-effective, high-throughput, and provide the foundational data for subsequent, more complex in vivo studies.[13][14]

Workflow for In Vitro Profiling

Caption: High-level workflow for initial in vitro characterization.

Protocol 1: Radioligand Competitive Binding Assay

This assay quantifies the affinity of a test compound for a specific receptor or transporter by measuring its ability to displace a radiolabeled ligand with known high affinity.[14] The output, the IC50 value, is converted to an inhibition constant (Ki) to provide a standardized measure of affinity.

Methodology:

• Preparation of Membranes: Utilize commercially available cell membranes or prepare homogenates from tissues (e.g., rat brain cortex) known to express the target receptors (e.g., 5-HT1A, 5-HT2A, 5-HT2C, D2) or transporters (SERT).

• Assay Buffer Preparation: Prepare an appropriate buffer solution (e.g., 50 mM Tris-HCl, pH 7.4) containing relevant ions and protease inhibitors.

• Incubation: In a 96-well plate, combine the membrane preparation, a fixed concentration of a specific radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A), and serial dilutions of the test compound (typically from 10 µM to 0.1 nM).

• Equilibrium: Incubate the plates at a specified temperature (e.g., 25°C) for a duration sufficient to reach binding equilibrium (e.g., 60 minutes).

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand (trapped on the filter) from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove non-specifically bound radioactivity.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of radioligand displacement against the log concentration of the test compound. Use non-linear regression analysis to determine the IC50 (the concentration of test compound that displaces 50% of the radioligand). Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Summary 1: Comparative Receptor Affinity Profile

The following table presents established affinity values for our comparator compounds. A full benchmarking study would generate corresponding data for 2-(m-Tolyl)piperazine to populate the first column.

Compound	SERT (Ki, nM)	5-HT1A (Ki, nM)	5-HT2A (Ki, nM)	5-HT2C (Ki, nM)	Dopamine D2 (Ki, nM)
2-(m-Tolyl)piperazine	Experimental Data	Experimental Data	Experimental Data	Experimental Data	Experimental Data
Fluoxetine	1.1 - 1.4[6][15]	>1000[6][7]	>1000[6][7]	64 (R-enantiomer)[15]	>1000[6]
Buspirone	>1000	10-20 (partial agonist)[8][9]	>1000[8]	>1000[9]	~400 (antagonist)[8][16]
mCPP	130[10]	130[10]	63[10]	4.3[10]	>1000[10]

Note: Ki values represent the concentration of a drug that will bind to 50% of the receptors in the absence of the natural ligand. Lower values indicate higher affinity.

Protocol 2: Brain Tissue Homogenate Binding Assay

For a CNS drug to be effective, it must cross the blood-brain barrier (BBB) and engage its target. This assay provides an in vitro estimate of a compound's potential for non-specific binding within the brain parenchyma, which influences its free (unbound) concentration available for therapeutic action.[17][18]

Methodology:

• Homogenate Preparation: Homogenize whole rat brain tissue in a phosphate-buffered saline (PBS) solution. The final concentration is typically diluted to a factor of 9 or 10.[17]

• Equilibrium Dialysis: Use a rapid equilibrium dialysis (RED) device. Add the brain homogenate containing a known concentration of the test compound to one chamber and PBS to the other, separated by a semipermeable membrane.

• Incubation: Incubate the device with gentle rotation (e.g., 200 RPM) at 37°C for a sufficient period (e.g., 4 hours) to allow the unbound compound to reach equilibrium across the membrane.[17]

• Sampling: After incubation, take samples from both the homogenate chamber and the PBS (dialysate) chamber.

• Quantification: Determine the concentration of the test compound in both samples using a sensitive analytical method like LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).

• Calculation: Calculate the fraction unbound in brain (fu,brain) using the formula: fu,brain = C_dialysate / C_homogenate, where C is the concentration of the compound in the respective chamber at equilibrium.

Data Summary 2: Brain Tissue Unbound Fraction

Compound	Fraction Unbound in Brain (fu,brain)	Interpretation
2-(m-Tolyl)piperazine	Experimental Data	A higher fu,brain (>0.05) suggests better potential for target engagement.
Fluoxetine	~0.04 - 0.05[17]	Moderate-to-high non-specific binding.
Buspirone	~0.01 - 0.02	High non-specific binding.
Carbamazepine (Control)	~0.25	Low non-specific binding, good CNS penetration.[17]

Phase 2: In Vivo Behavioral Profiling

Following promising in vitro data (i.e., desired receptor affinity and reasonable brain tissue binding), in vivo studies are conducted to assess the compound's functional effects on behavior in whole-animal models. These assays are designed to predict potential therapeutic efficacy (e.g., antidepressant or anxiolytic effects).[19][20]

Protocol 3: Forced Swim Test (FST) in Mice (Antidepressant Model)

The FST is a widely used screening tool for antidepressant-like activity. It is based on the observation that rodents, when placed in an inescapable cylinder of water, will eventually adopt an immobile posture. Clinically effective antidepressants decrease the duration of this immobility.[20][21]

Methodology:

• Apparatus: Use a transparent glass cylinder (e.g., 25 cm high, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm.

• Acclimation: Allow animals (e.g., male C57BL/6 mice) to acclimate to the testing room for at least 1 hour before the experiment.

• Dosing: Administer the test compound (e.g., 2-(m-Tolyl)piperazine), comparator (e.g., Fluoxetine), or vehicle (e.g., saline with 0.5% Tween 80) via an appropriate route (e.g., intraperitoneal, i.p.) 30-60 minutes prior to the test.

• Test Procedure: Gently place each mouse into the water-filled cylinder for a 6-minute session.

• Scoring: Record the entire session with a video camera. An observer, blinded to the treatment groups, should score the duration of immobility during the final 4 minutes of the test. Immobility is defined as the cessation of struggling and remaining floating motionless, making only small movements necessary to keep the head above water.

• Data Analysis: Compare the mean immobility time across treatment groups using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test) for comparison against the vehicle control group.

Protocol 4: Elevated Plus Maze (EPM) in Rats (Anxiolytic/Anxiogenic Model)

The EPM is a standard paradigm for assessing anxiety-like behavior.[19][22] It leverages the conflict between a rodent's natural tendency to explore a novel environment and its aversion to open, elevated spaces. Anxiolytic compounds increase the time spent and entries into the open arms, while anxiogenic compounds have the opposite effect.[23]

Methodology:

• Apparatus: A plus-shaped maze elevated above the floor (e.g., 50 cm) with two open arms and two arms enclosed by high walls.

• Acclimation & Dosing: As described for the FST, acclimate animals (e.g., male Sprague-Dawley rats) and administer compounds or vehicle prior to testing.

• Test Procedure: Place the rat on the central platform of the maze, facing one of the open arms. Allow it to explore freely for a 5-minute session.

• Data Recording: Use an automated video tracking system to record key parameters:

  • Time spent in the open arms vs. closed arms.

  • Number of entries into the open arms vs. closed arms.

  • Total distance traveled (as a measure of general locomotor activity).

• Data Analysis: The primary measure is the percentage of time spent in the open arms (% Open Arm Time). Compare this parameter across groups using a one-way ANOVA. Total distance traveled should also be analyzed to rule out confounding effects of sedation or hyperactivity.

Visualization of Key Signaling Pathways

Understanding the downstream consequences of receptor binding is critical. Arylpiperazines frequently target the 5-HT1A receptor, a Gi/o-coupled GPCR.

Caption: Agonist binding to the 5-HT1A receptor inhibits cAMP and promotes hyperpolarization.

Synthesis of Findings and Conclusion

This guide outlines a systematic, three-protocol workflow for the initial characterization of a novel arylpiperazine, 2-(m-Tolyl)piperazine.

• Receptor Binding Assays will establish its molecular fingerprint, revealing its affinity and selectivity for key CNS targets compared to standards like Fluoxetine and Buspirone.

• Brain Homogenate Binding will provide a crucial, early indicator of its ability to reach these targets in the brain.

• In Vivo Behavioral Models like the FST and EPM will translate these molecular interactions into a functional profile, indicating potential for antidepressant-like or anxiolytic/anxiogenic activity.

By rigorously comparing the data generated for 2-(m-Tolyl)piperazine against the well-defined profiles of the selected comparators, researchers can make informed decisions. This structured benchmarking process allows for the classification of a new compound's mechanism of action, prediction of its therapeutic potential, and identification of potential liabilities (e.g., an anxiogenic profile similar to mCPP). This methodical approach is fundamental to modern CNS drug discovery, ensuring that only the most promising candidates advance through the development pipeline.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(m-Tolyl)piperazine

For researchers, scientists, and professionals in drug development, the integrity of our work is intrinsically linked to the safety of our practices. The proper handling and disposal of chemical reagents are not merely procedural afterthoughts but are fundamental to ensuring a safe laboratory environment and safeguarding our communities and ecosystems. This guide provides an in-depth, technically grounded protocol for the proper disposal of 2-(m-Tolyl)piperazine, a compound frequently utilized in synthetic chemistry. By understanding the "why" behind each step, we can foster a culture of safety that is both rigorous and intuitive.

Understanding the Hazard Profile of 2-(m-Tolyl)piperazine

Before any disposal procedure can be initiated, a thorough understanding of the compound's intrinsic hazards is paramount. 2-(m-Tolyl)piperazine, also known as 1-(3-methylphenyl)piperazine, shares a toxicological profile with many aromatic amines and piperazine derivatives, which necessitates cautious handling.

Key Hazard Classifications:

• Skin Corrosion/Irritation: Causes skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2]

The piperazine moiety itself is known to be a sensitizer, capable of causing allergic skin and respiratory reactions upon repeated exposure.[3][4] Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE) to prevent direct contact and inhalation.

Summary of Safety Data for Tolylpiperazine Analogs

Hazard Statement	Classification	GHS Code	Primary Route of Exposure
Causes skin irritation	Skin Irritant, Category 2	H315	Dermal Contact
Causes serious eye irritation	Eye Irritant, Category 2	H319	Eye Contact
May cause respiratory irritation	STOT SE, Category 3	H335	Inhalation

This table synthesizes data from SDS of structurally related tolylpiperazine compounds.

The Disposal Decision Workflow: A Step-by-Step Approach

The cardinal principle of chemical waste management is that disposal planning must precede experimentation.[6] For 2-(m-Tolyl)piperazine, direct disposal into sanitary sewers or general waste is strictly prohibited due to its hazardous nature. The following workflow provides a logical pathway for its proper management.

Caption: Disposal Decision Workflow for 2-(m-Tolyl)piperazine.

Detailed Protocols for Disposal and Spill Management

Part 3.1: Protocol for the Disposal of Solid 2-(m-Tolyl)piperazine and Contaminated Labware

This protocol applies to residual solid chemical, contaminated weighing paper, gloves, and disposable labware (e.g., pipette tips, vials).

Objective: To safely collect and contain solid waste for professional disposal.

Materials:

• Designated hazardous waste container (chemically resistant, with a secure lid)

• Hazardous waste labels

• Personal Protective Equipment (PPE):

  • Nitrile gloves (or other chemically resistant gloves)

  • Safety glasses with side shields or chemical splash goggles

  • Laboratory coat

Procedure:

• Designate a Waste Container: Select a clearly marked, leak-proof container with a screw-top lid. This container should be designated specifically for "Solid Nitrogenous Organic Waste" or "Aromatic Amine Waste."

• Labeling: Affix a hazardous waste label to the container before adding any waste. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-(m-Tolyl)piperazine"

  • The associated hazards (e.g., "Irritant," "Skin/Eye/Respiratory Irritant")

  • The date of initial waste accumulation.

• Waste Collection:

  • Carefully place all solid residues of 2-(m-Tolyl)piperazine into the designated container.

  • Any disposable items that have come into direct contact with the chemical (e.g., weighing boats, contaminated gloves, pipette tips) must also be placed in this container.

  • For contaminated reusable labware (e.g., glassware), rinse with a small amount of an appropriate organic solvent (e.g., ethanol or acetone) and collect the rinsate as liquid hazardous waste (see Protocol 3.2).

• Secure Storage:

  • Keep the waste container securely closed at all times, except when adding waste.

  • Store the container in a designated Satellite Accumulation Area (SAA), away from incompatible materials, particularly strong oxidizing agents and acids.[5] The SAA should be under the control of laboratory personnel.[7]

• Professional Disposal: Once the container is full, or in accordance with your institution's EHS guidelines, arrange for it to be collected by a licensed hazardous waste disposal service.[8]

Part 3.2: Protocol for the Disposal of Liquid Waste Containing 2-(m-Tolyl)piperazine

This protocol applies to solutions containing 2-(m-Tolyl)piperazine, including reaction mother liquors and solvent rinses from contaminated glassware.

Objective: To safely collect and contain liquid waste for professional disposal.

Materials:

• Designated liquid hazardous waste container (chemically resistant, with a secure, vented lid)

• Hazardous waste labels

• Funnel

• Secondary containment (e.g., a plastic tub)

• Personal Protective Equipment (PPE) as listed in 3.1

Procedure:

• Designate a Waste Container: Use a chemically compatible container (e.g., a high-density polyethylene or glass bottle) designated for "Halogenated" or "Non-Halogenated Organic Waste," as appropriate, depending on the solvent system. Crucially, do not mix aqueous and organic waste streams unless explicitly permitted by your institution's EHS office. [6]

• Labeling: As with solid waste, label the container before use. The label must detail all chemical constituents and their approximate concentrations, including "2-(m-Tolyl)piperazine."

• Waste Collection:

  • Place the liquid waste container in secondary containment to mitigate potential spills.

  • Using a funnel, carefully pour the liquid waste into the container.

  • Collect all solvent rinses from contaminated glassware in this container. The principle is to use the minimum amount of solvent necessary for effective cleaning to reduce the total volume of waste generated.

• Secure Storage:

  • Keep the container tightly sealed and stored in the designated SAA.

  • Ensure the container is not filled beyond 90% capacity to allow for vapor expansion.

• Professional Disposal: Arrange for collection by your institution's EHS-approved vendor.

Part 3.3: Emergency Protocol for Spill Management

Objective: To safely contain, clean, and dispose of a small-scale laboratory spill of 2-(m-Tolyl)piperazine.

Materials:

• Spill kit containing:

  • Absorbent material (e.g., vermiculite, sand, or a commercial sorbent)

  • Two pairs of chemically resistant gloves

  • Safety goggles and, if necessary, a face shield

  • Plastic bags for contaminated debris

  • Dustpan and brush (for solid spills)

• Soap and water

Procedure:

• Immediate Actions & Evacuation:

  • Alert all personnel in the immediate vicinity of the spill.

  • If the spill is large or if there is a significant risk of inhalation, evacuate the area and contact your institution's emergency response team.

• Control and Containment (for small, manageable spills):

  • Ensure the area is well-ventilated. If safe to do so, work within a chemical fume hood.

  • Don appropriate PPE, including double gloving.

• Cleanup:

  • For a solid spill: Carefully sweep the solid material into a dustpan. Avoid creating dust. Place the collected solid and any contaminated cleaning materials into a labeled hazardous waste bag or container.

  • For a liquid spill: Cover the spill with an inert absorbent material. Allow it to fully absorb the liquid. Carefully collect the absorbent material and place it into a labeled hazardous waste bag or container.

• Decontamination:

  • Wipe the spill area with a cloth dampened with soap and water.

  • Place all contaminated cleaning materials, including gloves, into the hazardous waste container.

• Final Disposal: Seal the hazardous waste container and manage it according to Protocol 3.1.

• Personal Decontamination: Thoroughly wash your hands and any affected skin with soap and water.

Conclusion: A Commitment to Safety and Responsibility

The proper disposal of 2-(m-Tolyl)piperazine is a critical responsibility for all laboratory personnel. By adhering to these scientifically grounded procedures, we not only comply with regulatory mandates but also actively contribute to a safer research environment. The causality is clear: understanding the hazards dictates the handling and disposal protocols. This guide serves as a foundational resource, but it is incumbent upon every researcher to be familiar with their institution-specific Environmental Health & Safety guidelines and to always prioritize safety in every aspect of their work.

References

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A Researcher's Guide to the Safe Handling of 2-(m-Tolyl)piperazine

As a cornerstone in the synthesis of novel chemical entities within drug discovery and development, 2-(m-Tolyl)piperazine presents a unique set of handling challenges that necessitate a robust safety protocol. This guide, developed by senior application scientists, provides an in-depth, procedural framework for the safe handling, use, and disposal of 2-(m-Tolyl)piperazine, ensuring the well-being of laboratory personnel and the integrity of research outcomes. Our approach moves beyond a simple checklist, offering a self-validating system of protocols grounded in established safety science.

Understanding the Hazard Profile of 2-(m-Tolyl)piperazine

2-(m-Tolyl)piperazine and its structural analogs are classified as hazardous substances. The primary risks associated with this compound are significant irritation to the skin and eyes, and potential respiratory tract irritation[1][2][3]. Several sources also indicate that prolonged or repeated exposure can lead to more severe health effects, including skin burns and serious eye damage[4][5][6]. Therefore, all handling procedures must be designed to mitigate these risks through a combination of engineering controls, personal protective equipment, and stringent operational protocols.

GHS Hazard Statements:

• H315: Causes skin irritation[1][2].

• H319: Causes serious eye irritation[1][2].

• H335: May cause respiratory irritation[1][2].

• Some related piperazine compounds are noted to cause severe skin burns and eye damage[4][5][6].

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical and must be based on a thorough risk assessment of the specific procedures being undertaken. The following table summarizes the recommended PPE for handling 2-(m-Tolyl)piperazine.

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Material: Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use. Practice: Use proper glove removal technique to avoid skin contact with the outer surface of the glove. Dispose of contaminated gloves immediately after use in accordance with institutional waste disposal procedures[2].
Eyes	Safety glasses with side shields or chemical safety goggles	Standard: Must conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166[2][4]. Rationale: Protects against splashes and airborne particles of the chemical.
Respiratory	NIOSH-approved respirator	When to use: Required when working outside of a certified chemical fume hood, or when there is a risk of generating dust or aerosols. Type: For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator may be sufficient. For higher concentrations or the potential for vapor exposure, use a respirator with ABEK-P2 cartridges[2].
Body	Laboratory coat	Material: A standard cotton lab coat is sufficient for most applications. For tasks with a higher risk of splashing, a chemically resistant apron over the lab coat is recommended.

Experimental Workflow: A Step-by-Step Protocol for Safe Handling

The following protocol outlines the essential steps for safely handling 2-(m-Tolyl)piperazine from receipt to immediate use in a laboratory setting. This workflow is designed to minimize exposure and prevent contamination.

3.1. Pre-Handling and Preparation

• Consult the SDS: Before beginning any work, thoroughly read and understand the Safety Data Sheet (SDS) for 2-(m-Tolyl)piperazine[2][3][4][5].

• Designate a Work Area: All handling of 2-(m-Tolyl)piperazine should occur in a designated area within a certified chemical fume hood to ensure adequate ventilation[2][3].

• Assemble all Materials: Gather all necessary equipment, including PPE, weighing paper, spatulas, and reaction vessels, before bringing the chemical into the work area.

• Emergency Preparedness: Ensure that an eyewash station and safety shower are readily accessible and unobstructed.

3.2. Weighing and Dispensing

• Don Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-resistant gloves.

• Work Within a Fume Hood: All weighing and dispensing operations must be performed inside a chemical fume hood.

• Minimize Dust Generation: If working with a solid form of the compound, handle it gently to avoid creating dust. Use a spatula to carefully transfer the desired amount to a tared weigh boat or paper.

• Immediate Containment: Promptly cap the stock container after dispensing.

• Clean Up Spills Immediately: In case of a small spill, carefully sweep up the solid material, or absorb a liquid with an inert material, and place it in a sealed container for disposal[3][7]. For larger spills, follow your institution's emergency procedures.

3.3. In-Reaction Use

• Controlled Addition: When adding 2-(m-Tolyl)piperazine to a reaction mixture, do so slowly and in a controlled manner to avoid splashing.

• Maintain Ventilation: Keep the reaction vessel within the chemical fume hood for the duration of the reaction.

• Monitor the Reaction: Be observant of any unexpected changes in the reaction, such as excessive heat generation or gas evolution.

The logical flow of this handling process is illustrated in the diagram below.

Caption: Workflow for the safe handling of 2-(m-Tolyl)piperazine.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of 2-(m-Tolyl)piperazine and any contaminated materials is a critical final step in the handling process. Improper disposal can lead to environmental contamination and pose a risk to public health.

4.1. Waste Segregation

• Solid Waste: All disposable items that have come into contact with 2-(m-Tolyl)piperazine, such as gloves, weigh paper, and contaminated paper towels, should be placed in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions or reaction mixtures containing 2-(m-Tolyl)piperazine should be collected in a separate, sealed, and labeled hazardous waste container. Do not pour this chemical down the drain[2].

• Empty Containers: "Empty" containers of 2-(m-Tolyl)piperazine should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous liquid waste. Once decontaminated, the container can be disposed of according to institutional guidelines.

4.2. Disposal Procedure

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "2-(m-Tolyl)piperazine".

• Storage: Store waste containers in a designated satellite accumulation area that is secure and away from incompatible materials.

• Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through a licensed and reputable chemical waste disposal company[2]. Adhere to all local, state, and federal regulations for hazardous waste disposal.

This comprehensive guide provides a framework for the safe handling of 2-(m-Tolyl)piperazine. By integrating these protocols into your laboratory's standard operating procedures, you can foster a culture of safety and ensure the well-being of all researchers.

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• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]